Chmfl-48

Core Science & Biosynthesis

CHMFL-48: A Potent Kinase Inhibitor for Imatinib-Resistant Chronic Myeloid Leukemia

An In-Depth Technical Guide on the Mechanism of Action of a Novel BCR-ABL Inhibitor

For researchers, scientists, and drug development professionals, this guide provides a comprehensive overview of the mechanism of action of CHMFL-48, a novel, highly potent, type II kinase inhibitor. CHMFL-48 has demonstrated significant efficacy against wild-type BCR-ABL and a range of imatinib-resistant mutants, including the notoriously difficult-to-treat T315I mutation, offering a promising therapeutic avenue for chronic myeloid leukemia (CML).

Core Mechanism of Action

CHMFL-48 functions as an ATP-competitive inhibitor of the BCR-ABL kinase.[1][2] Its primary mechanism involves the potent suppression of the autophosphorylation of both wild-type and mutant forms of the BCR-ABL fusion protein.[2][3] This inhibition of the kinase's catalytic activity effectively blocks the downstream signaling pathways that are crucial for the proliferation and survival of CML cells. Specifically, CHMFL-48 has been shown to disrupt the phosphorylation of key signaling mediators, including the Signal Transducer and Activator of Transcription 5 (STAT5) and the CRK-like proto-oncogene (CRKL).[2][3] The interruption of these pathways ultimately leads to cell cycle arrest and the induction of apoptosis in BCR-ABL positive cells.[2][3]

Quantitative Analysis of Inhibitory Activity

CHMFL-48 exhibits remarkable potency against both wild-type ABL kinase and its clinically relevant mutants. The following tables summarize the key quantitative data regarding its inhibitory and anti-proliferative activities.

Table 1: Biochemical Inhibitory Activity of CHMFL-48 against ABL Kinase and its Mutants

Kinase Target	IC50 (nM)	Comparative Potency
ABL wt	1	70-fold more potent than imatinib
ABL T315I	0.8	Over 10,000-fold more potent than imatinib
ABL F317L	Data not available	Potent inhibition observed
ABL E255K	Data not available	Potent inhibition observed
ABL Y253F	Data not available	Potent inhibition observed
ABL M351T	Data not available	Potent inhibition observed

IC50 values represent the concentration of the inhibitor required to reduce the activity of the enzyme by 50%. Data sourced from biochemical assays.[2][3]

Table 2: Anti-proliferative Activity of CHMFL-48 in CML Cell Lines

Cell Line	BCR-ABL Status	GI50 (nM)
K562	Wild-type	Data not available
BaF3-p210-T315I	T315I mutant	Data not available

GI50 values represent the concentration of the inhibitor required to inhibit cell growth by 50%.

Signaling Pathway Inhibition

The constitutive activation of the BCR-ABL kinase in CML drives a cascade of downstream signaling events that promote cell proliferation and survival. CHMFL-48 effectively abrogates these signals. The diagram below illustrates the BCR-ABL signaling pathway and the point of intervention by CHMFL-48.

Caption: BCR-ABL Signaling Pathway and Inhibition by CHMFL-48.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following sections outline the key experimental protocols used in the characterization of CHMFL-48.

Biochemical Kinase Inhibition Assay

A standard in vitro kinase assay is employed to determine the IC50 values of CHMFL-48 against ABL kinase and its mutants.

Caption: Workflow for Biochemical Kinase Inhibition Assay.

Methodology:

• Purified recombinant ABL kinase (wild-type or mutant) is incubated with a specific peptide substrate (e.g., Abltide) and ATP in a reaction buffer.

• CHMFL-48 is added in a series of dilutions to determine its dose-dependent inhibitory effect.

• The reaction is allowed to proceed for a defined period at a controlled temperature.

• The extent of substrate phosphorylation is quantified, typically using a phosphospecific antibody in an ELISA-based format or by measuring the depletion of ATP.

• IC50 values are calculated by plotting the percentage of inhibition against the inhibitor concentration.

Cellular Proliferation Assay (MTT or CellTiter-Glo®)

The anti-proliferative effects of CHMFL-48 on CML cell lines are assessed using viability assays.

Methodology:

• CML cells (e.g., K562, BaF3 expressing BCR-ABL constructs) are seeded in 96-well plates.

• The cells are treated with various concentrations of CHMFL-48 for a specified duration (e.g., 72 hours).

• Cell viability is measured using a metabolic assay such as MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or a luminescent-based assay like CellTiter-Glo®.

• The GI50 (concentration for 50% growth inhibition) is determined by analyzing the dose-response curve.

Western Blot Analysis of Signaling Pathway Inhibition

To confirm the on-target effect of CHMFL-48 in a cellular context, western blotting is performed to assess the phosphorylation status of BCR-ABL and its downstream targets.

Methodology:

• CML cells are treated with CHMFL-48 at various concentrations for a defined time period.

• Whole-cell lysates are prepared, and protein concentrations are determined.

• Proteins are separated by SDS-PAGE and transferred to a PVDF membrane.

• The membrane is probed with primary antibodies specific for phosphorylated forms of BCR-ABL (p-BCR-ABL), STAT5 (p-STAT5), and CRKL (p-CRKL), as well as antibodies for the total protein levels as loading controls.

• Following incubation with secondary antibodies, the protein bands are visualized using a chemiluminescence detection system.

In Vivo Xenograft Model

The anti-tumor efficacy of CHMFL-48 in a living organism is evaluated using a murine xenograft model.

Methodology:

• Immunocompromised mice are subcutaneously inoculated with CML cells (e.g., K562 or BaF3-p210-T315I).

• Once tumors reach a palpable size, the mice are randomized into vehicle control and treatment groups.

• CHMFL-48 is administered orally at various dosages and schedules.

• Tumor volume and body weight are measured regularly throughout the study.

• At the end of the study, tumors may be excised for further analysis (e.g., western blotting to confirm target inhibition).

Conclusion

CHMFL-48 is a potent and selective type II kinase inhibitor with a well-defined mechanism of action against the BCR-ABL oncoprotein. Its ability to overcome resistance to existing therapies, particularly the T315I mutation, underscores its potential as a valuable therapeutic agent for chronic myeloid leukemia. The detailed experimental protocols and quantitative data presented in this guide provide a solid foundation for further research and development of this promising compound.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery of a highly potent kinase inhibitor capable of overcoming multiple imatinib-resistant ABL mutants for chronic myeloid leukemia (CML) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Chmfl-48: A Technical Guide to its Target Identification as a Potent BCR-ABL Kinase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the target identification and characterization of Chmfl-48, a potent, orally active inhibitor of the BCR-ABL kinase. The fusion protein BCR-ABL is the primary pathogenic driver of Chronic Myeloid Leukemia (CML). Chmfl-48 has demonstrated significant efficacy against both the wild-type (wt) BCR-ABL kinase and various imatinib-resistant mutants, including the highly refractory T315I mutation.

Core Target Protein: BCR-ABL Kinase

Chmfl-48 has been identified as a potent inhibitor of the BCR-ABL fusion protein, a constitutively active tyrosine kinase that is central to the pathophysiology of CML. The inhibitor targets both the wild-type and mutated forms of the ABL kinase domain, which is crucial for overcoming acquired resistance to first-generation tyrosine kinase inhibitors (TKIs) like imatinib.

Quantitative Data Summary

The inhibitory activity of Chmfl-48 has been quantified through various biochemical and cellular assays. The following table summarizes the key potency metrics.

Target	Assay Type	IC50 (nM)	Reference
Wild-type ABL Kinase	Biochemical	1	[1]
T315I mutant ABL Kinase	Biochemical	0.8	[1]

Mechanism of Action

Chmfl-48 exerts its therapeutic effect by directly inhibiting the autophosphorylation of the BCR-ABL kinase.[1] This action blocks the initiation of downstream signaling cascades that are essential for the proliferation and survival of CML cells. Key downstream signaling mediators affected by Chmfl-48 include STAT5 and CRKL.[1] The inhibition of these pathways ultimately leads to cell cycle arrest and the induction of apoptosis in BCR-ABL positive cells.[1]

Signaling Pathway

The BCR-ABL signaling network is complex, involving multiple downstream pathways that regulate cell growth, proliferation, and survival. Chmfl-48's inhibition of BCR-ABL autophosphorylation effectively shuts down these oncogenic signals.

BCR-ABL Signaling Pathway and Inhibition by Chmfl-48

Experimental Protocols

While a specific, detailed publication for the experimental evaluation of Chmfl-48 is not publicly available, the following protocols are representative of the methodologies used for the characterization of similar CHMFL series BCR-ABL inhibitors.

In Vitro Kinase Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of Chmfl-48 against wild-type and mutant ABL kinases.

Methodology:

• Recombinant wild-type and mutant ABL kinase domains are expressed and purified.

• The kinase reaction is initiated in a buffer containing ATP and a suitable substrate peptide.

• Chmfl-48 is added in a series of dilutions to determine its inhibitory effect.

• The kinase activity is measured by quantifying the amount of phosphorylated substrate, often using a fluorescence-based method or radiometric assay.

• IC50 values are calculated by fitting the dose-response data to a sigmoidal curve.

Cell Proliferation Assay

Objective: To assess the anti-proliferative effect of Chmfl-48 on BCR-ABL-dependent and independent cell lines.

Methodology:

• Human CML cell lines (e.g., K562, MEG-01) and control cell lines are seeded in 96-well plates.

• The cells are treated with a range of concentrations of Chmfl-48 for a specified period (e.g., 72 hours).

• Cell viability is determined using a colorimetric assay such as MTT or a luminescence-based assay like CellTiter-Glo.

• The half-maximal growth inhibition (GI50) values are calculated from the dose-response curves.

Western Blot Analysis of Signaling Pathways

Objective: To confirm the inhibition of BCR-ABL and its downstream signaling pathways in cellular models.

Methodology:

• BCR-ABL positive cells are treated with various concentrations of Chmfl-48 for a short duration (e.g., 2-4 hours).

• The cells are lysed, and protein concentrations are determined.

• Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• The membranes are probed with primary antibodies specific for phosphorylated and total forms of BCR-ABL, STAT5, CRKL, and other relevant signaling proteins.

• Horseradish peroxidase (HRP)-conjugated secondary antibodies and an enhanced chemiluminescence (ECL) substrate are used for detection.

Cell Cycle Analysis

Objective: To investigate the effect of Chmfl-48 on cell cycle progression.

Methodology:

• CML cells are treated with Chmfl-48 at concentrations around the GI50 value for 24-48 hours.

• The cells are harvested, washed, and fixed in ethanol.

• The fixed cells are stained with a DNA-intercalating dye, such as propidium (B1200493) iodide (PI), in the presence of RNase.

• The DNA content of the cells is analyzed by flow cytometry.

• The percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle is quantified.

Apoptosis Assay

Objective: To determine if Chmfl-48 induces apoptosis in CML cells.

Methodology:

• Cells are treated with Chmfl-48 for a specified time.

• Apoptosis can be assessed by several methods, including:

  • Annexin V/PI Staining: Cells are stained with FITC-conjugated Annexin V and PI and analyzed by flow cytometry to distinguish between viable, early apoptotic, and late apoptotic/necrotic cells.

  • Caspase Activity Assay: Cell lysates are incubated with a fluorogenic caspase substrate to measure the activity of executioner caspases like caspase-3 and -7.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the preclinical characterization of a novel kinase inhibitor like Chmfl-48.

Preclinical Characterization Workflow for Chmfl-48

This guide provides a comprehensive overview of the target identification and mechanism of action of Chmfl-48. The potent and specific inhibition of the BCR-ABL kinase, including clinically relevant resistant mutants, positions Chmfl-48 as a promising candidate for the treatment of Chronic Myeloid Leukemia. Further preclinical and clinical development will be crucial to fully elucidate its therapeutic potential.

References

• 1. Designing Novel BCR-ABL Inhibitors for Chronic Myeloid Leukemia with Improved Cardiac Safety - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling CHMFL-ABL/KIT-155: A Technical Guide to its Synthesis and Chemical Properties

A deep dive into the potent dual kinase inhibitor, CHMFL-ABL/KIT-155, reveals its significant potential in targeted cancer therapy. This technical guide offers researchers, scientists, and drug development professionals a comprehensive overview of its synthesis, chemical characteristics, and mechanism of action.

CHMFL-ABL/KIT-155, chemically known as 4-Methyl-N-(4-((4-methylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)-3-((1-nicotinoylpiperidin-4-yl)oxy)benzamide, is a novel and highly potent type II dual kinase inhibitor.[1][2][3][4] It has demonstrated significant efficacy in targeting both ABL and c-KIT kinases, making it a promising candidate for the treatment of Chronic Myeloid Leukemia (CML) and Gastrointestinal Stromal Tumors (GISTs).[2][4][5] The compound is orally active and exhibits strong anti-proliferative activities against cancer cell lines driven by BCR-ABL and c-KIT.[1][2][3][4][6]

Chemical Properties at a Glance

A summary of the key chemical and pharmacological properties of CHMFL-ABL/KIT-155 is presented below, highlighting its potent inhibitory activity against a range of kinases.

Property	Value	Reference(s)
Molecular Formula	C33H38F3N5O3	[1]
Molecular Weight	609.68 g/mol	[1]
CAS Number	2081093-21-0	[1]
ABL IC50	46 nM	[2][4][5]
c-KIT IC50	75 nM	[2][4][5]
BLK IC50	81 nM	[1][6]
LCK IC50	12 nM	[1][6]
PDGFRβ IC50	80 nM	[1][6]
CSF1R IC50	227 nM	[1][6]
DDR1 IC50	116 nM	[1][6]
DDR2 IC50	325 nM	[1][6]

Synthesis of CHMFL-ABL/KIT-155

The synthesis of CHMFL-ABL/KIT-155 is a complex, multi-step process. While detailed, step-by-step experimental protocols are proprietary and typically found in the supporting information of the primary scientific literature, a general synthetic strategy can be outlined. The synthesis likely proceeds through the strategic coupling of three key molecular fragments:

• A central substituted benzamide (B126) core.

• A piperidin-4-yloxy moiety functionalized with a nicotinoyl group.

• A substituted phenylamine bearing a (4-methylpiperazin-1-yl)methyl group.

The final key step in the synthesis would involve the formation of an amide bond, linking the carboxylic acid of the benzamide core with the amino group of the substituted phenylamine to yield the final CHMFL-ABL/KIT-155 molecule. For the precise and detailed experimental protocol, readers are directed to the original publication by Qiang Wang and colleagues in the Journal of Medicinal Chemistry.[1][2][3][4]

Mechanism of Action: Signaling Pathway Inhibition

CHMFL-ABL/KIT-155 exerts its therapeutic effects by inhibiting the downstream signaling pathways mediated by the BCR-ABL fusion protein and the c-KIT receptor tyrosine kinase.[2][4][5] This inhibition effectively blocks the molecular signals that promote uncontrolled cell proliferation and survival in cancer cells, ultimately leading to cell cycle arrest and apoptosis (programmed cell death).

Caption: Inhibition of BCR-ABL and c-KIT signaling by CHMFL-ABL/KIT-155.

Experimental Workflow: In Vitro Kinase Inhibition Assay

The inhibitory potency of CHMFL-ABL/KIT-155 against its target kinases is quantified through in vitro kinase inhibition assays. The general workflow for such an assay is depicted below. This process allows for the determination of the half-maximal inhibitory concentration (IC50), a key measure of a drug's potency.

Caption: Workflow for determining the IC50 value of CHMFL-ABL/KIT-155.

References

• 1. abmole.com [abmole.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Collection - Discovery of 4‑Methyl‑N‑(4-((4-methylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)-3-((1-nicotinoylpiperidin-4-yl)oxy)benzamide (CHMFL-ABL/KIT-155) as a Novel Highly Potent Type II ABL/KIT Dual Kinase Inhibitor with a Distinct Hinge Binding - Journal of Medicinal Chemistry - Figshare [acs.figshare.com]
• 4. Discovery of 4-Methyl-N-(4-((4-methylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)-3-((1-nicotinoylpiperidin-4-yl)oxy)benzamide (CHMFL-ABL/KIT-155) as a Novel Highly Potent Type II ABL/KIT Dual Kinase Inhibitor with a Distinct Hinge Binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]

Navigating the Kinome: A Technical Guide to the Selectivity Profile of CHMFL Kinase Inhibitors

For Immediate Release

This technical guide provides an in-depth analysis of the kinase selectivity profile of CHMFL inhibitors, offering valuable insights for researchers, scientists, and professionals engaged in drug development. Due to the limited availability of public data for a compound specifically named "Chmfl-48," this report focuses on a well-characterized example from the same chemical family, CHMFL-ABL/KIT-155 , to illustrate the typical selectivity and methodologies employed in the characterization of CHMFL compounds.

Executive Summary

The development of targeted kinase inhibitors is a cornerstone of modern precision medicine. Understanding the selectivity profile of these inhibitors across the human kinome is paramount for predicting their efficacy and potential off-target effects. This guide details the kinase selectivity of CHMFL-ABL/KIT-155, a potent type II ABL/KIT dual kinase inhibitor, as determined by a comprehensive KINOMEscan™ assay. The methodologies for biochemical and cell-based assays are also presented to provide a complete picture of the inhibitor's characterization.

Kinase Selectivity Profile of CHMFL-ABL/KIT-155

The selectivity of CHMFL-ABL/KIT-155 was comprehensively profiled against a panel of 468 kinases and mutants using the KINOMEscan™ platform at a concentration of 1 µM. The results demonstrate a high degree of selectivity for its primary targets, ABL and c-KIT kinases. The selectivity is quantified using a selectivity score (S Score), where a lower score indicates higher selectivity.

Table 1: Biochemical Potency and Kinase Selectivity of CHMFL-ABL/KIT-155

Target Kinase	IC50 (nM)	KINOMEscan™ Selectivity (S Score @ 1 µM)
ABL	46	0.03
c-KIT	75	0.03

Data sourced from a study on the discovery of CHMFL-ABL/KIT-155 as a novel potent type II ABL/KIT dual kinase inhibitor.

The low S Score of 0.03 at a 1 µM concentration across 468 kinases underscores the remarkable selectivity of CHMFL-ABL/KIT-155, a desirable characteristic for minimizing off-target toxicities.

Experimental Protocols

A thorough understanding of the experimental methodologies is crucial for the interpretation of selectivity data. The following sections detail the protocols for the key assays used in the characterization of CHMFL-ABL/KIT-155.

KINOMEscan™ Assay Protocol

The KINOMEscan™ technology is a competition-based affinity binding assay used to quantitatively measure the interaction of a compound with a large panel of kinases.

Principle: The assay measures the ability of a test compound to compete with an immobilized, active-site directed ligand for binding to the kinase active site. The amount of kinase captured on the solid support is measured, which is inversely proportional to the affinity of the test compound.

Methodology:

• Kinase-Ligand Interaction: A proprietary kinase-tagged phage is incubated with the test compound and an immobilized ligand.

• Competition: The test compound and the immobilized ligand compete for binding to the kinase active site.

• Capture: The amount of kinase that binds to the immobilized ligand is captured on a solid support.

• Quantification: The amount of captured kinase is quantified using quantitative PCR (qPCR) of the phage DNA.

• Data Analysis: The results are reported as a percentage of the DMSO control, and a selectivity score is calculated based on the number of kinases inhibited above a certain threshold.

KINOMEscan™ Experimental Workflow

Biochemical Kinase Inhibition Assay (IC50 Determination)

To determine the half-maximal inhibitory concentration (IC50), enzymatic assays are performed.

Methodology:

• Reaction Mixture: Purified recombinant kinase is incubated with the substrate (e.g., a peptide) and ATP in a reaction buffer.

• Inhibitor Addition: Serial dilutions of the test compound are added to the reaction mixture.

• Enzymatic Reaction: The kinase reaction is initiated by the addition of ATP and allowed to proceed for a defined period at a specific temperature.

• Detection: The amount of phosphorylated substrate is quantified. This can be achieved through various methods, such as mobility shift assays or assays using phosphospecific antibodies.

• IC50 Calculation: The IC50 value is calculated by fitting the dose-response data to a sigmoidal curve.

Cell-Based Proliferation Assays

Cell-based assays are critical to assess the on-target activity of the inhibitor in a biological context.

Methodology:

• Cell Seeding: Cancer cell lines driven by the target kinases (e.g., K562 for BCR-ABL) are seeded in 96-well plates.

• Compound Treatment: Cells are treated with a range of concentrations of the test compound.

• Incubation: The plates are incubated for a specified period (e.g., 72 hours) to allow for cell proliferation.

• Viability Measurement: Cell viability is assessed using a colorimetric or luminescent assay (e.g., MTT or CellTiter-Glo®).

• GI50/IC50 Calculation: The concentration of the compound that causes 50% growth inhibition (GI50) or 50% inhibition of proliferation (IC50) is determined from the dose-response curve.

Signaling Pathways

CHMFL-ABL/KIT-155 targets the ABL and c-KIT kinases, which are key drivers in certain cancers. Understanding their signaling pathways provides context for the inhibitor's mechanism of action.

BCR-ABL Signaling Pathway in Chronic Myeloid Leukemia (CML)

The fusion protein BCR-ABL exhibits constitutively active tyrosine kinase activity, driving the proliferation of hematopoietic cells in CML.

BCR-ABL Signaling Pathway Inhibition

c-KIT Signaling Pathway in Gastrointestinal Stromal Tumors (GIST)

Mutations in the c-KIT receptor tyrosine kinase lead to its constitutive activation, promoting cell growth and survival in GIST.

Chmfl-48: A Technical Guide to Binding Affinity and Kinetics

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the binding affinity and kinetics of Chmfl-48, a potent kinase inhibitor. The available scientific literature primarily characterizes Chmfl-48 as a highly effective inhibitor of the BCR-ABL kinase, including its wild-type form and various imatinib-resistant mutants. While the initial inquiry focused on FMS-like tyrosine kinase 3 (FLT3), current public data on the direct binding affinity and kinetics of Chmfl-48 with FLT3 is limited. Therefore, this guide will focus on its well-documented activity against BCR-ABL and provide generalizable experimental protocols.

Executive Summary

Chmfl-48 is an orally active kinase inhibitor with potent activity against wild-type BCR-ABL and the gatekeeper T315I mutant, a common source of resistance to first-line therapies in Chronic Myeloid Leukemia (CML).[1][2] Its mechanism of action involves the inhibition of BCR-ABL autophosphorylation, which subsequently disrupts downstream signaling pathways, leading to cell cycle arrest and apoptosis in cancer cells.[1][2]

Quantitative Data: Binding Affinity and Potency

The following tables summarize the available quantitative data for Chmfl-48's inhibitory activity against its primary target, BCR-ABL.

Table 1: Biochemical Potency of Chmfl-48 Against ABL Kinase

Target	IC50 (nM)	Notes
ABL wild-type (wt)	1	Biochemical assay.[1][2]
ABL T315I mutant	0.8	Biochemical assay.[1][2]

Note on FLT3 Kinase: Extensive searches for direct binding affinity (Kd) and kinetic parameters (kon, koff) of Chmfl-48 specifically against FLT3 kinase did not yield quantitative data. While some multi-kinase inhibitors targeting BCR-ABL also show activity against FLT3, specific data for Chmfl-48 is not publicly available at this time.

Experimental Protocols

The following are detailed, representative protocols for key experiments used to characterize the binding affinity and cellular activity of kinase inhibitors like Chmfl-48.

Biochemical Kinase Inhibition Assay (Example Protocol)

This protocol describes a method to determine the half-maximal inhibitory concentration (IC50) of Chmfl-48 against a purified kinase.

Workflow for Biochemical IC50 Determination

Caption: Workflow of a typical biochemical kinase inhibition assay.

Methodology:

• Compound Preparation: Prepare a series of dilutions of Chmfl-48 in a suitable buffer (e.g., containing DMSO).

• Kinase Reaction: In a 96-well plate, add the purified kinase (e.g., recombinant ABL) to each well, followed by the diluted Chmfl-48 or a vehicle control.

• Initiation: Start the kinase reaction by adding a mixture of the kinase-specific substrate and ATP.

• Incubation: Allow the reaction to proceed for a defined period at a controlled temperature (e.g., 30°C).

• Detection: Stop the reaction and quantify the amount of phosphorylated substrate. This can be done using various methods, such as radiometric assays or luminescence-based assays that measure ATP consumption (e.g., ADP-Glo™ Kinase Assay).

• Data Analysis: Plot the percentage of kinase inhibition against the logarithm of the Chmfl-48 concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cellular Autophosphorylation Assay (Example Protocol)

This assay measures the ability of Chmfl-48 to inhibit the autophosphorylation of its target kinase within a cellular context.

Workflow for Cellular Autophosphorylation Assay

Caption: Workflow of a cellular autophosphorylation assay.

Methodology:

• Cell Culture: Culture cells that endogenously express the target kinase (e.g., K562 cells for BCR-ABL).

• Compound Treatment: Treat the cells with various concentrations of Chmfl-48 for a specific duration.

• Cell Lysis: Lyse the cells to extract the proteins.

• Western Blotting: Separate the protein lysates by SDS-PAGE and transfer them to a membrane.

• Antibody Probing: Probe the membrane with a primary antibody specific for the phosphorylated form of the target kinase (e.g., anti-phospho-BCR-ABL) and another antibody for the total protein as a loading control.

• Detection and Analysis: Use a secondary antibody conjugated to an enzyme (e.g., HRP) for chemiluminescent detection. Quantify the band intensities to determine the reduction in autophosphorylation at different Chmfl-48 concentrations.

Surface Plasmon Resonance (SPR) for Binding Kinetics (General Protocol)

SPR is a label-free technique used to measure the kinetics of binding interactions, including the association (on-rate, ka) and dissociation (off-rate, kd) constants, from which the equilibrium dissociation constant (KD) can be calculated.

Workflow for SPR Analysis

References

• 1. researchgate.net [researchgate.net]
• 2. reactionbiology.com [reactionbiology.com]

The Structural Biology and Crystallography of Chmfl-48: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the structural biology and crystallography of Chmfl-48, a potent dual inhibitor of ABL and c-KIT kinases. The following sections detail the quantitative biochemical and cellular data, the experimental protocols for structural determination, and visualizations of the relevant biological pathways and experimental workflows.

Quantitative Inhibitory Activity of Chmfl-48

Chmfl-48, also known as CHMFL-ABL/KIT-155, demonstrates potent inhibition of both ABL and c-KIT kinases. Its activity has been characterized through biochemical assays and cellular proliferation studies. The compound exhibits high selectivity, a crucial feature for minimizing off-target effects in drug development.

Table 1: Biochemical Inhibitory Activity of Chmfl-48 (CHMFL-ABL/KIT-155) [1][2]

Target Kinase	IC50 (nM)
ABL	46
c-KIT	75
BLK	81
CSF1R	227
DDR1	116
DDR2	325
LCK	12
PDGFRβ	80

Table 2: Anti-proliferative Activity of a closely related compound, CHMFL-074 [3]

Cell Line	Driven by	GI50 (nM)
K562	BCR-ABL	56
MEG-01	BCR-ABL	18
KU812	BCR-ABL	57

Mechanism of Action and Biological Effects

CHMFL-ABL/KIT-155 acts as a type II kinase inhibitor, binding to the inactive "DFG-out" conformation of the kinase. This mode of inhibition is characterized by a distinct hinge-binding interaction, where a hydrogen bond is formed between the NH on the kinase backbone and the carbonyl oxygen of the inhibitor[1][2]. The biological consequences of this inhibition in cancer cell lines include:

• Blockage of BCR-ABL/c-KIT mediated signaling pathways.

• Arrest of cell cycle progression.

• Induction of apoptosis (programmed cell death). [1][2]

Structural Biology and Crystallography

The structural basis for the inhibitory activity of the Chmfl class of compounds has been elucidated through X-ray crystallography. The crystal structure of the ABL1 kinase domain in complex with a closely related inhibitor, CHMFL-074, has been determined to a resolution of 1.53 Å (PDB ID: 5HU9)[3]. This structure reveals the key interactions that contribute to the inhibitor's potency and selectivity.

Table 3: Crystallographic Data for ABL1 in Complex with CHMFL-074 (PDB ID: 5HU9) [3]

Parameter	Value
Resolution	1.53 Å
R-Value Work	0.186
R-Value Free	0.196
Space Group	P 21 21 21
Unit Cell Dimensions (a, b, c)	51.58, 86.83, 71.91 Å
Unit Cell Angles (α, β, γ)	90, 90, 90 °

Experimental Protocols

The following protocols are based on the methodologies reported for the structural determination of the ABL1 kinase domain in complex with CHMFL-074[3].

Protein Expression and Purification:

• The human ABL1 kinase domain (residues 229-512) was cloned into a pFastBac1 vector with a TEV-cleavable N-terminal His6-tag.

• The construct was used to generate recombinant baculovirus using the Bac-to-Bac system (Invitrogen).

• Spodoptera frugiperda (Sf9) insect cells were infected with the recombinant baculovirus to express the ABL1 protein.

• The cells were harvested, and the protein was purified from the cell lysate using Ni-NTA affinity chromatography.

• The His6-tag was removed by TEV protease cleavage.

• Further purification was achieved through size-exclusion chromatography.

Crystallization:

• The purified ABL1 protein was concentrated to 10 mg/mL.

• The protein was incubated with a 3-fold molar excess of CHMFL-074.

• Crystals were grown at 4°C using the hanging drop vapor diffusion method.

• The reservoir solution contained 0.1 M MES (pH 6.5), 25% (w/v) PEG 2000 MME, and 0.2 M sodium chloride.

Data Collection and Structure Determination:

• Crystals were cryo-protected using the reservoir solution supplemented with 20% (v/v) glycerol (B35011) before being flash-cooled in liquid nitrogen.

• X-ray diffraction data were collected at a synchrotron source.

• The data were processed and scaled using appropriate software packages.

• The structure was solved by molecular replacement using a previously determined ABL kinase structure as the search model.

• The model was refined using iterative cycles of manual model building and computational refinement.

Visualizations

Signaling Pathways

The following diagrams illustrate the central role of ABL and c-KIT in cellular signaling and how their inhibition by Chmfl-48 can impact cancer cell survival.

Caption: BCR-ABL signaling pathway and its inhibition by Chmfl-48.

Caption: c-KIT signaling pathway and its inhibition by Chmfl-48.

Experimental Workflow

The following diagram outlines the major steps involved in the structural determination of a kinase-inhibitor complex.

Caption: Experimental workflow for kinase-inhibitor crystallography.

References

• 1. Discovery of 4-Methyl-N-(4-((4-methylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)-3-((1-nicotinoylpiperidin-4-yl)oxy)benzamide (CHMFL-ABL/KIT-155) as a Novel Highly Potent Type II ABL/KIT Dual Kinase Inhibitor with a Distinct Hinge Binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of 4-Methyl-N-(4-((4-methylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)-3-((1-nicotinoylpiperidin-4-yl)oxy)benzamide (CHMFL-ABL/KIT-155) as a Novel Highly Potent Type II ABL/KIT Dual Kinase Inhibitor with a Distinct Hinge Binding. | Semantic Scholar [semanticscholar.org]
• 3. rcsb.org [rcsb.org]

No Information Available for Chmfl-48

A comprehensive search for "Chmfl-48" has yielded no publicly available data regarding its in vitro enzymatic assays, kinase selectivity, or mechanism of action.

The search results did identify several other kinase inhibitors from the "CHMFL" series, such as CHMFL-FLT3-165, CHMFL-ABL/KIT-155, and CHMFL-074. However, none of the retrieved documents contained any mention of "Chmfl-48."

This lack of information prevents the creation of the requested in-depth technical guide. Consequently, no quantitative data is available to summarize in tables, no experimental protocols can be detailed, and no signaling pathways or experimental workflows can be visualized.

It is possible that "Chmfl-48" is a new or proprietary compound for which research has not yet been published in the public domain, or that the designation may be incorrect. Researchers, scientists, and drug development professionals seeking information on this compound are advised to verify the nomenclature and consult internal or proprietary databases for the most accurate and up-to-date information.

Chmfl-48: A Technical Guide to Cell-Based Assay Development for a Potent BCR-ABL Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the development of cell-based assays for the characterization of Chmfl-48, a novel type II kinase inhibitor. Chmfl-48 has demonstrated significant potency against wild-type BCR-ABL and, notably, the gatekeeper T315I mutant, a common source of resistance to first and second-generation tyrosine kinase inhibitors in the treatment of Chronic Myeloid Leukemia (CML). This document outlines the core methodologies for evaluating the cellular activity of Chmfl-48, including its inhibitory effects on cell proliferation, induction of apoptosis, and modulation of downstream signaling pathways.

Quantitative Data Summary

The efficacy of Chmfl-48 has been quantified through various biochemical and cell-based assays. The following tables summarize the key inhibitory concentrations (IC50) and growth inhibition (GI50) values, providing a clear comparison of its potency.

Compound	Assay Type	Target	IC50 (nM)
Chmfl-48	Biochemical	ABL wt	1
Chmfl-48	Biochemical	ABL T315I	0.8
Imatinib	Biochemical	ABL wt	~70
Imatinib	Biochemical	ABL T315I	>10,000

Compound	Cell Line	Assay	Parameter	Value (nM)
Chmfl-48	K562 (BCR-ABL wt)	Proliferation	GI50	Data not available in abstracts
Chmfl-48	Ba/F3 p210-T315I	Proliferation	GI50	Data not available in abstracts

Absence of specific GI50 values in the provided search results is noted. Researchers should perform cell viability assays as described in the protocols below to determine these values.

Core Experimental Protocols

Detailed methodologies for key cell-based assays are provided below. These protocols are foundational for assessing the cellular impact of kinase inhibitors like Chmfl-48.

Cell Viability and Proliferation Assay (MTT or CellTiter-Glo®)

This assay determines the effect of Chmfl-48 on the metabolic activity of cancer cells, which is an indicator of cell viability and proliferation.

Materials:

• BCR-ABL positive cell lines (e.g., K562, Ba/F3 expressing BCR-ABL wt or T315I)

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• 96-well plates

• Chmfl-48 stock solution (in DMSO)

• MTT reagent or CellTiter-Glo® Luminescent Cell Viability Assay kit

• Plate reader (spectrophotometer or luminometer)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium.

• Inhibitor Treatment: Prepare serial dilutions of Chmfl-48 in culture medium. Add the diluted inhibitor to the wells. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for 72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Assay:

  • For MTT: Add MTT reagent to each well and incubate for 2-4 hours. Add solubilization solution and read absorbance at 570 nm.

  • For CellTiter-Glo®: Follow the manufacturer's protocol to measure luminescence.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Determine the GI50 value by plotting the percentage of viability against the drug concentration and fitting the data to a sigmoidal dose-response curve.

Apoptosis Assay (Annexin V and Propidium Iodide Staining)

This flow cytometry-based assay differentiates between viable, early apoptotic, and late apoptotic/necrotic cells.

Materials:

• Cells treated with Chmfl-48 and control cells

• Phosphate-Buffered Saline (PBS)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Harvesting: Collect both adherent and suspension cells after treatment with Chmfl-48 for a specified time (e.g., 24, 48 hours).

• Washing: Wash cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) staining solution.

• Incubation: Incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within one hour. Unstained, Annexin V-only, and PI-only stained cells should be used for compensation and gating.

Cell Cycle Analysis (Propidium Iodide Staining)

This method quantifies the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Materials:

• Cells treated with Chmfl-48 and control cells

• PBS

• 70% cold ethanol (B145695)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Harvesting: Collect approximately 1-2 x 10⁶ cells after inhibitor treatment.

• Washing: Wash cells with PBS.

• Fixation: Resuspend the cell pellet and add cold 70% ethanol dropwise while vortexing to prevent clumping. Fix for at least 1 hour at 4°C.

• Washing: Wash the fixed cells twice with PBS.

• Staining: Resuspend the cell pellet in PI staining solution containing RNase A.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Analysis: Analyze the samples on a flow cytometer.

Western Blot Analysis of BCR-ABL Downstream Signaling

This technique is used to detect the phosphorylation status of BCR-ABL and its key downstream targets, STAT5 and CRKL, to confirm target engagement by Chmfl-48.

Materials:

• Cells treated with Chmfl-48 and control cells

• RIPA buffer with protease and phosphatase inhibitors

• BCA or Bradford protein assay kit

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (5% BSA or non-fat dry milk in TBST)

• Primary antibodies (e.g., anti-phospho-BCR-ABL, anti-BCR-ABL, anti-phospho-STAT5, anti-STAT5, anti-phospho-CRKL, anti-CRKL, and a loading control like β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Cell Lysis: Treat cells with Chmfl-48 for a short duration (e.g., 2-4 hours). Lyse the cells in RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates.

• SDS-PAGE: Separate equal amounts of protein (20-40 µg) on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Add ECL substrate and capture the signal using an imaging system.

Visualizations: Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key biological pathways and experimental processes described in this guide.

BCR-ABL Signaling Pathway and Inhibition by Chmfl-48

Experimental Workflow for Chmfl-48 Characterization

Logical Flow of Chmfl-48's Cellular Effects

A Technical Guide to the Effects of Novel Kinase Inhibitors on Cancer Cell Signaling Pathways

This guide provides an in-depth overview of the mechanisms of action of novel kinase inhibitors, with a focus on their effects on critical cancer cell signaling pathways. While specific data for "Chmfl-48" is not publicly available, this document will utilize closely related and well-characterized compounds from the "CHMFL" series of inhibitors, specifically targeting FMS-like tyrosine kinase 3 (FLT3), and the IRAK-4 inhibitor CA-4948, as illustrative examples. These compounds serve as excellent models for understanding how targeted kinase inhibition can disrupt oncogenic signaling and provide therapeutic benefits in various cancers.

This document is intended for researchers, scientists, and drug development professionals actively involved in the field of oncology and kinase inhibitor research.

Core Concepts in Kinase Inhibition for Cancer Therapy

Protein kinases are crucial regulators of a wide array of cellular processes, including proliferation, survival, differentiation, and apoptosis.[1] Dysregulation of kinase activity is a hallmark of many cancers, making them prime targets for therapeutic intervention.[1][2] Small molecule kinase inhibitors have emerged as a significant class of anti-cancer drugs, with over 80 approved by the FDA.[1] These inhibitors typically function by competing with ATP for binding to the kinase's active site, thereby preventing the phosphorylation of downstream substrates and inhibiting aberrant signaling.[1]

Featured Kinase Inhibitors and Their Targets

This guide will focus on the following representative kinase inhibitors to illustrate their effects on cancer cell signaling:

• CHMFL-FLT3-362 and CHMFL-FLT3-165: These are novel, highly potent inhibitors of FLT3, particularly targeting the internal tandem duplication (ITD) mutation (FLT3-ITD), a common driver of Acute Myeloid Leukemia (AML).[3]

• CA-4948: A potent and selective inhibitor of Interleukin-1 Receptor-Associated Kinase 4 (IRAK-4), a key mediator in inflammatory signaling pathways often co-opted by cancer cells.[4][5]

Quantitative Data on Inhibitor Potency and Efficacy

The following tables summarize the available quantitative data for the featured kinase inhibitors, providing insights into their potency and efficacy in various experimental models.

Table 1: Biochemical and Cellular Potency of CHMFL-FLT3 Inhibitors

Compound	Target	Biochemical IC50 (nM)	Cellular GI50 (nM)	Selectivity vs. c-KIT	Reference
CHMFL-FLT3-165	FLT3-wt	12	<100 (in BaF3 cells)	>20-fold
FLT3-ITD	4
CHMFL-FLT3-362	FLT3-ITD	Not Specified	Not Specified	High	[3]
FLT3-wt	Not Specified	30-fold less potent vs. ITD	[3]

Table 2: In Vivo Efficacy of CHMFL-FLT3-362 in AML Xenograft Model

Dosage	Tumor Growth Inhibition (TGI)	Animal Model	Reference
150 mg/kg/day	95%	Subcutaneous MV4-11 xenograft	[3]

Table 3: Efficacy of CA-4948 in Cancer Models

Cancer Type	Model	Effect	Reference
Primary CNS Lymphoma (PCNSL)	Patient-Derived Xenograft (PDX)	Single-agent activity	[6]
Melanoma Brain Metastases (MBM)	Murine models	Single-agent activity	[6]
Diffuse Large B-cell Lymphoma (DLBCL)	PDX models	Anti-tumor activity	[5]

Signaling Pathways Targeted by Featured Inhibitors

The FLT3 Signaling Pathway in Acute Myeloid Leukemia (AML)

Mutations in the FMS-like tyrosine kinase 3 (FLT3) gene are among the most common genetic alterations in AML, associated with a poor prognosis.[7] The most frequent mutation is an internal tandem duplication (FLT3-ITD) in the juxtamembrane domain, which leads to constitutive activation of the kinase.[3][8] This results in the uncontrolled proliferation and survival of leukemia cells through downstream pathways such as RAS/MAPK and PI3K/AKT.[1][9]

CHMFL-FLT3 inhibitors, like CHMFL-FLT3-165 and CHMFL-FLT3-362, are designed to specifically target this constitutively active FLT3-ITD, thereby inhibiting downstream signaling and inducing apoptosis in AML cells.[3] A significant challenge in FLT3 inhibitor development is overcoming resistance mutations, such as the "gatekeeper" mutation F691L.[7][8] Some novel inhibitors show efficacy against such resistant mutants.[7][10]

References

• 1. benchchem.com [benchchem.com]
• 2. Kinase Inhibitors. Methods and Protocols | Anticancer Research [ar.iiarjournals.org]
• 3. Scientists Discover a Novel FLT3-ITD Mutants Selective Inhibitor----Chinese Academy of Sciences [english.cas.cn]
• 4. Research Snapshot: Study reveals targeting a specific protein with a small molecule inhibitor can improve outcomes » Cancer Institute » UF Health Cancer Institute » University of Florida [cancer.ufl.edu]
• 5. curis.com [curis.com]
• 6. Oral IRAK-4 Inhibitor CA-4948 Is Blood-Brain Barrier Penetrant and Has Single-Agent Activity against CNS Lymphoma and Melanoma Brain Metastases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Research Portal [scholarworks.brandeis.edu]
• 8. Characterizing and Overriding the Structural Mechanism of the Quizartinib-resistant FLT3 “Gatekeeper” F691L Mutation with PLX3397 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Signaling Pathways in Cancer: Therapeutic Targets, Combinatorial Treatments, and New Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Molecular profile of FLT3-mutated relapsed/refractory patients with AML in the phase 3 ADMIRAL study of gilteritinib - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for CHMFL-ABL/KIT-155 Treatment in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

CHMFL-ABL/KIT-155 is a novel, highly potent, type II dual kinase inhibitor targeting both ABL and c-KIT kinases.[1] Its mechanism of action involves the blockage of signaling pathways mediated by these kinases, leading to the induction of apoptosis and cell cycle arrest in cancer cell lines where these pathways are dysregulated.[1] These application notes provide detailed protocols for the treatment of cell cultures with CHMFL-ABL/KIT-155 and subsequent analysis of its effects on cell viability and target kinase activity.

Mechanism of Action

CHMFL-ABL/KIT-155 functions as a type II kinase inhibitor, binding to the inactive conformation of ABL and c-KIT kinases. This binding event prevents the conformational change required for kinase activation, thereby inhibiting downstream signaling. The primary signaling pathways affected are the BCR-ABL and c-KIT mediated pathways, which are critical for the proliferation and survival of certain cancer cells, such as those found in Chronic Myeloid Leukemia (CML) and Gastrointestinal Stromal Tumors (GISTs).[1] Inhibition of these pathways by CHMFL-ABL/KIT-155 leads to a reduction in the phosphorylation of downstream effector proteins, ultimately resulting in cell cycle arrest and apoptosis.[1]

Caption: Signaling pathway inhibited by CHMFL-ABL/KIT-155.

Data Presentation

The following table summarizes the inhibitory activity of CHMFL-ABL/KIT-155 against its target kinases and its anti-proliferative effects on relevant cancer cell lines.

Target/Cell Line	Assay Type	IC50 Value
ABL Kinase	Biochemical Assay	46 nM[1]
c-KIT Kinase	Biochemical Assay	75 nM[1]
K562 (CML)	Cell Proliferation	Data not available
GIST-T1 (GIST)	Cell Proliferation	Data not available

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol is for determining the effect of CHMFL-ABL/KIT-155 on the viability of adherent or suspension cells.

Materials:

• CHMFL-ABL/KIT-155 (stock solution in DMSO)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[2]

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)

• 96-well flat-bottom tissue culture plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate overnight at 37°C in a humidified 5% CO2 atmosphere.

• Compound Treatment: Prepare serial dilutions of CHMFL-ABL/KIT-155 in complete culture medium. Remove the medium from the wells and add 100 µL of the medium containing the desired concentrations of the compound. Include a vehicle control (DMSO) at a concentration equivalent to the highest concentration of CHMFL-ABL/KIT-155 used.

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.[2][3]

• Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.[2][3]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Subtract the background absorbance (medium only) from all readings. Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Caption: Workflow for the MTT cell viability assay.

Protocol 2: Western Blotting

This protocol is for analyzing the phosphorylation status of ABL, c-KIT, and their downstream targets in response to CHMFL-ABL/KIT-155 treatment.

Materials:

• Cells treated with CHMFL-ABL/KIT-155

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-ABL, anti-ABL, anti-phospho-c-KIT, anti-c-KIT, and antibodies for downstream targets)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system (e.g., film or digital imager)

Procedure:

• Cell Lysis: Lyse the treated cells with lysis buffer and determine the protein concentration using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein from each sample by SDS-PAGE.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.[4]

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.[5][6]

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.[5][6]

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.[5][6]

• Washing: Wash the membrane six times with TBST for 5 minutes each.[5][6]

• Detection: Incubate the membrane with ECL substrate and detect the chemiluminescent signal using an imaging system.[4][5][6]

Caption: Western blotting experimental workflow.

Protocol 3: In Vitro Kinase Assay

This protocol is for determining the direct inhibitory effect of CHMFL-ABL/KIT-155 on the enzymatic activity of ABL and c-KIT kinases. A variety of formats can be used, including radiometric, fluorescence-based, or luminescence-based assays.[7] The following is a general protocol for a fluorescence-based assay.

Materials:

• Recombinant ABL or c-KIT kinase

• Kinase buffer

• ATP

• Specific substrate peptide

• CHMFL-ABL/KIT-155

• Detection reagent (e.g., phosphospecific antibody conjugated to a fluorophore)

• Microplate reader with fluorescence detection capabilities

Procedure:

• Reaction Setup: In a microplate, combine the recombinant kinase, its specific substrate, and varying concentrations of CHMFL-ABL/KIT-155 in the kinase buffer.

• Initiate Reaction: Add ATP to initiate the kinase reaction.

• Incubation: Incubate the reaction mixture at 30°C for a predetermined amount of time.

• Stop Reaction: Stop the reaction by adding EDTA.

• Detection: Add the detection reagent (e.g., a europium-labeled anti-phospho-antibody and an Alexa Fluor® 647-labeled tracer for a LanthaScreen® assay) and incubate to allow for binding.[8]

• Fluorescence Measurement: Measure the fluorescence signal (e.g., FRET) using a microplate reader.

• Data Analysis: Calculate the percentage of kinase inhibition for each concentration of CHMFL-ABL/KIT-155 and determine the IC50 value.

Caption: General workflow for an in vitro kinase assay.

References

• 1. Discovery of 4-Methyl-N-(4-((4-methylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)-3-((1-nicotinoylpiperidin-4-yl)oxy)benzamide (CHMFL-ABL/KIT-155) as a Novel Highly Potent Type II ABL/KIT Dual Kinase Inhibitor with a Distinct Hinge Binding. | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. reactionbiology.com [reactionbiology.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols for Chmfl-48 Dosage in In Vivo Mouse Models

Disclaimer: Publicly available information regarding the specific in vivo dosage and administration of Chmfl-48 in mouse models is limited. The following application notes and protocols are based on data from related CHMFL (Hefei Institutes of Physical Science) kinase inhibitors, such as CHMFL-KIT-110 and CHMFL-074. Researchers should consider this information as a starting point and conduct dose-finding and toxicity studies for Chmfl-48.

Introduction

Chmfl-48 is a novel small molecule kinase inhibitor developed for potential therapeutic applications. Preclinical evaluation in in vivo mouse models is a critical step to determine its efficacy, pharmacokinetics, and safety profile. These notes provide a comprehensive guide for researchers on designing and executing in vivo studies with Chmfl-48, with a focus on dosage and administration protocols derived from analogous compounds.

Data Presentation: In Vivo Efficacy of Related CHMFL Kinase Inhibitors

The following table summarizes the in vivo dosage and efficacy data from published studies on CHMFL kinase inhibitors that are structurally or functionally related to Chmfl-48. This data can inform the initial dose selection for Chmfl-48 studies.

Compound Name	Mouse Model	Cell Line	Administration Route	Dosage	Treatment Duration	Tumor Growth Inhibition (TGI)	Reference
CHMFL-KIT-110	Nude Mice (Xenograft)	GIST-882	Oral Gavage	10, 30, 100 mg/kg/day	28 days	Dose-dependent	[1]
CHMFL-KIT-110	Nude Mice (Xenograft)	GIST-T1	Oral Gavage	25 mg/kg bid	28 days	86.35%	[1]
CHMFL-074	Nude Mice (Xenograft)	K562	Oral Gavage	25, 50, 100 mg/kg/day	12 days	Dose-dependent (65% at 100 mg/kg/day)

Experimental Protocols

Animal Models

Immunocompromised mouse strains such as BALB/c nude mice or NOD-SCID mice are commonly used for establishing xenograft models with human cancer cell lines. The choice of the mouse strain should be appropriate for the specific cell line being used. Animal care and experimental procedures should adhere to institutional and national guidelines.

Xenograft Tumor Model Establishment

• Cell Culture: Culture the desired human cancer cell line under sterile conditions in the recommended growth medium supplemented with fetal bovine serum and antibiotics.

• Cell Preparation: Harvest cells during the logarithmic growth phase. Wash the cells with sterile phosphate-buffered saline (PBS) and resuspend them in a mixture of PBS and Matrigel (1:1 ratio) at a concentration of 1-5 x 10^7 cells/mL.

• Subcutaneous Injection: Anesthetize the mice and subcutaneously inject 100-200 µL of the cell suspension into the flank of each mouse.

• Tumor Growth Monitoring: Monitor the mice for tumor formation. Once the tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups. Tumor volume can be calculated using the formula: (Length x Width²) / 2.

Formulation and Administration of Chmfl-48

• Formulation: Based on related compounds, Chmfl-48 is likely to be formulated for oral administration. A common vehicle for oral gavage is a suspension in 0.5% carboxymethylcellulose sodium (CMC-Na) or a solution in a mixture of solvents like polyethylene (B3416737) glycol (PEG) and saline. The formulation should be optimized to ensure stability and bioavailability.

• Administration Route: Oral gavage is a common and effective route for administering small molecule inhibitors in mice.

• Dosing Schedule: A once-daily (qd) or twice-daily (bid) dosing schedule is typical. The frequency will depend on the pharmacokinetic properties of Chmfl-48.

Protocol for Oral Gavage:

• Prepare the Chmfl-48 formulation at the desired concentration.

• Accurately weigh each mouse to determine the correct volume of the formulation to be administered.

• Gently restrain the mouse and use a proper-sized gavage needle to deliver the formulation directly into the stomach.

• Administer the vehicle alone to the control group.

• Monitor the mice for any signs of toxicity or distress after administration.

Efficacy Assessment

• Tumor Measurement: Measure the tumor dimensions with calipers every 2-3 days throughout the study.

• Body Weight: Monitor the body weight of the mice as an indicator of general health and potential toxicity.

• Endpoint: At the end of the study (e.g., after 2-4 weeks of treatment or when tumors in the control group reach a predetermined size), euthanize the mice.

• Tumor Excision and Analysis: Excise the tumors, weigh them, and process them for further analysis such as histopathology, immunohistochemistry, or Western blotting to assess target engagement and downstream signaling effects.

Visualization of Key Processes

Signaling Pathway Inhibition

The following diagram illustrates a hypothetical signaling pathway that could be targeted by a kinase inhibitor like Chmfl-48.

Caption: Hypothetical signaling pathway targeted by Chmfl-48.

Experimental Workflow for In Vivo Efficacy Study

This diagram outlines the typical workflow for an in vivo efficacy study of Chmfl-48 in a mouse xenograft model.

References

• 1. Discovery of 2-((3-Acrylamido-4-methylphenyl)amino)-N-(2-methyl-5-(3,4,5-trimethoxybenzamido)phenyl)-4-(methylamino)pyrimidine-5-carboxamide (CHMFL-BMX-078) as a Highly Potent and Selective Type II Irreversible Bone Marrow Kinase in the X Chromosome (BMX) Kinase Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Chmfl-48 Administration in Animal Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the administration of Chmfl-48 and its analogs in preclinical animal studies, primarily focusing on oral and intravenous routes. The information is compiled from published research on closely related Chmfl compounds, offering a foundational guide for investigators.

Data Presentation: Quantitative Administration Parameters

The following tables summarize key quantitative data from animal studies involving Chmfl-48 analogs. This information is crucial for designing pharmacokinetic and efficacy studies.

Table 1: Oral Administration Data for Chmfl Analogs in Rodent Models

Compound	Animal Model	Dosage	Vehicle	Bioavailability	Study Type
CHMFL-ABL-053	K562 Xenograft (Mouse)	50 mg/kg/day	Not Specified	24% (in rats)	Efficacy
CHMFL-KIT-110	GIST-T1 Xenograft (Mouse)	25 mg/kg bid	Solid Dispersion	10.91% (as HYGT-110)	Efficacy & PK/PD
CHMFL-KIT-110	GIST-882 Xenograft (Mouse)	10, 30, and 100 mg/kg/day	Solid Dispersion	Not Specified	Efficacy
G7883 (Model Compound)	Mouse	25 and 250 mg/kg	0.6% Methylcellulose (B11928114), 0.2% Tween80 in water	Low	Pharmacokinetics

Table 2: Intravenous Administration Data for a Model Compound

Compound	Animal Model	Dosage	Vehicle	Study Type
G7883 (Model Compound)	Mouse (iPRECIO pump)	0.8 mg/kg/h	20% DMSO, 80% PEG400	Pharmacokinetics

Experimental Protocols

Protocol 1: Oral Gavage Administration in Mice

This protocol is a standard method for delivering precise doses of Chmfl-48 orally.

Materials:

• Chmfl-48 compound

• Appropriate vehicle (e.g., 0.5% methylcellulose and 1% Tween 80 in sterile water)

• Sterile syringes (1 ml)

• Oral gavage needles (18-20 gauge for mice, with a rounded tip)[1]

• Animal scale

• 70% ethanol (B145695)

Procedure:

• Animal Preparation:

  • Weigh each mouse to determine the correct dosing volume. The maximum recommended volume for oral gavage in mice is 10 ml/kg.[2]

  • Allow mice to acclimate to the procedure room to minimize stress.

• Formulation Preparation:

  • Prepare the Chmfl-48 formulation in the chosen vehicle. Ensure the compound is uniformly suspended or dissolved. Sonication may be required for poorly soluble compounds. A common vehicle for oral dosing of hydrophobic molecules is an aqueous solution containing a suspending agent like carboxymethyl cellulose (B213188) (CMC) or methylcellulose, and a surfactant like Tween 80.[3][4]

• Administration:

  • Restrain the mouse firmly by the scruff of the neck to immobilize the head. The head and body should be in a straight line.[5]

  • Measure the appropriate length for gavage needle insertion by holding the needle alongside the mouse, with the tip at the corner of the mouth and the end at the last rib. Mark this length on the needle.[1][5]

  • Gently insert the gavage needle into the diastema (the gap between the incisors and molars) and advance it along the roof of the mouth towards the esophagus.[1][2]

  • The needle should pass smoothly without resistance. If resistance is met, withdraw and reposition.[5]

  • Once the needle is in the esophagus to the predetermined depth, administer the formulation slowly and steadily.[2]

  • Withdraw the needle gently in the same direction it was inserted.[1]

• Post-Administration Monitoring:

  • Return the mouse to its cage and monitor for any signs of distress, such as labored breathing, for at least 10 minutes.[1][2]

Protocol 2: Intravenous (Tail Vein) Injection in Mice

This protocol is suitable for pharmacokinetic studies requiring direct entry of Chmfl-48 into the systemic circulation.

Materials:

• Chmfl-48 compound

• Sterile vehicle suitable for intravenous injection (e.g., saline, PBS, or a solution containing a solubilizing agent like DMSO and PEG400)[6]

• Sterile syringes (0.5-1 ml)

• Sterile needles (27-30 gauge)[7][8]

• Mouse restrainer

• Heat lamp or warming pad

• 70% ethanol

• Sterile gauze

Procedure:

• Animal and Formulation Preparation:

  • Weigh the mouse to calculate the injection volume. The maximum recommended bolus injection volume is 5 ml/kg.[7]

  • Prepare the Chmfl-48 solution in a sterile, pyrogen-free vehicle. Ensure the compound is fully dissolved.

  • Warm the mouse's tail using a heat lamp or warming pad for 5-10 minutes to dilate the lateral tail veins, making them more visible and accessible.[8]

• Administration:

  • Place the mouse in a restraining device.

  • Wipe the tail with 70% ethanol to clean the injection site and improve vein visualization.

  • Locate one of the lateral tail veins.

  • With the needle bevel facing up, insert the needle parallel to the vein at a shallow angle.[7][8] A successful insertion may result in a small flash of blood in the needle hub.[8]

  • Slowly inject the solution. There should be no resistance. If a bleb forms under the skin, the needle is not in the vein and should be withdrawn.[7]

  • If the first attempt is unsuccessful, move to a more proximal site on the same vein or use the other lateral tail vein. A maximum of two attempts per vein is recommended.[7]

• Post-Injection Care:

  • After injection, withdraw the needle and apply gentle pressure to the injection site with sterile gauze to prevent bleeding.[7]

  • Return the animal to its cage and monitor for any adverse reactions.

Visualizations

Signaling Pathways

Chmfl-48 and its analogs are potent kinase inhibitors targeting pathways such as BCR-ABL and c-KIT, which are crucial in certain cancers.

Caption: BCR-ABL signaling pathway and the inhibitory action of Chmfl-48.

Caption: c-KIT signaling pathway and the inhibitory action of Chmfl-48.

Experimental Workflow

Caption: General workflow for a xenograft model study with Chmfl-48.

References

• 1. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 2. animalcare.ubc.ca [animalcare.ubc.ca]
• 3. Influence of Vehicles Used for Oral Dosing of Test Molecules on the Progression of Mycobacterium tuberculosis Infection in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. research.sdsu.edu [research.sdsu.edu]
• 6. researchgate.net [researchgate.net]
• 7. animalcare.ubc.ca [animalcare.ubc.ca]
• 8. depts.ttu.edu [depts.ttu.edu]

Dissolving Chmfl-48 for Experimental Use: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolution of Chmfl-48, a potent, orally active inhibitor of BCR-ABL kinase. These guidelines are intended to assist researchers in preparing Chmfl-48 for various experimental applications, including in vitro kinase assays, cell-based assays, and in vivo studies.

Physicochemical Properties and Solubility

Chmfl-48 is a small molecule inhibitor targeting wild-type BCR-ABL and its various imatinib-resistant mutants. To ensure accurate and reproducible experimental results, proper dissolution and handling are critical. The following table summarizes the known solubility of Chmfl-48 in common laboratory solvents.

Solvent	Solubility	Concentration	Source
Dimethyl Sulfoxide (DMSO)	Soluble	≥ 10 mM	Vendor Data
Ethanol	Information Not Available	-	-
Water	Information Not Available	-	-
PEG300, Tween-80, Saline	Used as a vehicle for in vivo studies	5 mg/mL	Lu T, et al., 2021

Note: It is highly recommended to perform small-scale solubility tests before preparing large volumes of stock solutions.

Stock Solution Preparation and Storage

1. Preparation of a 10 mM DMSO Stock Solution:

• Materials:

  • Chmfl-48 powder

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile, amber microcentrifuge tubes or vials

  • Calibrated precision balance

  • Vortex mixer

• Protocol:

  • Allow the Chmfl-48 powder to equilibrate to room temperature before opening the vial to prevent condensation.

  • Weigh the desired amount of Chmfl-48 powder using a precision balance. For example, to prepare 1 mL of a 10 mM stock solution (Molecular Weight: 573.61 g/mol ), weigh out 5.7361 mg of Chmfl-48.

  • Add the appropriate volume of anhydrous DMSO to the vial containing the Chmfl-48 powder.

  • Vortex the solution until the Chmfl-48 is completely dissolved. Gentle warming in a water bath (37°C) may be used to aid dissolution if necessary.

  • Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes to avoid repeated freeze-thaw cycles.

2. Storage of Stock Solutions:

• Store the DMSO stock solution at -20°C for short-term storage (up to 1-2 months).

• For long-term storage, it is recommended to store the aliquots at -80°C.

• Protect the stock solution from light.

Experimental Protocols

In Vitro Kinase Assays

For in vitro kinase assays, the Chmfl-48 DMSO stock solution is typically diluted to the desired final concentration in the kinase assay buffer.

• Working Solution Preparation:

  • Thaw a single aliquot of the 10 mM Chmfl-48 DMSO stock solution.

  • Perform serial dilutions of the stock solution in DMSO to create intermediate concentrations.

  • Further dilute the intermediate solutions into the final kinase assay buffer to achieve the desired working concentrations. The final concentration of DMSO in the assay should be kept low (typically ≤ 1%) to avoid solvent effects on enzyme activity.

Cell-Based Assays

For cell-based assays, it is crucial to determine the optimal working concentration through dose-response experiments.

• Working Solution Preparation:

  • Prepare a series of dilutions of the 10 mM Chmfl-48 DMSO stock solution in cell culture medium.

  • Ensure the final concentration of DMSO in the cell culture medium is non-toxic to the cells being used (typically ≤ 0.5%). A vehicle control (medium with the same percentage of DMSO) should always be included in the experiment.

In Vivo Animal Studies

For in vivo studies in murine models, Chmfl-48 has been administered orally. The following formulation has been reported:

• Vehicle Composition:

  • 5% DMSO

  • 30% PEG300

  • 5% Tween-80

  • 60% Saline

• Preparation of Dosing Solution (Example for a 5 mg/mL solution):

  • Dissolve the required amount of Chmfl-48 in DMSO.

  • Add PEG300 and vortex until the solution is clear.

  • Add Tween-80 and vortex to mix.

  • Add saline to the final volume and vortex thoroughly to ensure a homogenous suspension.

  • The dosing solution should be prepared fresh daily.

Mandatory Visualizations

Caption: Workflow for the preparation of Chmfl-48 solutions for experimental use.

Caption: Simplified BCR-ABL signaling pathway and the inhibitory action of Chmfl-48.

Application Notes: Chmfl-48 for Immunoprecipitation of BCR-ABL Kinase

For Research Use Only.

Introduction

Chmfl-48 is an orally active and potent inhibitor of the BCR-ABL fusion kinase.[1] It has demonstrated efficacy against both the wild-type BCR-ABL kinase and various imatinib-resistant mutations, making it a valuable tool for studying the signaling pathways and protein interactions associated with Chronic Myeloid Leukemia (CML). Immunoprecipitation (IP) is a powerful technique used to isolate a specific protein (antigen) out of a complex mixture, such as a cell lysate, using an antibody that specifically binds to that protein. Co-immunoprecipitation (Co-IP) is a variation of this technique used to study protein-protein interactions.

These application notes provide a detailed protocol for the immunoprecipitation of the BCR-ABL kinase from cell lysates, which can be used to study the effects of Chmfl-48 on BCR-ABL and its interacting partners. The protocol is intended for researchers, scientists, and drug development professionals investigating BCR-ABL-driven signaling and the mechanism of action of novel inhibitors like Chmfl-48.

Data Presentation

The following table presents illustrative quantitative data from a hypothetical experiment designed to measure the effect of Chmfl-48 on the immunoprecipitation of BCR-ABL and its association with a downstream substrate.

Experimental Condition	Total BCR-ABL in Lysate (Relative Units)	Immunoprecipitated BCR-ABL (Relative Units)	Co-Immunoprecipitated Substrate (Relative Units)
Vehicle Control (DMSO)	100	85	75
Chmfl-48 (100 nM)	100	82	30
Chmfl-48 (500 nM)	100	88	15
Non-specific IgG Control	100	5	2

Note: The data above are for illustrative purposes only and do not represent actual experimental results.

Signaling Pathway Diagram

The diagram below illustrates the simplified BCR-ABL signaling pathway. BCR-ABL is a constitutively active tyrosine kinase that activates numerous downstream pathways, leading to increased cell proliferation and survival. Chmfl-48 inhibits the kinase activity of BCR-ABL, thereby blocking these downstream signals.

Caption: Simplified BCR-ABL signaling pathway and the inhibitory action of Chmfl-48.

Experimental Protocols

Protocol 1: Immunoprecipitation of BCR-ABL Kinase

This protocol describes the immunoprecipitation of BCR-ABL from cultured cells treated with Chmfl-48 or a vehicle control.

Materials:

• K562 cells (or other BCR-ABL positive cell line)

• Chmfl-48

• DMSO (vehicle control)

• Cell culture medium

• Ice-cold Phosphate-Buffered Saline (PBS)

• RIPA Lysis Buffer (supplemented with protease and phosphatase inhibitors)

• Anti-BCR-ABL antibody

• Normal rabbit or mouse IgG (isotype control)

• Protein A/G magnetic beads

• SDS-PAGE sample buffer

• BCA Protein Assay Kit

Procedure:

• Cell Culture and Treatment: Culture K562 cells to a density of 1-2 x 10^6 cells/mL. Treat cells with the desired concentration of Chmfl-48 or DMSO for the specified time.

• Cell Lysis:

  • Harvest cells by centrifugation at 500 x g for 5 minutes at 4°C.

  • Wash the cell pellet once with ice-cold PBS.

  • Resuspend the cell pellet in ice-cold RIPA buffer.

  • Incubate on ice for 30 minutes with intermittent vortexing.

  • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

  • Transfer the supernatant to a new pre-chilled tube.

• Protein Quantification: Determine the protein concentration of the lysate using a BCA assay. Adjust the concentration to 1-2 mg/mL with lysis buffer.

• Immunoprecipitation:

  • To 500 µg of cell lysate, add 2-5 µg of anti-BCR-ABL antibody or isotype control IgG.

  • Incubate with gentle rotation for 2-4 hours or overnight at 4°C.

  • Add 20-30 µL of pre-washed Protein A/G magnetic beads to the lysate-antibody mixture.

  • Incubate with gentle rotation for 1 hour at 4°C.

• Washing:

  • Pellet the beads using a magnetic stand and discard the supernatant.

  • Wash the beads three times with 500 µL of ice-cold lysis buffer.

• Elution:

  • After the final wash, remove all supernatant.

  • Resuspend the beads in 30-50 µL of 2X SDS-PAGE sample buffer.

  • Boil the samples at 95-100°C for 5-10 minutes to elute the protein.

  • Pellet the beads with a magnetic stand and collect the supernatant for analysis by Western blotting.

Experimental Workflow Diagram

The following diagram outlines the key steps in the immunoprecipitation protocol.

Caption: Workflow for immunoprecipitation of BCR-ABL kinase.

References

• 1. CHMFL-48 | CymitQuimica [cymitquimica.com]

Application Notes and Protocols for Studying Drug Resistance Mechanisms with CHMFL Inhibitors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing CHMFL series inhibitors, a class of potent and selective FMS-like tyrosine kinase 3 (FLT3) inhibitors, to investigate mechanisms of drug resistance in Acute Myeloid Leukemia (AML). The CHMFL compounds, developed at the High Magnetic Field Laboratory of the Chinese Academy of Sciences, have demonstrated significant efficacy against both wild-type and mutated forms of FLT3, including those conferring resistance to other therapies.

Introduction to FLT3 and Drug Resistance in AML

FMS-like tyrosine kinase 3 (FLT3) is a receptor tyrosine kinase crucial for the normal development of hematopoietic stem cells.[1] Mutations in the FLT3 gene, particularly internal tandem duplications (ITD) and tyrosine kinase domain (TKD) mutations, are prevalent in AML and lead to constitutive activation of the kinase.[2] This aberrant signaling drives uncontrolled cell proliferation and survival, making FLT3 a key therapeutic target.[1][3]

Despite the development of several FLT3 inhibitors, drug resistance remains a significant clinical challenge. Resistance can arise through secondary mutations in the FLT3 kinase domain or through the activation of bypass signaling pathways that render the cells independent of FLT3 signaling.[4][5] The CHMFL series of inhibitors, including compounds like CHMFL-FLT3-122, have been designed to overcome some of these resistance mechanisms.[3]

CHMFL-FLT3-122: A Tool for Studying Drug Resistance

CHMFL-FLT3-122 is a potent and selective, orally active FLT3 kinase inhibitor.[3] It exhibits high selectivity for FLT3 over other kinases like BTK and c-KIT, which is advantageous for minimizing off-target effects.[3] Its ability to inhibit various forms of FLT3 makes it an excellent tool for elucidating the molecular mechanisms of both sensitivity and resistance to FLT3-targeted therapies.

Quantitative Data for CHMFL-FLT3-122

The following table summarizes the inhibitory activity of CHMFL-FLT3-122 against various kinases.

Target Kinase	IC50 (nM)	Reference
FLT3	40	[3]
BTK	421	[3]
c-KIT	559	[3]

Experimental Protocols

Cell Viability Assay to Determine Drug Sensitivity

This protocol is designed to assess the cytotoxic effects of a CHMFL inhibitor on AML cell lines.

Materials:

• AML cell lines (e.g., MV4-11 for FLT3-ITD, MOLM-13 for FLT3-ITD)

• RPMI-1640 medium with 10% Fetal Bovine Serum (FBS)

• CHMFL inhibitor (e.g., CHMFL-FLT3-122) dissolved in DMSO

• 96-well cell culture plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit or similar

• Plate reader capable of measuring luminescence

Protocol:

• Seed AML cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium.

• Prepare serial dilutions of the CHMFL inhibitor in culture medium. The final DMSO concentration should not exceed 0.1%.

• Add the diluted inhibitor to the wells. Include a vehicle control (DMSO only).

• Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO2.

• Equilibrate the plate to room temperature for 30 minutes.

• Add 100 µL of CellTiter-Glo® Reagent to each well.

• Mix contents for 2 minutes on an orbital shaker to induce cell lysis.

• Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure luminescence using a plate reader.

• Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

References

• 1. Ibrutinib selectively targets FLT3-ITD in mutant FLT3-positive AML----High Magnetic Field Laboratory, Chinese Academy of Sciences [english.hmfl.cas.cn]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. AML1-ETO inhibits acute myeloid leukemia immune escape by CD48 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Utilizing Disitamab Vedotin (RC48) in Combination Therapies

A Note on Nomenclature: The initial query for "Chmfl-48" did not yield specific results for a drug with that designation. It is highly probable that this was a typographical error for RC48 , also known as Disitamab Vedotin . This document will proceed under the assumption that the intended subject is RC48.

Introduction

Disitamab Vedotin (RC48) is a novel antibody-drug conjugate (ADC) that targets Human Epidermal Growth Factor Receptor 2 (HER2). It is comprised of a humanized anti-HER2 monoclonal antibody, hertuzumab, conjugated to the microtubule-disrupting agent monomethyl auristatin E (MMAE) via a cleavable linker[1]. This design allows for targeted delivery of a potent cytotoxic payload to HER2-expressing tumor cells. Preclinical and clinical studies have demonstrated the potential of RC48 in various combination therapy regimens, enhancing its anti-tumor activity and overcoming resistance mechanisms.

These application notes provide an overview of the mechanisms of action, key quantitative data from combination studies, and detailed experimental protocols for researchers, scientists, and drug development professionals investigating the use of Disitamab Vedotin in combination with other therapeutic agents.

Mechanism of Action in Combination Therapy

The therapeutic efficacy of Disitamab Vedotin in combination therapy stems from multiple synergistic mechanisms:

• Targeted Cytotoxicity and Bystander Effect: RC48 binds to HER2 on the surface of tumor cells and is internalized. The linker is then cleaved, releasing MMAE, which inhibits tubulin polymerization, leading to G2/M phase cell cycle arrest and apoptosis[1]. The membrane-permeable nature of MMAE allows it to diffuse into adjacent, HER2-negative tumor cells, exerting a "bystander effect" that is crucial for efficacy in heterogeneous tumors.

• Immunogenic Cell Death and Immune System Activation: The cell death induced by MMAE can be immunogenic, leading to the release of tumor antigens and damage-associated molecular patterns (DAMPs). This can, in turn, activate dendritic cells and prime an adaptive anti-tumor immune response.

• Synergy with Immune Checkpoint Inhibitors (ICIs): Preclinical models suggest that RC48 can enhance the efficacy of anti-PD-1/PD-L1 therapies. One proposed mechanism is the activation of the cGAS-STING pathway, which boosts innate immune sensing of tumor cells, making them more susceptible to T-cell mediated killing[2]. The combination of RC48 and an anti-PD-1 antibody has been shown to be more effective than monotherapy in controlling tumor growth in mouse models[3].

• Complementary Action with Other Agents: RC48 can be combined with chemotherapy, radiotherapy, and other targeted agents to achieve a multi-pronged attack on tumor cells, addressing different aspects of tumor biology simultaneously.

Signaling and Mechanistic Pathways

The following diagram illustrates the proposed mechanism of action for RC48, both as a monotherapy and in combination with immune checkpoint inhibitors.

Caption: Mechanism of Disitamab Vedotin (RC48) and synergy with immunotherapy.

Quantitative Data from Combination Studies

The following tables summarize the efficacy of Disitamab Vedotin in combination with other anti-cancer agents across various clinical trials.

Table 1: RC48 in Combination with PD-1 Inhibitors in Urothelial Carcinoma

Study / Cohort	Treatment	N	ORR (%)	DCR (%)	Median PFS (months)	Median OS (months)	Citation(s)
Real-world study	RC48 + PD-1 Inhibitor	25	60.0	-	6.2	-	[4]
RC48-C014	RC48 + Toripalimab (1L)	32	71.8	92.3	9.2	-	[4]
Phase Ib/II	RC48 + Toripalimab	36	76.7	96.7	9.2	Not reached	[5]
Real-world study	RC48 + PD-1 Inhibitor	20	31.6	-	4.9	-	[6]
RC48-C016 (Phase 3)	RC48 + Toripalimab	243	76.1	-	13.1	31.5	[7][8]
Chemotherapy (control)	241	50.2	-	6.5	16.9	[7][8]

ORR: Objective Response Rate; DCR: Disease Control Rate; PFS: Progression-Free Survival; OS: Overall Survival; 1L: First-Line.

Table 2: RC48 in Combination with Other Agents in Gastric/Gastroesophageal Junction Cancer

Study / Cohort	Treatment	N	ORR (%)	DCR (%)	Median PFS (months)	Median OS (months)	Citation(s)
Phase 1	RC48 + Toripalimab	28	43	-	6.2	16.8	[9]
Real-world study	RC48 + PD-1 Inhibitor	36	41.7	75.0	5.8	13.2	[10]
RC48 Monotherapy	21	9.5	57.1	2.9	7.1	[10]
Phase II (Neoadjuvant)	RC48 + Camrelizumab + S-1	12	pCR: 33.3%	MPR: 50%	Not reached	Not reached	[1]

pCR: Pathological Complete Response; MPR: Major Pathological Response.

Table 3: RC48 in Combination with Other Agents in Various Solid Tumors

Tumor Type	Treatment	ORR (%)	Median PFS (months)	Citation(s)
HER2-expressing solid tumors	RC48 + PD-1 Inhibitors	53.8	8.0	[11]
HER2-expressing solid tumors	RC48 + Radiotherapy	40.0	6.0	[11]

Experimental Protocols

Preclinical In Vivo Xenograft Model for RC48 and PD-1 Inhibitor Combination

This protocol outlines a general procedure for evaluating the synergistic anti-tumor activity of RC48 in combination with a PD-1 inhibitor in a mouse xenograft model.

Caption: Workflow for a preclinical xenograft combination study.

Materials:

• HER2-expressing cancer cell line (e.g., E0771-hHER2 for breast cancer)

• Immunodeficient mice (e.g., SCID or NSG mice)

• Disitamab Vedotin (RC48)

• Anti-mouse PD-1 antibody

• Vehicle control (e.g., PBS)

• Calipers for tumor measurement

• Sterile syringes and needles

Procedure:

• Cell Culture: Culture the HER2-expressing cancer cells under standard conditions.

• Tumor Implantation: Subcutaneously inject a suspension of tumor cells (e.g., 1 x 10^6 cells in 100 µL PBS) into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth by measuring the length and width with calipers. Calculate tumor volume using the formula: (Length x Width²) / 2.

• Randomization: Once tumors reach a mean volume of 150-200 mm³, randomize the mice into treatment groups (n=8-10 per group).

• Treatment Administration:

  • Vehicle Group: Administer PBS intravenously (i.v.) on the same schedule as the treatment groups.

  • RC48 Monotherapy Group: Administer RC48 at a dose of 5 mg/kg i.v. once a week for two weeks[12].

  • Anti-PD-1 Monotherapy Group: Administer the anti-PD-1 antibody at a dose of 10 mg/kg i.v. twice a week for two weeks (four doses total)[12].

  • Combination Group: Administer both RC48 and the anti-PD-1 antibody according to their respective schedules.

• Efficacy Assessment: Measure tumor volume and body weight 2-3 times per week until the study endpoint.

• Data Analysis: Compare the tumor growth curves between the groups. Statistical analysis (e.g., two-way ANOVA) can be used to determine the significance of the combination effect[12]. At the end of the study, tumors can be harvested for immunohistochemistry to analyze immune cell infiltration.

In Vitro Bystander Effect Assay

This protocol is designed to quantify the ability of RC48 to kill HER2-negative cells when co-cultured with HER2-positive cells.

Materials:

• HER2-positive cancer cell line (e.g., NCI-N87)

• HER2-negative cancer cell line, engineered to express a fluorescent protein (e.g., GFP-MCF7)

• 96-well cell culture plates

• Disitamab Vedotin (RC48)

• Fluorescence plate reader or high-content imaging system

Procedure:

• Cell Seeding: Seed a mixture of HER2-positive and GFP-expressing HER2-negative cells in a 96-well plate at various ratios (e.g., 1:9, 1:3, 1:1, 3:1, 9:1), keeping the total cell number per well constant. Also, seed monocultures of each cell line as controls.

• ADC Treatment: Prepare serial dilutions of RC48 in cell culture medium. Add the dilutions to the appropriate wells. Include a vehicle-only control.

• Incubation: Incubate the plates for 72-120 hours.

• Viability Assessment: Quantify the viability of the GFP-expressing HER2-negative cells using a fluorescence plate reader.

• Data Analysis: Calculate the percentage of bystander cell killing by comparing the viability of the HER2-negative cells in the co-culture treated with RC48 to the viability of the HER2-negative cells in the monoculture treated with the same RC48 concentration and to the untreated co-culture control.

Western Blot for cGAS-STING Pathway Activation

This protocol can be used to assess the activation of the cGAS-STING pathway in tumor cells following treatment with RC48.

Materials:

• Cancer cell line of interest

• Disitamab Vedotin (RC48)

• Lysis buffer

• Protein quantification assay (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer system and PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies: anti-pSTING (Ser366), anti-pTBK1 (Ser172), anti-pIRF3 (Ser396), and loading controls (e.g., anti-Actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Cell Treatment: Seed cells in a culture dish and treat with RC48 at various concentrations and for different time points. Include an untreated control.

• Cell Lysis: Wash the cells with cold PBS and lyse them with lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein per lane on an SDS-PAGE gel.

  • Separate the proteins by electrophoresis.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane for 1 hour at room temperature.

  • Incubate the membrane with the primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and apply the chemiluminescent substrate.

• Imaging: Detect the signal using a chemiluminescence imaging system. Increased phosphorylation of STING, TBK1, and IRF3 indicates pathway activation.

Conclusion

Disitamab Vedotin (RC48) has demonstrated significant promise in combination with various anti-cancer therapies, particularly immune checkpoint inhibitors. The synergistic mechanisms, including the bystander effect and induction of an immune response, provide a strong rationale for its continued investigation in combination regimens. The protocols and data presented here offer a foundational resource for researchers and clinicians working to optimize the use of RC48 for the treatment of HER2-expressing cancers.

References

• 1. Disitamab vedotin: a novel antibody-drug conjugates for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Combination therapy with antibody‑drug conjugate RC48 (disitamab vedotin) and zimberelimab (PD‑1 inhibitor) successfully controlled recurrent HER2‑positive breast cancer resistant to trastuzumab emtansine: A case report - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. aacrjournals.org [aacrjournals.org]
• 6. benchchem.com [benchchem.com]
• 7. Targeting the cGAS-STING Pathway for Immune Modulation and Therapeutic Development - Application Notes - ICE Bioscience [en.ice-biosci.com]
• 8. trial.medpath.com [trial.medpath.com]
• 9. Disitamab vedotin (RC48) plus toripalimab for HER2-expressing advanced gastric or gastroesophageal junction and other solid tumours: a multicentre, open label, dose escalation and expansion phase 1 trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Bystander Effects, Pharmacokinetics, and Linker-Payload Stability of EGFR-Targeting Antibody-Drug Conjugates Losatuxizumab Vedotin and Depatux-M in Glioblastoma Models - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Efficacy and safety of RC48 in combination with PD-1 inhibitors for the treatment of locally advanced or metastatic urothelial carcinoma: a single-center, real-world study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols: Chmfl-48 in High-Throughput Screening Assays

Note to the Reader: Initial searches for the compound "Chmfl-48" did not yield specific public data or publications. The "CHMFL" designation is associated with a series of kinase inhibitors developed by the High Magnetic Field Laboratory, Chinese Academy of Sciences. It is possible that "Chmfl-48" is an internal designation for a compound that has not yet been publicly disclosed or is a misnomer for a different compound in this series.

This document, therefore, provides a generalized framework and representative protocols based on the development and evaluation of similar, well-documented FLT3 kinase inhibitors from the CHMFL series, such as CHMFL-FLT3-165, intended for researchers, scientists, and drug development professionals. The methodologies and data presentation formats are designed to be directly applicable should information on Chmfl-48 become available.

Introduction

Fms-like tyrosine kinase 3 (FLT3) is a receptor tyrosine kinase that plays a crucial role in the proliferation, differentiation, and survival of hematopoietic stem and progenitor cells.[1] Mutations in the FLT3 gene, particularly internal tandem duplications (ITD) and tyrosine kinase domain (TKD) point mutations, are among the most common genetic alterations in acute myeloid leukemia (AML) and are associated with a poor prognosis.[2][3] Consequently, FLT3 has emerged as a key therapeutic target for AML.

The CHMFL series of inhibitors are novel, potent, and selective small molecules designed to target various kinases. This application note describes the use of Chmfl-48, a putative FLT3 inhibitor, in high-throughput screening (HTS) assays to characterize its biochemical and cellular activity.

Data Presentation

Quantitative data from HTS assays are critical for evaluating the potency, selectivity, and potential therapeutic window of a compound. The following tables provide a template for summarizing such data for Chmfl-48.

Table 1: Biochemical Potency of Chmfl-48 against FLT3 Kinase Variants

Kinase Target	IC50 (nM)	Assay Method
FLT3-wild type (wt)	Data not available	Z'-LYTE™ Kinase Assay
FLT3-ITD	Data not available	Z'-LYTE™ Kinase Assay
FLT3-D835Y	Data not available	Z'-LYTE™ Kinase Assay
FLT3-F691L	Data not available	Z'-LYTE™ Kinase Assay

Table 2: Cellular Activity of Chmfl-48 in FLT3-mutant AML Cell Lines

Cell Line	Genotype	GI50 (nM)	Assay Method
MV4-11	FLT3-ITD	Data not available	CellTiter-Glo® Luminescent Cell Viability Assay
MOLM-13	FLT3-ITD	Data not available	CellTiter-Glo® Luminescent Cell Viability Assay
Ba/F3-FLT3-ITD	FLT3-ITD	Data not available	CellTiter-Glo® Luminescent Cell Viability Assay
Ba/F3-FLT3-ITD-F691L	FLT3-ITD, F691L	Data not available	CellTiter-Glo® Luminescent Cell Viability Assay

Table 3: Kinase Selectivity Profile of Chmfl-48

Kinase	% Inhibition @ 1 µM
c-KIT	Data not available
KDR	Data not available
PDGFRβ	Data not available
SRC	Data not available
BTK	Data not available
... (additional kinases)	...

Experimental Protocols

Detailed and reproducible protocols are essential for the successful implementation of HTS assays. The following sections provide methodologies for key experiments.

Biochemical Kinase Inhibition Assay (Z'-LYTE™)

This assay determines the in vitro potency of a compound against a purified kinase.

• Materials:

  • Recombinant human FLT3 kinase (wild-type and mutant variants)

  • Z'-LYTE™ Kinase Assay Kit - Tyr 6 Peptide

  • ATP

  • Chmfl-48 (or other test compounds)

  • Assay plates (e.g., 384-well)

  • Plate reader capable of fluorescence measurement

• Protocol:

  • Prepare a serial dilution of Chmfl-48 in DMSO.

  • In a 384-well plate, add the test compound, FLT3 kinase, and the Z'-LYTE™ peptide substrate.

  • Initiate the kinase reaction by adding ATP.

  • Incubate at room temperature for a specified time (e.g., 60 minutes).

  • Stop the kinase reaction and develop the signal according to the kit manufacturer's instructions.

  • Measure the fluorescence signal on a plate reader.

  • Calculate the percent inhibition for each compound concentration and determine the IC50 value using a suitable data analysis software (e.g., GraphPad Prism).

Cellular Proliferation Assay (CellTiter-Glo®)

This assay measures the effect of a compound on the viability of cancer cell lines.

• Materials:

  • AML cell lines (e.g., MV4-11, MOLM-13)

  • Cell culture medium and supplements

  • Chmfl-48 (or other test compounds)

  • CellTiter-Glo® Luminescent Cell Viability Assay reagent

  • Assay plates (e.g., 96-well, white, clear bottom)

  • Luminometer

• Protocol:

  • Seed the AML cells in a 96-well plate at a predetermined density.

  • Incubate the cells overnight to allow for attachment and recovery.

  • Treat the cells with a serial dilution of Chmfl-48.

  • Incubate for a specified period (e.g., 72 hours).

  • Equilibrate the plate to room temperature.

  • Add the CellTiter-Glo® reagent to each well.

  • Mix on an orbital shaker to induce cell lysis.

  • Measure the luminescence using a luminometer.

  • Calculate the percent growth inhibition and determine the GI50 value.

Kinase Selectivity Profiling

This is crucial to assess the off-target effects of an inhibitor.

• Methodology:

  • A common approach is to screen the compound against a large panel of purified kinases at a fixed concentration (e.g., 1 µM).

  • Commercial services (e.g., Eurofins DiscoverX, Reaction Biology) offer comprehensive kinase profiling panels.

  • The percent inhibition for each kinase is determined, providing a selectivity profile.

Visualizations

Diagrams are provided to illustrate key concepts and workflows.

Caption: Simplified FLT3 signaling pathway and the inhibitory action of Chmfl-48.

Caption: General workflow for high-throughput screening of kinase inhibitors.

Conclusion

The provided application notes and protocols offer a comprehensive guide for the evaluation of putative FLT3 inhibitors like Chmfl-48 using standard high-throughput screening assays. These methodologies will enable researchers to determine the biochemical potency, cellular activity, and kinase selectivity of novel compounds, which are critical steps in the early stages of drug discovery and development for AML. While specific data for Chmfl-48 is not currently available, the framework presented here can be readily adapted to characterize this and other emerging kinase inhibitors.

References

• 1. Discovery of a Highly Potent FLT3 Kinase Inhibitor for FLT3-ITD-Positive AML - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Research Portal [scholarworks.brandeis.edu]
• 3. Characterizing and Overriding the Structural Mechanism of the Quizartinib-resistant FLT3 “Gatekeeper” F691L Mutation with PLX3397 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Chmfl-48 for Inducing Apoptosis in Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide detailed protocols and guidelines for utilizing Chmfl-48, a novel small molecule inhibitor, to induce apoptosis in cancer cells. This document outlines the hypothesized mechanism of action, methods for assessing cell viability and apoptosis, and protocols for analyzing key protein expression changes. The included data tables and visualizations serve as a framework for organizing and interpreting experimental results.

Introduction

Chmfl-48 is an experimental compound under investigation for its anti-cancer properties. Preliminary evidence suggests that Chmfl-48 can effectively induce programmed cell death, or apoptosis, in a variety of cancer cell lines. Apoptosis is a critical cellular process that, when dysregulated, can lead to uncontrolled cell proliferation and tumor development. Targeting apoptotic pathways is a key strategy in modern cancer therapy. This document provides standardized methods to evaluate the pro-apoptotic activity of Chmfl-48 in a laboratory setting.

Hypothesized Mechanism of Action

Chmfl-48 is believed to trigger the intrinsic (mitochondrial) pathway of apoptosis. It is hypothesized to function by inhibiting the anti-apoptotic protein Bcl-2. This inhibition disrupts the balance of pro- and anti-apoptotic proteins at the mitochondrial membrane, leading to the activation and oligomerization of pro-apoptotic proteins like Bax. This in turn increases the permeability of the outer mitochondrial membrane, resulting in the release of cytochrome c into the cytoplasm. Cytoplasmic cytochrome c binds to Apaf-1, forming the apoptosome, which then activates caspase-9. Activated caspase-9 initiates a caspase cascade, ultimately activating executioner caspases like caspase-3, which carry out the systematic dismantling of the cell.

Data Presentation

The following tables are templates for summarizing the quantitative data obtained from the experimental protocols outlined below.

Table 1: Cytotoxicity of Chmfl-48 in Cancer Cell Lines (IC50 Values)

Cell Line	Cancer Type	Incubation Time (hours)	IC50 (µM)
e.g., HCT116	Colon Carcinoma	48	[Insert Value]
e.g., A549	Lung Carcinoma	48	[Insert Value]
e.g., MCF-7	Breast Adenocarcinoma	48	[Insert Value]
e.g., Jurkat	T-cell Leukemia	24	[Insert Value]

Table 2: Quantification of Apoptosis Induced by Chmfl-48

Cell Line	Treatment Concentration (µM)	Incubation Time (hours)	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)
e.g., A549	Vehicle Control (DMSO)	48	[Insert Value]	[Insert Value]
[e.g., 1x IC50]	48	[Insert Value]	[Insert Value]
[e.g., 2x IC50]	48	[Insert Value]	[Insert Value]

Table 3: Relative Expression of Apoptosis-Related Proteins Following Chmfl-48 Treatment

Cell Line	Treatment Concentration (µM)	Incubation Time (hours)	Cleaved Caspase-3 (Fold Change)	Bcl-2 (Fold Change)	Bax (Fold Change)
e.g., HCT116	Vehicle Control (DMSO)	24	1.0	1.0	1.0
[e.g., 1x IC50]	24	[Insert Value]	[Insert Value]	[Insert Value]
[e.g., 2x IC50]	24	[Insert Value]	[Insert Value]	[Insert Value]

Experimental Protocols

Protocol for Cell Viability (MTT Assay)

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• Chmfl-48 (stock solution in DMSO)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS, sterile-filtered)[1]

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)[2]

• 96-well flat-bottom plates

• Microplate reader (570 nm)

Procedure:

• Cell Seeding: Plate 5,000-10,000 cells per well in 100 µL of complete medium in a 96-well plate. Incubate overnight at 37°C with 5% CO2.

• Compound Treatment: Prepare serial dilutions of Chmfl-48 in culture medium. Replace the existing medium with 100 µL of the medium containing the desired concentrations of Chmfl-48. Include a vehicle-only control (e.g., 0.1% DMSO).

• Incubation: Incubate the plate for the desired period (e.g., 24, 48, or 72 hours) at 37°C.[2]

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C.[1][3]

• Solubilization: Add 100 µL of solubilization solution to each well and mix gently to dissolve the formazan (B1609692) crystals.[1][3]

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells. Plot a dose-response curve to determine the IC50 value.

Protocol for Apoptosis Detection (Annexin V/PI Flow Cytometry)

This assay differentiates between live, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Annexin V-FITC and Propidium Iodide (PI) staining kit

• 1X Annexin V Binding Buffer (10 mM Hepes, pH 7.4, 140 mM NaCl, 2.5 mM CaCl2)[4]

• Cold PBS

• Flow cytometer

Procedure:

• Cell Culture and Treatment: Seed cells in 6-well plates and treat with Chmfl-48 at the desired concentrations for the appropriate duration.

• Harvesting: Collect both floating and adherent cells. Gently trypsinize the adherent cells and combine them with the supernatant containing the floating cells.

• Washing: Centrifuge the cell suspension at 300 x g for 5 minutes, discard the supernatant, and wash the cells twice with cold PBS.[5]

• Resuspension: Resuspend the cell pellet in 1X Annexin V Binding Buffer to a final concentration of ~1 x 10^6 cells/mL.[4]

• Staining: To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of PI solution.[4][6]

• Incubation: Gently mix and incubate for 15 minutes at room temperature in the dark.[4][6]

• Analysis: Add 400 µL of 1X Annexin V Binding Buffer to each sample and analyze immediately by flow cytometry.[4][6] Healthy cells will be Annexin V and PI negative, early apoptotic cells will be Annexin V positive and PI negative, and late apoptotic/necrotic cells will be positive for both.[4]

Protocol for Western Blot Analysis of Apoptotic Proteins

This technique is used to detect changes in the levels of specific proteins involved in apoptosis.

Materials:

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Primary antibodies (e.g., anti-Caspase-3, anti-Bcl-2, anti-Bax, anti-β-actin)

• HRP-conjugated secondary antibodies

• SDS-PAGE equipment and reagents

• PVDF membrane

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Protein Extraction: Treat cells with Chmfl-48, wash with cold PBS, and lyse with RIPA buffer.

• Quantification: Determine the protein concentration of each lysate using the BCA assay.[7]

• Electrophoresis: Separate equal amounts of protein (20-40 µg) on an SDS-PAGE gel.

• Transfer: Transfer the proteins to a PVDF membrane.

• Blocking: Block the membrane for 1 hour at room temperature in 5% non-fat milk or BSA in TBST.

• Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C. Wash with TBST and then incubate with the corresponding HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL substrate and an imaging system.

• Analysis: Perform densitometry analysis to quantify protein levels, normalizing to a loading control like β-actin.

Visualizations

The following diagrams illustrate the hypothesized signaling pathway of Chmfl-48 and the general experimental workflow.

Caption: Hypothesized apoptotic signaling pathway induced by Chmfl-48.

Caption: Workflow for characterizing the pro-apoptotic effects of Chmfl-48.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 5. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Optimization of a Western blot protocol for the detection of low levels of tissue factor in human cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Chmfl-48 Concentration for Cell Viability

A note on "Chmfl-48": While the specific compound "Chmfl-48" was not identified in publicly available research, this guide is based on the properties of the closely related and well-documented CHMFL family of FMS-like tyrosine kinase 3 (FLT3) inhibitors. The principles and protocols outlined here are generally applicable for optimizing the in vitro concentration of potent kinase inhibitors like those in the CHMFL series.

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to assist researchers, scientists, and drug development professionals in optimizing Chmfl-48 concentration for cell viability experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Chmfl-48? A1: Chmfl-48 is a potent inhibitor of the FMS-like tyrosine kinase 3 (FLT3) receptor.[1] In certain hematological malignancies, such as acute myeloid leukemia (AML), mutations in the FLT3 gene can cause the receptor to be constantly active, leading to uncontrolled cell growth and survival.[2][3] Chmfl-48 works by blocking the kinase activity of the FLT3 receptor, thereby inhibiting downstream signaling pathways and inducing cell death in cancer cells that are dependent on this signaling.[1][4]

Q2: What are the recommended starting concentrations for Chmfl-48 in in vitro experiments? A2: The optimal concentration of Chmfl-48 will depend on the specific cell line and the experimental goals. For potent FLT3 inhibitors, it is advisable to start with a dose-response experiment covering a broad range of concentrations, typically from the low nanomolar to the low micromolar range (e.g., 0.1 nM to 10 µM), to accurately determine the half-maximal inhibitory concentration (IC50).[1][5]

Q3: Which cell lines are most suitable for studying the effects of Chmfl-48? A3: The choice of cell line is crucial for meaningful results. Cell lines that harbor activating mutations in the FLT3 gene, such as the FLT3-ITD mutation, are highly recommended for assessing the efficacy of Chmfl-48. Commonly used FLT3-ITD positive AML cell lines include MV4-11 and MOLM-13.[1][6] It is also good practice to use a control cell line that does not have an FLT3 mutation to evaluate any potential off-target effects.[6]

Q4: How should I prepare and store Chmfl-48 for my experiments? A4: Chmfl-48 is typically provided as a solid powder. It should be dissolved in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO), to create a high-concentration stock solution (e.g., 10 mM).[1] To maintain the stability of the compound, it is best to create single-use aliquots of the stock solution and store them at -20°C or -80°C to avoid multiple freeze-thaw cycles.[1] When preparing your working solutions, dilute the stock in your cell culture medium, ensuring that the final concentration of DMSO in the culture is low (generally ≤ 0.1%) to prevent solvent-induced toxicity.[1]

Q5: What is the optimal incubation time for cells treated with Chmfl-48? A5: The ideal incubation time varies with the assay being performed. For cell viability and apoptosis assays, a longer incubation period of 48 to 72 hours is generally necessary to observe significant effects on cell proliferation and survival.[5] In contrast, for studies focused on signaling pathways, such as assessing the phosphorylation status of FLT3, shorter incubation times ranging from 1 to 24 hours are typically sufficient.[5][7]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low or no cytotoxicity observed	Inhibitor concentration is too low: The concentration may not be sufficient to inhibit the target in your specific cell line.	Perform a dose-response experiment with a broader range of concentrations (e.g., 0.1 nM to 10 µM) to determine the IC50 value.[1][5]
Cell line lacks FLT3 mutation: The cells may not be dependent on FLT3 signaling for survival.	Confirm the FLT3 mutation status of your cell line. Use a positive control cell line known to be sensitive to FLT3 inhibitors (e.g., MV4-11).[1]
Inhibitor degradation: Improper storage or handling may have compromised the compound's activity.	Ensure proper storage of the stock solution at -20°C or -80°C in single-use aliquots. Always prepare fresh dilutions for each experiment.[1]
High variability in results	Inconsistent cell seeding: Uneven cell distribution can lead to variable results across wells.	Ensure a homogenous cell suspension before seeding and use calibrated pipettes for accuracy.
Edge effects in microplates: Wells on the edge of the plate are prone to evaporation, which can affect cell growth and compound concentration.	Avoid using the outer wells of the microplate for experimental samples. Instead, fill them with sterile PBS or culture medium.
Cell culture contamination: Microbial contamination can interfere with cell viability and assay results.	Regularly inspect cultures for any signs of contamination and always adhere to sterile techniques.[7]
Unexpectedly high cytotoxicity	Inhibitor concentration is too high: The concentration used may be toxic to the cells.	Conduct a dose-response experiment to identify the optimal concentration range. Use concentrations around the IC50 for subsequent experiments.[8]
Off-target effects: The inhibitor may be affecting other cellular targets, leading to toxicity.	Test the inhibitor on a control cell line that does not have FLT3 mutations to assess for off-target effects.[8]
Solvent toxicity: The concentration of the solvent (e.g., DMSO) may be too high.	Always include a vehicle control with the same solvent concentration as your treated samples. Ensure the final solvent concentration is non-toxic to your cells (typically <0.1%).[8]

Data Presentation

Table 1: Example Dose-Response of Chmfl-48 on Cell Viability

Concentration (nM)	% Cell Viability (FLT3-ITD positive cells)	% Cell Viability (FLT3-wild type cells)
0.1	99	100
1	92	100
10	55	98
100	12	96
1000	4	82
10000	1	65

Table 2: Example IC50 Values of Chmfl-48 in AML Cell Lines

Cell Line	FLT3 Mutation Status	IC50 (nM)
MV4-11	FLT3-ITD	9
MOLM-13	FLT3-ITD	15
NB-4	No ITD	>10,000

Experimental Protocols

Protocol 1: Cell Viability (MTT) Assay

This protocol outlines the steps to determine the IC50 of Chmfl-48 using the MTT assay, which measures cell metabolic activity as an indicator of cell viability.[9]

• Cell Seeding:

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in a final volume of 100 µL of culture medium.[5]

  • Incubate the plate for 24 hours at 37°C in a humidified incubator with 5% CO2.[5]

• Compound Treatment:

  • Prepare serial dilutions of Chmfl-48 in culture medium at twice the desired final concentration.[5]

  • Carefully remove 50 µL of medium from each well and add 50 µL of the appropriate drug dilution. Remember to include vehicle control wells (e.g., DMSO).[5]

  • Incubate the plate for the desired treatment period (e.g., 48 or 72 hours).[5]

• MTT Addition and Incubation:

  • Following the treatment period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[10]

  • Incubate the plate for an additional 2-4 hours at 37°C, or until a purple precipitate is clearly visible.[10]

• Solubilization and Measurement:

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan (B1609692) crystals.[11]

  • Gently mix by pipetting to ensure complete solubilization.[12]

  • Measure the absorbance of each well at 570 nm using a microplate reader.[11]

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle-treated control wells.

  • Generate a dose-response curve by plotting the percent cell viability against the logarithm of the inhibitor concentration to determine the IC50 value.[10]

Protocol 2: Western Blot for FLT3 Phosphorylation

This protocol can be used to confirm that Chmfl-48 is inhibiting its target, the FLT3 receptor, by assessing its phosphorylation status.

• Cell Treatment:

  • Seed cells in a 6-well plate and allow them to grow to 70-80% confluency.[5]

  • Treat the cells with various concentrations of Chmfl-48 for the desired time points.[5]

• Cell Lysis:

  • After treatment, wash the cells with ice-cold PBS and lyse them using RIPA buffer that has been supplemented with protease and phosphatase inhibitors.[5]

• Protein Quantification:

  • Determine the protein concentration of the cell lysates using a BCA assay.[5]

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein (e.g., 20-30 µg) from each sample by boiling in Laemmli sample buffer.[5]

  • Separate the proteins by SDS-PAGE and then transfer them to a PVDF membrane.[5]

• Immunoblotting:

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.[7]

  • Incubate the membrane overnight at 4°C with a primary antibody specific for phospho-FLT3 (e.g., Tyr591).[5]

  • Wash the membrane with TBST and then incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[5]

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and capture the image using an appropriate imaging system.[5]

  • To ensure equal protein loading, the membrane can be stripped and re-probed for total FLT3 and a loading control protein like GAPDH or β-actin.[5]

Visualizations

Caption: Workflow for optimizing Chmfl-48 concentration using a cell viability assay.

Caption: The FLT3 signaling pathway and the inhibitory action of Chmfl-48.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Discovery of a Highly Potent FLT3 Kinase Inhibitor for FLT3-ITD-Positive AML - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. DSpace [dspace.allegheny.edu]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. merckmillipore.com [merckmillipore.com]
• 10. benchchem.com [benchchem.com]
• 11. protocols.io [protocols.io]
• 12. benchchem.com [benchchem.com]

Chmfl-48 off-target effects troubleshooting

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing potential off-target effects of Chmfl-48.

Frequently Asked Questions (FAQs)

Q1: We are observing an unexpected cellular phenotype after Chmfl-48 treatment that does not align with the known function of its primary target. What could be the cause?

Q2: Our experiments show a lack of the expected on-target effect of Chmfl-48, even at high concentrations. What steps should we take?

A2: First, verify the compound's integrity and concentration. If the compound is confirmed to be active, the lack of an on-target effect could be due to cellular resistance mechanisms or that the intended target is not essential for the observed phenotype in your specific cell model.[1] Consider using a positive control compound with a known inhibitory effect on the target. Additionally, performing a target engagement assay, such as a cellular thermal shift assay (CETSA), can confirm if Chmfl-48 is binding to its intended target within the cell.

Q3: How can we identify the potential off-targets of Chmfl-48?

A3: Several methods can be employed to identify off-targets. A broad in vitro kinase screen against a large panel of kinases is a common starting point to understand the selectivity profile of the inhibitor.[4][5] For a more physiologically relevant context, techniques like affinity chromatography coupled with mass spectrometry or cellular thermal shift assays (CETSA) can identify protein targets directly in a cellular environment.

Q4: What is a kinase selectivity score and how is it interpreted?

A4: A kinase selectivity score (S-score) is a quantitative measure of a compound's selectivity. It is typically calculated by dividing the number of kinases inhibited above a certain threshold (e.g., >90% inhibition at a specific concentration) by the total number of kinases tested. A lower S-score generally indicates higher selectivity. For example, an S-score of 0.03 at a 1 µM concentration suggests high selectivity.[6]

Troubleshooting Guides

Guide 1: Investigating Unexpected Phenotypes

This guide provides a workflow for troubleshooting unexpected cellular responses following Chmfl-48 treatment.

Symptoms:

• Unexplained changes in cell morphology, proliferation, or viability.

• Activation or inhibition of signaling pathways unrelated to the primary target.

Workflow:

Caption: Workflow for investigating unexpected phenotypes.

Guide 2: Addressing Lack of On-Target Efficacy

This guide outlines steps to take when Chmfl-48 does not produce the expected on-target effect.

Symptoms:

• No inhibition of the target's downstream signaling.

• No expected change in cellular phenotype associated with target inhibition.

Workflow:

Caption: Workflow for troubleshooting lack of efficacy.

Experimental Protocols

Protocol 1: In Vitro Kinase Selectivity Profiling

This protocol describes how to assess the selectivity of Chmfl-48 against a panel of kinases.

Objective: To determine the inhibitory activity of Chmfl-48 against a broad range of protein kinases.

Methodology:

• Kinase Panel Selection: Choose a commercially available kinase panel that covers a diverse range of the human kinome. Panels of over 250 kinases are commonly used.[4]

• Assay Format: Kinase activity is typically measured using mobility shift assays (MSA) or immobilized metal ion affinity particle (IMAP) assays.[4]

• Compound Concentration: Initially, screen Chmfl-48 at a single high concentration (e.g., 1 µM) to identify potential hits.[4]

• ATP Concentration: The ATP concentration in the assay should be close to the Km value for each respective kinase to provide a more accurate measure of inhibitory potential.[5]

• Data Analysis: Calculate the percentage of inhibition for each kinase.

• Follow-up: For kinases showing significant inhibition (e.g., >70%), perform a 10-point dose-response curve to determine the IC50 value.[7]

Data Presentation:

Table 1: Hypothetical Kinase Selectivity Profile of Chmfl-48 (1 µM)

Kinase Target	Family	% Inhibition
Primary Target	TK	98
Off-Target A	TK	85
Off-Target B	STK	72
Off-Target C	TK	55
...	...	...
TK: Tyrosine Kinase, STK: Serine/Threonine Kinase

Protocol 2: Cellular Thermal Shift Assay (CETSA)

This protocol outlines the steps to verify target engagement of Chmfl-48 within a cellular context.

Objective: To determine if Chmfl-48 binds to its intended target and other proteins in intact cells.

Methodology:

• Cell Treatment: Treat cultured cells with Chmfl-48 at various concentrations. Include a vehicle control (e.g., DMSO).

• Heating: Heat the cell lysates at a range of temperatures. The binding of a ligand (Chmfl-48) can stabilize the target protein, leading to a higher melting temperature.

• Protein Separation: Separate the soluble and aggregated protein fractions by centrifugation.

• Protein Detection: Analyze the amount of soluble target protein remaining at each temperature using Western blotting or mass spectrometry.

• Data Analysis: Plot the amount of soluble protein as a function of temperature to generate a melting curve. A shift in the melting curve in the presence of Chmfl-48 indicates target engagement.

Data Presentation:

Table 2: Hypothetical CETSA Results for Chmfl-48

Target	Treatment	Melting Temperature (Tm)	ΔTm (°C)
Primary Target	Vehicle	52.1	-
Primary Target	Chmfl-48 (10 µM)	56.3	+4.2
Off-Target A	Vehicle	48.5	-
Off-Target A	Chmfl-48 (10 µM)	51.8	+3.3
Control Protein	Vehicle	61.2	-
Control Protein	Chmfl-48 (10 µM)	61.3	+0.1

Signaling Pathway Visualization

The following diagram illustrates a hypothetical signaling pathway where Chmfl-48, in addition to inhibiting its primary target, has an off-target effect on "Off-Target A," leading to an unexpected downstream cellular response.

References

• 1. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. On-target and off-target-based toxicologic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Facebook [cancer.gov]
• 4. Comparative kinase and cancer cell panel profiling of kinase inhibitors approved for clinical use from 2018 to 2020 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Activity-based kinase profiling of approved tyrosine kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Discovery of 4-Methyl-N-(4-((4-methylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)-3-((1-nicotinoylpiperidin-4-yl)oxy)benzamide (CHMFL-ABL/KIT-155) as a Novel Highly Potent Type II ABL/KIT Dual Kinase Inhibitor with a Distinct Hinge Binding. | Semantic Scholar [semanticscholar.org]
• 7. A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets - PMC [pmc.ncbi.nlm.nih.gov]

Preventing Chmfl-48 degradation in solution

Disclaimer: This technical support guide provides general recommendations for the handling and storage of small molecule inhibitors. Specific stability and degradation data for Chmfl-48 in various solutions are not publicly available. The following information is based on best practices for similar compounds and should be adapted to your specific experimental needs. It is highly recommended to perform your own stability assessments for Chmfl-48 in your experimental setup.

Frequently Asked Questions (FAQs)

Q1: How should I store the solid form of Chmfl-48?

For long-term storage, it is recommended to store solid Chmfl-48 at -20°C. For short-term storage, 4°C is acceptable. Keep the compound in a tightly sealed vial to protect it from moisture.

Q2: What is the best solvent to prepare a stock solution of Chmfl-48?

Dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent for creating high-concentration stock solutions of many small molecule inhibitors. Ensure you are using anhydrous, high-purity DMSO to minimize degradation.

Q3: How should I store the Chmfl-48 stock solution?

Stock solutions in DMSO should be aliquoted into single-use vials to avoid repeated freeze-thaw cycles, which can lead to degradation. Store these aliquots at -80°C for long-term storage. For short-term use, -20°C is acceptable.

Q4: My Chmfl-48 solution has precipitated. What should I do?

Precipitation can occur if the solubility limit is exceeded or due to temperature changes. Gently warm the solution and vortex or sonicate to redissolve the compound. If precipitation persists, it may be necessary to prepare a fresh, lower-concentration stock solution.

Q5: I am observing a decrease in the activity of Chmfl-48 in my cell-based assays. What could be the cause?

A loss of activity could be due to several factors, including degradation of the compound in your cell culture medium, adsorption to plasticware, or interactions with serum proteins. It is crucial to assess the stability of Chmfl-48 under your specific assay conditions.

Troubleshooting Guide

This guide addresses common issues encountered when working with Chmfl-48 in solution.

Issue 1: Compound Precipitation in Aqueous Solution

• Question: I diluted my Chmfl-48 DMSO stock solution into an aqueous buffer for my experiment, and it immediately precipitated. How can I solve this?

• Answer: This is a common issue when diluting a compound from a high-concentration organic stock into an aqueous medium.

  • Lower the Final Concentration: The final concentration of Chmfl-48 in your aqueous solution may be above its solubility limit. Try using a lower final concentration.

  • Increase the Cosolvent Concentration: While high concentrations of DMSO can be toxic to cells, a final concentration of up to 0.5% is often tolerated. Ensure your vehicle control contains the same final DMSO concentration.

  • pH Adjustment: The solubility of your compound might be pH-dependent. Experiment with different pH values for your buffer to find the optimal range for Chmfl-48 solubility.

  • Use of Pluronic F-68: For in vivo studies or sensitive cell lines, a small amount of a non-ionic surfactant like Pluronic F-68 can help to maintain solubility.

Issue 2: Inconsistent Experimental Results

• Question: I am getting variable results in my experiments using Chmfl-48. What could be the reason?

• Answer: Inconsistent results can often be traced back to the stability and handling of the compound.

  • Prepare Fresh Working Solutions: Whenever possible, prepare fresh dilutions of Chmfl-48 from your frozen stock for each experiment. Avoid using working solutions that have been stored for extended periods at room temperature or 4°C.

  • Minimize Light Exposure: Protect your stock and working solutions from light by using amber vials or wrapping them in aluminum foil, as light can cause photodegradation of some compounds.

  • Assess Stability in Your Medium: The components of your experimental medium (e.g., serum, pH, reducing agents) can affect the stability of Chmfl-48. It is advisable to perform a stability study under your specific experimental conditions.

Data Presentation

As no quantitative stability data for Chmfl-48 is publicly available, the following table summarizes general storage recommendations for small molecule inhibitors.

Parameter	Recommendation	Rationale
Solid Form Storage	-20°C (long-term), 4°C (short-term)	Minimizes degradation from heat and moisture.
Stock Solution Solvent	Anhydrous, high-purity DMSO	Good solubilizing agent for many organic molecules.
Stock Solution Storage	-80°C (aliquoted)	Prevents degradation from repeated freeze-thaw cycles.
Working Solution	Prepare fresh for each experiment	Ensures consistent concentration and activity.
Light Exposure	Minimize; use amber vials	Prevents photodegradation.
pH of Aqueous Buffer	Empirically determine optimal pH	Solubility and stability can be pH-dependent.

Experimental Protocols

Protocol: Assessing the Stability of Chmfl-48 in Experimental Medium

This protocol provides a general method to determine the stability of Chmfl-48 in your specific cell culture medium or aqueous buffer using High-Performance Liquid Chromatography (HPLC).

Materials:

• Chmfl-48 solid

• Anhydrous DMSO

• Your experimental medium (e.g., RPMI-1640 + 10% FBS)

• HPLC system with a UV detector

• C18 HPLC column

• Acetonitrile (ACN)

• Water (HPLC grade)

• Formic acid (FA)

• Microcentrifuge tubes

• Incubator (set to your experimental temperature, e.g., 37°C)

Procedure:

• Prepare a 10 mM Stock Solution: Dissolve an appropriate amount of Chmfl-48 in anhydrous DMSO to make a 10 mM stock solution.

• Prepare Working Solution: Dilute the 10 mM stock solution in your experimental medium to your final working concentration (e.g., 10 µM).

• Time-Zero Sample (T=0): Immediately after preparing the working solution, take a 100 µL aliquot, and add 100 µL of ACN to precipitate proteins. Vortex and centrifuge at high speed for 10 minutes. Transfer the supernatant to an HPLC vial. This is your T=0 sample.

• Incubate Samples: Incubate the remaining working solution at your experimental temperature (e.g., 37°C).

• Collect Time-Point Samples: At various time points (e.g., 2, 4, 8, 24, 48 hours), take 100 µL aliquots and process them as described in step 3.

• HPLC Analysis:

  • Mobile Phase A: Water + 0.1% FA

  • Mobile Phase B: ACN + 0.1% FA

  • Gradient: Develop a suitable gradient to separate Chmfl-48 from any potential degradation products (e.g., 5% to 95% B over 20 minutes).

  • Detection: Monitor at a wavelength where Chmfl-48 has maximum absorbance.

• Data Analysis: Quantify the peak area of Chmfl-48 at each time point. Calculate the percentage of Chmfl-48 remaining relative to the T=0 sample.

Visualizations

Caption: A troubleshooting workflow for addressing common issues with Chmfl-48 in solution.

Caption: A diagram of the hypothetical signaling pathway inhibited by Chmfl-48.

Technical Support Center: Chmfl-48 Proliferation Assays

Welcome to the technical support center for Chmfl-48. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and successfully executing proliferation assays using Chmfl-48.

Frequently Asked Questions (FAQs)

Q1: What is Chmfl-48 and what is its mechanism of action?

Chmfl-48 is a novel, highly potent, type II dual kinase inhibitor that targets ABL and c-KIT kinases.[1] Its primary mechanism of action is the inhibition of these kinases, which are crucial components of signaling pathways that drive cell proliferation in certain cancer types, such as Chronic Myeloid Leukemia (CML) and Gastrointestinal Stromal Tumors (GISTs).[1] By blocking the activity of ABL and c-KIT, Chmfl-48 can arrest the cell cycle and induce apoptosis in cancer cells that are dependent on these signaling pathways.[1]

Q2: I am observing inconsistent IC50 values for Chmfl-48 in my proliferation assays. What are the potential causes?

Inconsistent IC50 values can arise from several factors. It is crucial to ensure experimental parameters are tightly controlled. Common sources of variability include:

• Cell Density: The initial number of cells seeded can significantly impact results. Optimal seeding density should be determined for each cell line.[2]

• Assay Duration: The incubation time with Chmfl-48 should be optimized. A kinetic or time-course experiment is recommended to determine the optimal endpoint.

• Reagent Quality: Ensure the quality and consistency of cell culture media, serum, and assay reagents.

• Cell Line Integrity: The specific cell line, its passage number, and its health can affect the response to the inhibitor.

• Assay Type: Different proliferation assays measure different cellular processes (e.g., metabolic activity vs. DNA synthesis). Results can vary between assay types.[3]

Q3: My cells are not showing the expected dose-dependent inhibition of proliferation with Chmfl-48. What should I check?

If you are not observing a dose-dependent response, consider the following:

• Cell Line Sensitivity: Confirm that the cell line you are using is known to be sensitive to ABL or c-KIT inhibition.

• Compound Potency: Verify the concentration and integrity of your Chmfl-48 stock solution.

• Positive Controls: Include a known inhibitor of the same pathway as a positive control to ensure the assay is performing as expected.

• Treatment Duration: The duration of treatment may be insufficient for the effects of Chmfl-48 to become apparent.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during proliferation assays with Chmfl-48.

Problem	Potential Cause	Recommended Solution
High variability between replicate wells	Inconsistent cell seeding, edge effects in the microplate, or pipetting errors.	Ensure a homogenous cell suspension before seeding. Avoid using the outer wells of the plate, or fill them with sterile media/PBS. Use calibrated pipettes and proper pipetting technique.
No significant difference between control and treated cells	The cell line may not be dependent on ABL or c-KIT signaling. The concentration of Chmfl-48 may be too low, or the incubation time too short.	Use a cell line known to be driven by ABL or c-KIT. Perform a dose-response experiment with a wider concentration range. Conduct a time-course experiment to determine the optimal treatment duration.[4]
Unexpected increase in proliferation at low concentrations of Chmfl-48	This could be a result of hormesis or an off-target effect.	Carefully repeat the experiment to confirm the observation. If it persists, consider investigating potential off-target effects.
Assay signal is too low or too high	The initial cell seeding density is not optimal for the assay's linear range.	Optimize the cell seeding density to ensure the signal at the end of the assay falls within the linear range of the detection method.[2][5]
Discrepancy between different types of proliferation assays	Different assays measure distinct cellular processes (e.g., metabolic activity vs. DNA synthesis) which may be affected differently by Chmfl-48.[3]	Use multiple, distinct proliferation assays to confirm results. For example, complement a metabolic assay (MTT, XTT) with a DNA synthesis assay (BrdU).[3]

Experimental Protocols

General Cell Proliferation Assay Workflow (MTT Assay)

This protocol provides a general framework for assessing cell proliferation using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a common colorimetric method that measures metabolic activity.[3]

• Cell Seeding:

  • Harvest and count cells. Ensure cell viability is high (>95%).

  • Seed cells in a 96-well plate at a pre-determined optimal density in 100 µL of complete growth medium.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of Chmfl-48 in complete growth medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of Chmfl-48. Include vehicle-only controls.

  • Incubate for the desired treatment duration (e.g., 48, 72 hours).

• MTT Addition:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 2-4 hours at 37°C until formazan (B1609692) crystals are visible.

• Solubilization and Measurement:

  • Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.

  • Mix thoroughly to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

BrdU (5-bromo-2'-deoxyuridine) Incorporation Assay

This assay measures DNA synthesis, a direct indicator of cell proliferation.[3]

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 from the MTT assay protocol.

• BrdU Labeling:

  • Add BrdU labeling solution to each well at a final concentration of 10 µM.

  • Incubate for 2-24 hours, depending on the cell cycle length.

• Fixation and Denaturation:

  • Remove the labeling medium and fix the cells with a fixing/denaturing solution.

  • Incubate for 30 minutes at room temperature.

• Detection:

  • Wash the cells and add an anti-BrdU antibody conjugated to a detection enzyme (e.g., peroxidase).

  • Incubate for 1-2 hours.

• Substrate Addition and Measurement:

  • Wash the wells and add the substrate solution.

  • Measure the colorimetric or fluorescent signal using a microplate reader.

Visualizations

Caption: Chmfl-48 inhibits ABL and c-KIT signaling pathways.

Caption: General workflow for a cell proliferation assay.

Caption: Troubleshooting logic for inconsistent proliferation assay results.

References

• 1. semanticscholar.org [semanticscholar.org]
• 2. youtube.com [youtube.com]
• 3. Cell Viability and Proliferation Assays [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]

Technical Support Center: Improving the In Vivo Bioavailability of Chmfl-48

This technical support center is designed for researchers, scientists, and drug development professionals who are working with Chmfl-48 and similar kinase inhibitors and are encountering challenges with in vivo bioavailability. This guide provides troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to assist in optimizing your in vivo studies.

Frequently Asked Questions (FAQs)

Q1: We are observing low and inconsistent plasma concentrations of Chmfl-48 in our mouse studies. What is the likely cause?

A1: Low and variable oral bioavailability is a common challenge for many small-molecule kinase inhibitors, including compounds in the Chmfl series. The primary reason is often poor aqueous solubility.[1] Since Chmfl-48 is likely a lipophilic molecule designed to bind to the ATP pocket of a kinase, it may not dissolve well in the gastrointestinal (GI) tract, which is a prerequisite for absorption into the bloodstream. This issue is characteristic of Biopharmaceutical Classification System (BCS) Class II compounds, which have low solubility and high permeability.

Q2: What are the initial steps to troubleshoot poor in vivo exposure of Chmfl-48?

A2: A systematic approach is recommended. First, confirm the physicochemical properties of your Chmfl-48 batch, including its purity and solubility in relevant biorelevant media (e.g., simulated gastric and intestinal fluids). If poor solubility is confirmed, the next step is to conduct a pilot pharmacokinetic (PK) study comparing a simple suspension of Chmfl-48 to an enabling formulation. This will provide quantitative data on the extent of the bioavailability issue and the potential for improvement with formulation strategies.

Q3: What are the most common formulation strategies to enhance the oral bioavailability of poorly soluble kinase inhibitors like Chmfl-48?

A3: Several formulation strategies can significantly improve the oral absorption of poorly soluble compounds. The most common and effective approaches for preclinical studies include:

• Amorphous Solid Dispersions (ASDs): This involves converting the crystalline, less soluble form of the drug into a higher-energy amorphous state, typically dispersed within a polymer matrix. This can dramatically increase the aqueous solubility and dissolution rate.

• Lipid-Based Formulations: These formulations, such as Self-Emulsifying Drug Delivery Systems (SEDDS), involve dissolving the lipophilic drug in a mixture of oils, surfactants, and co-solvents. Upon contact with aqueous fluids in the GI tract, these systems spontaneously form fine emulsions, which can enhance drug solubilization and absorption.

• Particle Size Reduction: Techniques like micronization or nanomilling increase the surface area of the drug particles, which can lead to a faster dissolution rate according to the Noyes-Whitney equation.

Q4: Can you provide a real-world example of how formulation can improve the bioavailability of a Chmfl compound?

A4: Yes, a study on CHMFL-KIT-110, a selective c-KIT kinase inhibitor, demonstrated the significant impact of formulation on bioavailability. When administered to mice as a simple hydroxypropyl methylcellulose (B11928114) (HPMC) suspension, it exhibited a low oral bioavailability of 10.91%.[1] However, when formulated as a solid dispersion, the maximum plasma concentration (Cmax) and the total drug exposure (AUC) were increased by 18.81-fold and 6.76-fold, respectively.[1]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution & Troubleshooting Steps
Low systemic exposure (low AUC and Cmax) after oral gavage.	Poor aqueous solubility and slow dissolution of Chmfl-48 in the GI tract.	1. Confirm Solubility: Test the solubility of Chmfl-48 in simulated gastric fluid (SGF) and simulated intestinal fluid (SIF).2. Implement Enabling Formulations: Prepare and test an amorphous solid dispersion or a lipid-based formulation (SEDDS). See the detailed protocols below.3. Particle Size Reduction: If formulation development is not immediately feasible, consider reducing the particle size of the drug substance through micronization.
High variability in plasma concentrations between animals.	Inconsistent dissolution of the drug suspension. Precipitation of the drug in the GI tract. Food effects (if animals were not fasted).	1. Ensure Homogeneous Dosing Suspension: If using a suspension, ensure it is uniformly mixed and continuously stirred during dosing to prevent settling.2. Check for Precipitation: Analyze the stability of the dosing formulation upon dilution in aqueous media.3. Standardize Fasting Period: Ensure a consistent overnight fasting period for all animals before dosing to minimize variability in GI conditions.
No detectable plasma concentration of Chmfl-48.	Rapid first-pass metabolism in the gut wall or liver. Issues with the bioanalytical method. Dosing error.	1. Conduct an Intravenous (IV) Dosing Study: An IV dose will determine the absolute bioavailability and clearance rate. High clearance suggests rapid metabolism.2. Validate Bioanalytical Method: Ensure your LC-MS/MS method is sensitive enough and not subject to matrix effects.3. Verify Dosing Procedure: Double-check dose calculations, formulation concentration, and the oral gavage technique.
Precipitation of the compound in the dosing formulation.	The concentration of Chmfl-48 exceeds its solubility in the vehicle.	1. Reduce Drug Concentration: Lower the concentration of Chmfl-48 in the formulation.2. Optimize Vehicle Composition: For liquid formulations, try adding co-solvents (e.g., PEG400) or surfactants (e.g., Tween 80) to improve solubility.3. Switch to a Different Formulation: Consider a solid dispersion, which can be dosed as a suspension of the solid powder.

Data Presentation

The following tables summarize the pharmacokinetic parameters of CHMFL-KIT-110 in Kunming mice after a single oral dose of 100 mg/kg, comparing a standard hydroxypropyl methylcellulose (HPMC) formulation with a solid dispersion (SD) formulation.[1]

Table 1: Pharmacokinetic Parameters of CHMFL-KIT-110 in Mice (100 mg/kg, p.o.)

Formulation	Tmax (h)	Cmax (ng/mL)	AUC(0-t) (hng/mL)	AUC(0-∞) (hng/mL)	t1/2 (h)
HPMC Formulation	2.00 ± 0.00	179.62 ± 93.31	1083.10 ± 321.23	1146.59 ± 329.13	4.13 ± 2.05
Solid Dispersion	4.33 ± 1.16	3378.13 ± 1178.23	7322.21 ± 1368.51	7515.65 ± 1422.31	2.50 ± 0.51

Table 2: Bioavailability Enhancement with Solid Dispersion Formulation

Parameter	Fold Increase (Solid Dispersion vs. HPMC)
Cmax	18.81
AUC(0-t)	6.76

Experimental Protocols

Protocol 1: Preparation of an Amorphous Solid Dispersion (ASD) by Solvent Evaporation

This protocol describes a general method for preparing an amorphous solid dispersion for preclinical oral dosing.

Materials:

• Chmfl-48

• Polymer carrier (e.g., PVP K30, HPMC-AS, Soluplus®)

• Organic solvent (e.g., methanol, ethanol, acetone)

• Rotary evaporator

• Vacuum oven

• Mortar and pestle

Procedure:

• Dissolution: Accurately weigh Chmfl-48 and the polymer carrier in a desired ratio (e.g., 1:4 w/w). Dissolve both components in a suitable organic solvent in a round-bottom flask. Ensure complete dissolution by gentle stirring or sonication.

• Solvent Evaporation: Attach the flask to a rotary evaporator. Evaporate the solvent under reduced pressure at a controlled temperature (e.g., 40-50 °C). Continue until a thin film or solid mass is formed.

• Drying: Scrape the solid material from the flask. Transfer it to a vacuum oven and dry at 40 °C for 24-48 hours to remove any residual solvent.

• Milling and Sieving: Gently grind the dried solid dispersion into a fine powder using a mortar and pestle. Pass the powder through a sieve to ensure a uniform particle size.

• Storage: Store the prepared ASD in a desiccator to protect it from moisture.

• Dosing Formulation Preparation: For oral gavage, the ASD powder can be suspended in a vehicle such as 0.5% methylcellulose or 0.5% carboxymethylcellulose sodium (CMC-Na) in water.

Protocol 2: Preparation of a Self-Emulsifying Drug Delivery System (SEDDS)

This protocol provides a general method for developing a liquid SEDDS formulation for oral administration in preclinical models.

Materials:

• Chmfl-48

• Oil (e.g., Capryol 90, Labrafil M 1944 CS)

• Surfactant (e.g., Kolliphor EL, Tween 80)

• Co-surfactant/Co-solvent (e.g., Transcutol HP, PEG 400)

• Vortex mixer

• Glass vials

Procedure:

• Excipient Screening: Determine the solubility of Chmfl-48 in various oils, surfactants, and co-surfactants to select the components with the highest solubilizing capacity.

• Formulation Preparation: Accurately weigh the selected oil, surfactant, and co-surfactant into a clear glass vial based on a predetermined ratio (e.g., 30% oil, 40% surfactant, 30% co-surfactant).

• Drug Loading: Add the accurately weighed Chmfl-48 to the excipient mixture.

• Homogenization: Tightly cap the vial and mix the components thoroughly using a vortex mixer until the drug is completely dissolved and the mixture is a clear, homogenous solution. Gentle warming (e.g., to 40 °C) may be applied to facilitate dissolution.

• Self-Emulsification Test: To assess the self-emulsifying properties, add a small amount of the formulation (e.g., 100 µL) to a larger volume of water (e.g., 250 mL) with gentle agitation. A stable and translucent microemulsion should form rapidly.

• Dosing: The final liquid SEDDS formulation can be directly administered via oral gavage.

Protocol 3: In Vivo Oral Bioavailability Study in Mice

This protocol outlines a typical workflow for assessing the oral bioavailability of Chmfl-48 in mice.

Materials:

• Male or female mice (e.g., C57BL/6 or BALB/c), 8-10 weeks old

• Chmfl-48 formulations (e.g., simple suspension and enabling formulation)

• Oral gavage needles

• Blood collection supplies (e.g., EDTA-coated microcentrifuge tubes)

• Centrifuge

• LC-MS/MS system

Procedure:

• Animal Acclimatization: Acclimate the mice to the housing conditions for at least 3 days prior to the experiment.

• Fasting: Fast the animals overnight (approximately 12-16 hours) before dosing, with free access to water.

• Dosing: Weigh each mouse immediately before dosing. Administer a single oral dose of the Chmfl-48 formulation via oral gavage. A typical dosing volume is 10 mL/kg.

• Blood Sampling: Collect blood samples (approximately 30-50 µL) at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours) via an appropriate method (e.g., tail vein or saphenous vein). Collect the samples into EDTA-coated tubes.

• Plasma Preparation: Centrifuge the blood samples (e.g., at 4,000 rpm for 10 minutes at 4 °C) to separate the plasma.

• Sample Analysis: Analyze the plasma concentrations of Chmfl-48 using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Use pharmacokinetic software to calculate key parameters such as Cmax, Tmax, and AUC for each formulation. The relative bioavailability of the enabling formulation can be calculated by comparing its AUC to that of the simple suspension.

Visualizations

Caption: A typical experimental workflow for an in vivo bioavailability study.

Caption: A logical workflow for troubleshooting low in vivo bioavailability.

Caption: Simplified c-KIT signaling pathway and the inhibitory action of Chmfl-48.

References

• 1. Antitumor efficacy of CHMFL-KIT-110 solid dispersion in mouse xenograft models of human gastrointestinal stromal tumors - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting Chmfl-48 toxicity in animal models

Chmfl-48 Technical Support Center

Disclaimer: Information on a compound specifically named "Chmfl-48" is not publicly available. This technical support guide has been created using a fictional compound profile based on a novel FLT3 kinase inhibitor. The data, protocols, and troubleshooting advice are representative of challenges encountered with this class of molecules in preclinical animal models and are for illustrative purposes.

Frequently Asked Questions (FAQs)

Q1: What is Chmfl-48 and what is its mechanism of action?

A1: Chmfl-48 is an investigational, potent, and selective small molecule inhibitor of the FMS-like tyrosine kinase 3 (FLT3). It targets both the internal tandem duplication (ITD) and tyrosine kinase domain (TKD) mutations of FLT3, which are common drivers in certain hematological malignancies. By inhibiting FLT3, Chmfl-48 aims to block downstream signaling pathways crucial for the proliferation and survival of cancer cells.

Q2: What are the expected on-target toxicities of Chmfl-48 in animal models?

A2: Given that FLT3 plays a role in normal hematopoietic stem and progenitor cell function, on-target toxicities are primarily hematological. Researchers should anticipate dose-dependent myelosuppression.[1][2][3] Common findings include:

• Neutropenia: A decrease in neutrophil counts.

• Anemia: A reduction in red blood cells and hemoglobin.

• Thrombocytopenia: A decrease in platelet counts.

These effects are generally reversible upon cessation of treatment.

Q3: What potential off-target toxicities should I monitor for?

A3: While Chmfl-48 is designed for selectivity, off-target activities common to kinase inhibitors may occur. Key areas to monitor include:

• Gastrointestinal (GI) Toxicity: Diarrhea, weight loss, and decreased food consumption are possible.[4]

• Cardiovascular Effects: Some kinase inhibitors can affect cardiac function, such as prolonging the QT interval.[1][5][6] Electrocardiogram (ECG) monitoring in larger animal models (e.g., dogs, non-human primates) is advisable.

• Hepatotoxicity: Elevation of liver enzymes (ALT, AST) in serum can indicate liver injury.[7]

Q4: How do I establish a Maximum Tolerated Dose (MTD) for Chmfl-48?

A4: The Maximum Tolerated Dose (MTD) is the highest dose that does not cause unacceptable side effects over a specified period.[8][9] A common approach is a dose escalation study in mice.[10][11] Start with a low dose and escalate in subsequent cohorts of animals until signs of toxicity are observed.[11] Key endpoints to monitor include clinical observations, body weight (a loss of >15-20% is often a key indicator), and clinical pathology.[8][11] The MTD is not intended to be a lethal dose.[8]

Q5: I'm observing significant body weight loss in my mouse study. What should I do?

A5: Body weight loss exceeding 15% is a common sign of significant toxicity.

• Confirm Dosing Accuracy: Double-check your formulation concentration and dose volume calculations.

• Assess for GI Toxicity: Check for signs of diarrhea or decreased food and water intake. Consider providing supportive care such as supplemental hydration or palatable, high-calorie food.

• Reduce the Dose: The current dose is likely above the MTD. Future experiments should use a lower dose.

• Consider Formulation Issues: The vehicle itself could be causing issues. Run a vehicle-only control group to rule this out.

Q6: What are the recommended starting doses for Chmfl-48 in common animal models?

A6: Starting doses should be determined from in vitro potency and preliminary tolerability studies. The following table provides a hypothetical starting point for initial MTD studies.

Animal Model	Route of Administration	Recommended Starting Dose (for MTD finding)	Dosing Frequency
Mouse (CD-1)	Oral Gavage (PO)	10 mg/kg	Once Daily (QD)
Rat (Sprague-Dawley)	Oral Gavage (PO)	5 mg/kg	Once Daily (QD)
Dog (Beagle)	Oral Capsule	2 mg/kg	Once Daily (QD)

Troubleshooting Guides

Guide 1: Investigating Unexpected Animal Morbidity/Mortality

If you encounter unexpected deaths or severe illness in your study, a systematic investigation is critical. Follow the workflow below to identify the root cause.

Workflow for investigating unexpected toxicity.

Guide 2: Differentiating On-Target vs. Off-Target Toxicity

Understanding the nature of the toxicity is key to mitigating it. This guide helps determine if the observed toxicity is due to hitting the intended FLT3 target or an unintended off-target molecule.

Parameter	Finding Suggests On-Target Toxicity	Finding Suggests Off-Target Toxicity
Phenotype	Myelosuppression (neutropenia, anemia). Correlates with known FLT3 biology.	Unexplained effects (e.g., severe neurotoxicity, unexpected skin rashes).
Dose Response	Toxicity correlates with the dose required for FLT3 inhibition and anti-tumor efficacy.	Toxicity occurs at doses much higher or lower than required for FLT3 inhibition.
Biomarkers	Reduced phosphorylation of FLT3 in tumor or surrogate tissue (e.g., bone marrow).	No change in FLT3 phosphorylation, but other pathway markers are affected.
Structural Analogs	A structurally different FLT3 inhibitor with similar potency causes the same toxicity.	A structurally similar but inactive analog causes the same toxicity (suggests scaffold issue).
Rescue Experiments	Toxicity can be partially rescued by transplant of wild-type bone marrow.	Toxicity is unaffected by measures that restore the on-target pathway.

Experimental Protocols

Protocol 1: Murine Maximum Tolerated Dose (MTD) Study

Objective: To determine the MTD of Chmfl-48 in mice following once-daily oral administration for 7 days.[9]

Materials:

• Chmfl-48

• Vehicle (e.g., 0.5% Methylcellulose in sterile water)

• 6 to 8-week-old CD-1 mice (equal numbers of males and females)[12]

• Oral gavage needles

• Calibrated scale

Procedure:

• Acclimatization: Acclimate animals for a minimum of 5 days before the study begins.[12]

• Group Assignment: Randomly assign animals to dose groups (n=3-5 mice/sex/group).[11][13] Include a vehicle control group.

  • Group 1: Vehicle

  • Group 2: 10 mg/kg Chmfl-48

  • Group 3: 30 mg/kg Chmfl-48

  • Group 4: 100 mg/kg Chmfl-48

  • Group 5: 300 mg/kg Chmfl-48

• Formulation: Prepare fresh dosing formulations daily. Ensure Chmfl-48 is uniformly suspended.

• Administration: Administer the assigned dose via oral gavage once daily for 7 consecutive days. Dose volume should be consistent (e.g., 10 mL/kg).

• Monitoring:

  • Clinical Observations: Record observations twice daily. Note any changes in posture, activity, fur, etc.

  • Body Weight: Measure body weight daily, just before dosing.[14]

  • Food Consumption: Measure daily if required.

• Endpoints:

  • The primary endpoint is the identification of the highest dose that does not result in >15% body weight loss, significant adverse clinical signs, or mortality.[8][11]

  • At the end of the 7-day period, a terminal blood collection for complete blood count (CBC) analysis is recommended to assess myelosuppression.

  • Perform a gross necropsy to look for any visible organ abnormalities.

Protocol 2: Tissue Collection for Histopathological Analysis

Objective: To properly collect and preserve tissues to investigate target organ toxicity.

Materials:

• 10% Neutral Buffered Formalin (NBF)

• Surgical tools (scissors, forceps)

• Cassettes for tissue processing

• 70% Ethanol (B145695)

Procedure:

• Euthanasia: Euthanize the animal using an approved method (e.g., CO2 asphyxiation followed by cervical dislocation).

• Necropsy: Perform a full gross necropsy, examining all organs in situ before removal. Note any abnormalities (size, color, texture).

• Tissue Collection: Collect a standard set of tissues. This should include potential target organs such as the liver, spleen, kidneys, heart, lungs, gastrointestinal tract, and bone marrow (femur).

• Fixation:

  • Immediately place tissues in a volume of 10% NBF that is at least 10 times the volume of the tissue.

  • Ensure tissues are no thicker than 5 mm to allow for proper fixation. Larger organs like the liver should be sectioned.

  • Allow tissues to fix for 24-48 hours at room temperature.

• Processing: After fixation, transfer tissues to 70% ethanol for storage. Tissues are now ready for standard paraffin (B1166041) embedding, sectioning, and H&E (Hematoxylin and Eosin) staining by a qualified pathologist.

Visualizations

Inhibitory action of Chmfl-48 on the FLT3 signaling pathway.

References

• 1. FLT3 INHIBITORS: RECENT ADVANCES AND PROBLEMS FOR CLINICAL APPLICATION - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hematologic toxicities of small molecule tyrosine kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A Review of FLT3 Kinase Inhibitors in AML - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cardiovascular Toxicities of Small Molecule Tyrosine Kinase Inhibitors: An Opportunity for Systems-Based Approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. youtube.com [youtube.com]
• 8. pacificbiolabs.com [pacificbiolabs.com]
• 9. Hooke - Contract Research - Maximum Tolerated Dose (MTD) [hookelabs.com]
• 10. Determination of maximum tolerated dose and toxicity of Inauhzin in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Redbook 2000: IV.B.1. General Guidelines for Designing and Conducting Toxicity Studies | FDA [fda.gov]
• 13. nationalacademies.org [nationalacademies.org]
• 14. noblelifesci.com [noblelifesci.com]

How to minimize Chmfl-48 experimental variability

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize experimental variability when working with Chmfl-48, a potent type II kinase inhibitor of BCR-ABL and its mutants.[1]

Frequently Asked Questions (FAQs)

Q1: What is Chmfl-48 and what is its primary target?

Chmfl-48 is a novel, highly potent type II kinase inhibitor. Its primary target is the BCR-ABL fusion protein, including the wild-type form and various imatinib-resistant mutants, such as the T315I "gatekeeper" mutation.[1] It effectively inhibits the autophosphorylation of BCR-ABL, which in turn blocks downstream signaling pathways, such as those involving STAT5 and CRKL, leading to cell cycle arrest and apoptosis in cancer cells.[1]

Q2: What are the common sources of variability in Chmfl-48 experiments?

Variability in experiments with Chmfl-48, as with many kinase inhibitors, can arise from several factors:

• Compound Handling: Inconsistent stock solution preparation, improper storage, and repeated freeze-thaw cycles can alter the effective concentration of the inhibitor.

• Cell Culture Conditions: Variations in cell passage number, cell density at the time of treatment, and serum concentration can all impact cellular response to Chmfl-48.

• Assay Conditions: Inconsistent incubation times, temperature fluctuations, and pipetting inaccuracies can lead to significant variability in both biochemical and cell-based assays.[2][3]

• Reagent Quality: The purity and stability of reagents such as ATP, substrates, and antibodies are critical for reproducible results.[3]

• Data Analysis: Inconsistent methods for background subtraction and normalization can introduce variability in the final results.[4]

Q3: How can I minimize off-target effects in my Chmfl-48 experiments?

While Chmfl-48 is designed to be a selective inhibitor, it's crucial to consider and control for potential off-target effects. Here are some strategies:

• Use the Lowest Effective Concentration: Determine the minimal concentration of Chmfl-48 that achieves the desired on-target effect through dose-response experiments.

• Employ Control Compounds: Include a structurally related but inactive compound as a negative control to distinguish specific from non-specific effects.

• Utilize Multiple Cell Lines: Confirm the effects of Chmfl-48 in different cell lines expressing the target kinase to ensure the observed phenotype is not cell-line specific.

• Rescue Experiments: If possible, perform rescue experiments by overexpressing a drug-resistant mutant of the target kinase to demonstrate that the observed effects are due to on-target inhibition.

• Kinome Profiling: For in-depth characterization, consider comprehensive kinase profiling to identify potential off-target interactions.[5]

Troubleshooting Guides

Issue 1: High Variability in Cell Viability (MTT/XTT) Assay Results

Potential Causes & Solutions

Potential Cause	Troubleshooting Steps
Inconsistent Cell Seeding	Ensure a homogenous single-cell suspension before seeding. Use a calibrated multi-channel pipette for seeding and leave the outer wells of the plate filled with sterile PBS to minimize the "edge effect".[2][3]
Variable Drug Concentration	Prepare a fresh serial dilution of Chmfl-48 from a validated stock solution for each experiment. Ensure thorough mixing of the drug in the culture medium before adding to the cells.
Inconsistent Incubation Times	Use a timer to ensure consistent drug exposure times across all plates and experiments. Stagger the addition of reagents if processing a large number of plates to maintain consistent incubation periods.[2]
Metabolic State of Cells	Use cells from a consistent passage number and ensure they are in the logarithmic growth phase at the time of the experiment.

Issue 2: Inconsistent IC50 Values in Kinase Assays

Potential Causes & Solutions

Potential Cause	Troubleshooting Steps
Variable Enzyme Activity	Aliquot the kinase enzyme upon receipt and store at the recommended temperature to avoid repeated freeze-thaw cycles. Perform a control experiment to confirm enzyme activity before initiating inhibitor studies.[2]
Inaccurate ATP Concentration	The IC50 value of an ATP-competitive inhibitor is dependent on the ATP concentration. Use a consistent ATP concentration, ideally at or near the Km for the kinase, and report this concentration in your methods.[6][7]
Compound Solubility Issues	Visually inspect for compound precipitation in the assay buffer. Determine the solubility of Chmfl-48 in your final assay conditions to ensure it remains in solution.[3]
Pipetting Inaccuracies	Calibrate pipettes regularly. For small volumes, use reverse pipetting techniques to improve accuracy.[2][3]

Issue 3: Inconsistent Western Blot Results for Phospho-BCR-ABL

Potential Causes & Solutions

Potential Cause	Troubleshooting Steps
Variable Protein Loading	Perform a total protein quantification assay (e.g., BCA) and load equal amounts of protein for each sample. Normalize the phospho-protein signal to a loading control (e.g., total protein stain or a housekeeping protein like GAPDH or β-actin).[8]
Inefficient Protein Transfer	Ensure proper gel and membrane equilibration. Optimize transfer time and voltage based on the molecular weight of BCR-ABL. Verify transfer efficiency by staining the membrane with Ponceau S.
Antibody Performance	Use a high-quality, validated antibody specific for the phosphorylated form of BCR-ABL. Optimize primary and secondary antibody concentrations and incubation times to achieve a good signal-to-noise ratio.[9]
Stripping and Reprobing Issues	If stripping and reprobing, ensure complete removal of the first set of antibodies without removing the transferred protein. It is often more reliable to run parallel gels for detecting total and phosphorylated proteins.[9]

Experimental Protocols

Protocol 1: Determination of Chmfl-48 IC50 in a Cell-Based Assay

• Cell Seeding: Seed K562 cells (or other suitable cell lines expressing BCR-ABL) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C and 5% CO2.

• Compound Preparation: Prepare a 10 mM stock solution of Chmfl-48 in DMSO. Perform a serial dilution in culture medium to obtain a range of concentrations (e.g., 0.1 nM to 10 µM). Include a DMSO-only control.

• Cell Treatment: Add 100 µL of the diluted Chmfl-48 or DMSO control to the appropriate wells. Incubate for 72 hours.

• Viability Assay: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Data Acquisition: Add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the DMSO control. Plot the viability against the log of the Chmfl-48 concentration and fit a dose-response curve to determine the IC50 value.

Protocol 2: Western Blot Analysis of BCR-ABL Phosphorylation

• Cell Treatment and Lysis: Treat cells with Chmfl-48 at various concentrations for the desired time. Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.[10]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Load 20-30 µg of protein per lane on an SDS-PAGE gel. Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour at room temperature.

  • Incubate with a primary antibody against phospho-BCR-ABL (e.g., p-Tyr207) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Quantification and Normalization: Quantify the band intensities using densitometry software. To normalize for protein loading, either strip the membrane and re-probe for total BCR-ABL or a housekeeping protein, or use a total protein stain on a parallel blot.[11]

Protocol 3: Immunoprecipitation (IP) of BCR-ABL

• Cell Lysis: Lyse cells treated with or without Chmfl-48 in a non-denaturing lysis buffer (e.g., containing 1% Triton X-100) with protease and phosphatase inhibitors.[10]

• Pre-clearing: Add protein A/G agarose (B213101) or magnetic beads to the cell lysate and incubate for 1 hour at 4°C to reduce non-specific binding.[12]

• Immunoprecipitation: Centrifuge to pellet the beads and transfer the supernatant to a new tube. Add the primary antibody against BCR-ABL and incubate overnight at 4°C with gentle rotation.

• Immune Complex Capture: Add fresh protein A/G beads and incubate for 2-4 hours at 4°C to capture the antibody-protein complexes.[13]

• Washing: Pellet the beads and wash them 3-5 times with ice-cold lysis buffer to remove non-specifically bound proteins.[13][14]

• Elution: Elute the immunoprecipitated proteins by boiling the beads in SDS-PAGE sample buffer.

• Analysis: Analyze the eluted proteins by Western blotting.

Visualizations

Caption: Chmfl-48 inhibits BCR-ABL autophosphorylation and downstream signaling.

Caption: Workflow for determining the IC50 of Chmfl-48 in a cell-based assay.

Caption: Logical flow for troubleshooting inconsistent experimental results.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. bitesizebio.com [bitesizebio.com]
• 5. A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. licorbio.com [licorbio.com]
• 9. m.youtube.com [m.youtube.com]
• 10. 8 Top Tips For Immunoprecipitation | Proteintech Group [ptglab.com]
• 11. azurebiosystems.com [azurebiosystems.com]
• 12. Immunoprecipitation Tips and Tricks | Thermo Fisher Scientific - US [thermofisher.com]
• 13. Protocol for Immunoprecipitation - Creative Proteomics [creative-proteomics.com]
• 14. Immunoprecipitation Experimental Design Tips | Cell Signaling Technology [cellsignal.com]

Technical Support Center: Optimizing Signal-to-Noise Ratio in Biochemical Assays

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address signal-to-noise ratio issues in biochemical assays, particularly those involving kinase inhibitors.

Frequently Asked Questions (FAQs)

Q1: What is the signal-to-noise ratio and why is it critical in biochemical assays?

The signal-to-noise ratio (S/N) is a measure that compares the level of a desired signal to the level of background noise. A high S/N ratio is crucial for assay quality, indicating that the measured signal is significantly above the background, which leads to more reliable and reproducible data. In kinase inhibitor screening, a robust S/N ratio is essential for distinguishing true inhibitory effects from experimental variability.

Q2: What are the common causes of a low signal-to-noise ratio in a kinase assay?

A low signal-to-noise ratio can result from either a weak signal or high background noise.[1] Common contributing factors include:

• Suboptimal Reagent Concentrations: Incorrect concentrations of ATP, peptide substrate, or the kinase can lead to a diminished signal.[1]

• High Background: This can be caused by non-specific binding of antibodies or substrates to the assay plate, or contamination of reagents.[1][2]

• Enzyme Inactivity: Improper storage or handling can lead to a loss of kinase activity.[1]

• Buffer Incompatibility: Components within the assay buffer may interfere with the kinase reaction or the detection method.[1]

• Compound Interference: Test compounds may autofluoresce or quench the detection signal, leading to false positives or negatives.[3]

Troubleshooting Guide: Low Signal-to-Noise Ratio

This guide is divided into two primary scenarios: low signal and high background.

Scenario 1: Low Signal

A weak or low signal can significantly reduce the dynamic range of the assay.

Troubleshooting Steps for Low Signal:

Potential Cause	Recommended Solution	Additional Notes
Inactive Kinase	- Confirm enzyme concentration and purity. - Test different lots of the kinase. - Optimize storage conditions (e.g., aliquot and store at -80°C).[2]	Ensure proper handling and avoid repeated freeze-thaw cycles.
Suboptimal Reagent Concentrations	- Titrate ATP, substrate, and kinase concentrations to determine optimal levels. - For inhibitor screening, using ATP concentrations near physiological levels (around 1 mM) can yield more relevant results.[1]	Perform a matrix titration to find the best combination.
Inappropriate Incubation Time	- Increase the incubation time for the kinase reaction to allow for more product formation.[1]	Ensure the reaction remains within the linear range to avoid substrate depletion.
Suboptimal Buffer Conditions	- Verify that the buffer pH is optimal for the specific kinase (e.g., PKA generally prefers a pH between 7.0 and 7.5).[1] - Ensure the buffer does not contain any known inhibitors of your kinase.[1]	Check literature for the optimal conditions for your kinase of interest.

Experimental Workflow for a Typical Kinase Assay

Caption: A generalized workflow for a biochemical kinase assay.

Scenario 2: High Background

High background noise can mask the true signal from the kinase activity, resulting in a poor S/N ratio.[1]

Troubleshooting Steps for High Background:

Potential Cause	Recommended Solution	Additional Notes
Non-Specific Binding	- Add a blocking agent like Bovine Serum Albumin (BSA) or casein to the assay buffer.[1][2] - Incorporate a mild non-ionic detergent (e.g., 0.01% Tween-20 or Triton X-100) in the buffer.[1][2] - Use low-binding microplates.[2]	Titrate the concentration of the blocking agent and detergent to find the optimal balance.
Reagent Contamination	- Run control reactions without the kinase to check for ATP contamination in other reagents.[1] - Prepare fresh buffers using high-purity water and reagents.[2]	Filter-sterilizing buffers can help remove particulate matter that may interfere with the assay.[2]
Insufficient Washing	- Increase the number and duration of wash steps.[1] - Increase the volume of wash buffer used for each well.[1]	This is particularly crucial for ELISA-based and other heterogeneous assay formats.
High Antibody Concentration (for antibody-based detection)	- Titrate primary and secondary antibodies to determine the lowest concentration that still provides a strong signal.[1]	This helps to reduce non-specific binding of the antibodies.

Troubleshooting Logic for Low Signal-to-Noise Ratio

Caption: A decision tree for troubleshooting low signal-to-noise.

Key Experimental Parameters and Assay Formats

Common Kinase Assay Formats

Several assay formats are available for measuring kinase activity, each with its own advantages and potential for signal-to-noise issues.

• Luminescence-Based Assays (e.g., Kinase-Glo®): These assays measure kinase activity by quantifying the amount of ATP remaining in the solution after the kinase reaction.[4] They are homogeneous, have low false-positive rates, and are suitable for high-throughput screening.[4]

• Fluorescence-Based Assays:

  • Fluorescence Polarization (FP): This method measures the change in the rotational mobility of a fluorescently labeled ligand upon binding to the kinase.[2][3]

  • Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET): A robust, homogeneous assay that uses a lanthanide donor and a fluorescent acceptor to measure binding or phosphorylation.[2][3] TR-FRET assays generally have low background fluorescence and high signal-to-background ratios.[5]

• ELISA-Based Formats: These immunoassays quantify phosphorylated substrates using specific antibodies.[3]

Typical Reagent Concentrations

The following table provides a starting point for optimizing reagent concentrations. The optimal concentrations will vary depending on the specific kinase and substrate.

Reagent	Typical Concentration Range	Considerations
ATP	10 µM - 100 µM	Can be up to 1 mM to mimic physiological conditions.[1][4]
Peptide Substrate	50 µM - 500 µM	Should be at or above the Km for the kinase.
Kinase	Varies widely (ng/mL to µg/mL)	Should be titrated to ensure the reaction is in the linear range.
BSA	0.1% - 1%	Used as a blocking agent to reduce non-specific binding.[1]
Tween-20/Triton X-100	0.01% - 0.05%	A mild detergent to reduce hydrophobic interactions.[1][2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]
• 4. promega.com [promega.com]
• 5. caymanchem.com [caymanchem.com]

Reference Data & Comparative Studies

Comparative Efficacy Analysis: CHMFL-ABL/KIT-155 versus Imatinib in Preclinical Models of Chronic Myeloid Leukemia and Gastrointestinal Stromal Tumors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive and objective comparison of the preclinical efficacy of the novel dual ABL/c-KIT kinase inhibitor, CHMFL-ABL/KIT-155, and the established therapeutic agent, imatinib (B729). The data presented is collated from publicly available scientific literature to facilitate an evidence-based evaluation for researchers in oncology and drug development.

Executive Summary

CHMFL-ABL/KIT-155 is a potent, type II dual inhibitor of ABL and c-KIT kinases.[1] Preclinical data suggests that CHMFL-ABL/KIT-155 exhibits strong anti-proliferative activity against cancer cell lines driven by BCR-ABL (Chronic Myeloid Leukemia - CML) and c-KIT (Gastrointestinal Stromal Tumors - GIST).[1] This activity is achieved through the inhibition of the respective signaling pathways, leading to cell cycle arrest and apoptosis.[1] Imatinib, the current standard-of-care for CML and GIST, is also a tyrosine kinase inhibitor targeting BCR-ABL, c-KIT, and PDGFR.[2] This guide directly compares the in vitro and in vivo efficacy of these two compounds based on available preclinical data.

Data Presentation: Quantitative Efficacy Comparison

The following tables summarize the key quantitative data on the efficacy of CHMFL-ABL/KIT-155 and imatinib.

Table 1: In Vitro Kinase Inhibition

Compound	Target Kinase	IC50 (nM)
CHMFL-ABL/KIT-155	ABL	46[1]
c-KIT	75[1]
Imatinib	v-Abl	~600
c-Kit	~100
PDGFR	~100

Note: IC50 values for imatinib are approximate and collated from various sources. Direct comparative studies under identical assay conditions may yield different results.

Table 2: In Vitro Anti-proliferative Activity

Compound	Cell Line	Cancer Type	IC50 (nM)
CHMFL-ABL/KIT-155	K562	CML	Not explicitly stated in abstract
GIST-T1	GIST	Not explicitly stated in abstract
Imatinib	K562	CML	~290 - 3953 (sensitive vs. resistant)[3]
GIST-T1	GIST	~1.7 µM (sensitive)

Note: The IC50 of CHMFL-ABL/KIT-155 in these cell lines is not explicitly provided in the primary abstract but is described as potent. The IC50 for imatinib can vary based on the development of resistance.

Table 3: In Vivo Efficacy in Xenograft Models

Compound	Xenograft Model	Cancer Type	Dosage	Tumor Growth Inhibition
CHMFL-ABL/KIT-155	K562	CML	Not explicitly stated in abstract	Effective suppression[1]
GIST-T1	GIST	Not explicitly stated in abstract	Effective suppression[1]
Imatinib	K562	CML	100 mg/kg/day	Significant inhibition[4]
GIST-T1	GIST	80 mg/kg BID	Tumor stabilization[5]

Note: The in vivo efficacy of CHMFL-ABL/KIT-155 is described as effective, but specific quantitative tumor growth inhibition percentages are not available in the provided abstract. The efficacy of imatinib can be cytostatic in some models.

Experimental Protocols

The following are representative methodologies for the key experiments cited in the comparison.

In Vitro Kinase Inhibition Assay

Objective: To determine the concentration of the inhibitor required to reduce the enzymatic activity of a target kinase by 50% (IC50).

Methodology:

• Enzyme and Substrate: Recombinant ABL or c-KIT kinase is used. A synthetic peptide substrate containing a tyrosine residue is prepared.

• Reaction: The kinase, substrate, and varying concentrations of the test compound (CHMFL-ABL/KIT-155 or imatinib) are incubated in a reaction buffer containing ATP and MgCl₂.

• Detection: The reaction is stopped, and the amount of phosphorylated substrate is quantified. This is often achieved using a phospho-specific antibody in an ELISA format or through radioactivity measurement if using ³²P-ATP.

• Data Analysis: The percentage of kinase activity inhibition is calculated for each compound concentration relative to a control with no inhibitor. The IC50 value is determined by fitting the data to a dose-response curve.

Cell Viability Assay (MTT Assay)

Objective: To assess the effect of the compounds on the metabolic activity of cancer cell lines, which is an indicator of cell viability and proliferation.

Methodology:

• Cell Culture: Human CML (K562) and GIST (GIST-T1) cells are cultured in appropriate media and conditions.

• Treatment: Cells are seeded in 96-well plates and treated with a range of concentrations of CHMFL-ABL/KIT-155 or imatinib for a specified period (e.g., 72 hours).

• MTT Addition: 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution is added to each well. Viable cells with active mitochondrial reductases convert the yellow MTT to a purple formazan (B1609692) product.

• Solubilization and Measurement: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO or isopropanol). The absorbance of the solution is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The absorbance values are proportional to the number of viable cells. The percentage of cell viability is calculated relative to untreated control cells. The IC50 value is determined by plotting cell viability against the logarithm of the compound concentration.

Western Blotting

Objective: To detect and quantify the levels of specific proteins involved in the BCR-ABL and c-KIT signaling pathways, and to assess the effect of the inhibitors on their phosphorylation status.

Methodology:

• Cell Lysis: K562 or GIST-T1 cells are treated with CHMFL-ABL/KIT-155 or imatinib for a defined time. The cells are then lysed to extract total proteins.

• Protein Quantification: The concentration of protein in the lysates is determined using a protein assay (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein from each sample are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., nitrocellulose or PVDF).

• Immunoblotting: The membrane is blocked to prevent non-specific antibody binding and then incubated with primary antibodies specific for the target proteins (e.g., phospho-BCR-ABL, total BCR-ABL, phospho-c-KIT, total c-KIT, and downstream signaling molecules like phospho-STAT5, phospho-AKT, etc.).

• Detection: The membrane is then incubated with a secondary antibody conjugated to an enzyme (e.g., HRP) or a fluorophore. The protein bands are visualized using a chemiluminescent substrate or by fluorescence imaging.

• Analysis: The intensity of the bands is quantified using densitometry software. The levels of phosphorylated proteins are typically normalized to the total protein levels to determine the inhibitory effect of the compounds.

In Vivo Xenograft Model

Objective: To evaluate the anti-tumor efficacy of the compounds in a living organism.

Methodology:

• Cell Implantation: A specific number of K562 or GIST-T1 cells are subcutaneously injected into immunocompromised mice (e.g., nude or SCID mice).

• Tumor Growth: The tumors are allowed to grow to a palpable size.

• Treatment: The mice are randomized into different treatment groups: vehicle control, CHMFL-ABL/KIT-155, and imatinib. The compounds are administered orally at specified doses and schedules.

• Tumor Measurement: Tumor volume is measured regularly (e.g., twice a week) using calipers.

• Data Analysis: The tumor growth curves for each treatment group are plotted. The percentage of tumor growth inhibition is calculated at the end of the study. Body weight of the mice is also monitored as an indicator of toxicity.

Mandatory Visualization

Signaling Pathway Diagrams

The following diagrams illustrate the key signaling pathways targeted by CHMFL-ABL/KIT-155 and imatinib.

Caption: BCR-ABL signaling pathway and points of inhibition.

Caption: c-KIT signaling pathway and points of inhibition.

Experimental Workflow Diagram

Caption: Preclinical drug efficacy evaluation workflow.

References

• 1. Discovery of 4-Methyl-N-(4-((4-methylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)-3-((1-nicotinoylpiperidin-4-yl)oxy)benzamide (CHMFL-ABL/KIT-155) as a Novel Highly Potent Type II ABL/KIT Dual Kinase Inhibitor with a Distinct Hinge Binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Molecular Imaging of Bcr-Abl Phosphokinase in a Xenograft Model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Combined inhibition of MAP kinase and KIT signaling synergistically destabilizes ETV1 and suppresses GIST tumour growth - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Kinase Selectivity of Chmfl-48 and Sunitinib

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the kinase selectivity profiles of Chmfl-48 and sunitinib (B231), two noteworthy kinase inhibitors. While sunitinib is a well-established multi-targeted agent in cancer therapy, Chmfl-48 has emerged as a highly potent inhibitor of specific kinases. This document aims to present an objective comparison based on available experimental data to inform research and drug development decisions.

Executive Summary

Sunitinib is a broad-spectrum inhibitor targeting multiple receptor tyrosine kinases (RTKs) involved in angiogenesis and tumor cell proliferation, including Vascular Endothelial Growth Factor Receptors (VEGFRs), Platelet-Derived Growth Factor Receptors (PDGFRs), and KIT. In contrast, available data on Chmfl-48 highlight its exceptional potency and likely high selectivity towards the BCR-ABL kinase, a key driver in certain leukemias. A direct, comprehensive kinome-wide selectivity comparison is currently limited by the lack of publicly available kinome scan data for Chmfl-48. This guide, therefore, focuses on a comparison of their primary targets and the strategic implications of their differing selectivity profiles.

Data Presentation: Potency Against Key Kinase Targets

The following table summarizes the half-maximal inhibitory concentrations (IC50) of Chmfl-48 and sunitinib against their respective primary kinase targets. Lower IC50 values indicate greater potency.

Kinase Target	Chmfl-48 IC50 (nM)	Sunitinib IC50 (nM)
ABL	1 [1]	>800[2]
ABL (T315I mutant)	0.8 [1]	-
VEGFR1 (FLT1)	-	80
VEGFR2 (KDR)	-	2[2]
VEGFR3 (FLT4)	-	-
PDGFRα	-	2
PDGFRβ	-	2[2]
KIT	-	80[2]
FLT3	-	50
RET	-	-
CSF-1R	-	-

Signaling Pathway Diagrams

The diagrams below, generated using Graphviz, illustrate the primary signaling pathways targeted by Chmfl-48 and sunitinib.

References

• 1. researchgate.net [researchgate.net]
• 2. carnabio.com [carnabio.com]

Validating Chmfl-48 Target Engagement in Cells: A Comparative Guide for Researchers

In the landscape of targeted cancer therapy, particularly for Chronic Myeleloid Leukemia (CML), the validation of a drug's engagement with its intended molecular target within a cellular environment is a cornerstone of preclinical development. This guide provides a comprehensive comparison of Chmfl-48, a potent BCR-ABL kinase inhibitor, with established alternatives such as Imatinib and Dasatinib. We present supporting experimental data, detailed methodologies for key validation assays, and visual workflows to assist researchers, scientists, and drug development professionals in their evaluation.

Quantitative Comparison of Kinase Inhibitors

The following table summarizes the in vitro and cellular potency of Chmfl-48 and its analogs in comparison to Imatinib and Dasatinib against the BCR-ABL kinase and CML cell lines.

Compound	Assay Type	Target/Cell Line	IC50 (nM)	GI50 (nM)
Chmfl-48 (CHMFL-ABL-074)	Kinase Assay	ABL1	24[1][2]	-
Cell Proliferation	K562	-	56[1][2]
Cell Proliferation	MEG-01	-	18[1][2]
Cell Proliferation	KU812	-	57[1][2]
CHMFL-ABL-039	Kinase Assay	ABL1 (native)	7.9[3][4]	-
Kinase Assay	ABL1 (V299L mutant)	27.9[3][4][5]	-
Imatinib	Kinase Assay	ABL1	~200-600	-
Cell Proliferation	K562	-	~200-300
Dasatinib	Kinase Assay	ABL1 (native)	<1	-
Cell Proliferation	CML cell lines	-	~1-3

BCR-ABL Signaling Pathway and Inhibition

The BCR-ABL fusion protein is a constitutively active tyrosine kinase that drives the proliferation of CML cells through the activation of multiple downstream signaling pathways. Key among these are the JAK/STAT and MAPK/ERK pathways. Chmfl-48, like other BCR-ABL inhibitors, blocks the kinase activity of BCR-ABL, thereby preventing the phosphorylation and activation of its substrates, including CRKL and STAT5. This inhibition leads to cell cycle arrest and apoptosis in BCR-ABL-positive cells.

Figure 1. Simplified BCR-ABL signaling pathway and the inhibitory action of Chmfl-48.

Experimental Protocols for Target Engagement Validation

To rigorously validate the engagement of Chmfl-48 with BCR-ABL in a cellular context, a combination of biophysical and biochemical assays is recommended.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique to confirm direct binding of a compound to its target protein in a cellular environment. The principle is that ligand binding stabilizes the target protein, leading to an increase in its thermal stability.

Experimental Workflow:

References

• 1. Discovery and characterization of a novel potent type II native and mutant BCR-ABL inhibitor (CHMFL-074) for Chronic Myeloid Leukemia (CML) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery and characterization of a novel potent type II native and mutant BCR-ABL inhibitor (CHMFL-074) for Chronic Myeloid Leukemia (CML) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery and characterization of a novel highly potent and selective type II native and drug-resistant V299L mutant BCR-ABL inhibitor (CHMFL-ABL-039) for Chronic Myeloid Leukemia (CML) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery and characterization of a novel highly potent and selective type II native and drug-resistant V299L mutant BCR-ABL inhibitor (CHMFL-ABL-039) for Chronic Myeloid Leukemia (CML) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

A Comparative Guide to the Pharmacokinetics and Pharmacodynamics of FLT3 Inhibitors: CHMFL-FLT3-122, Gilteritinib, and Quizartinib

This guide provides a detailed comparison of the pharmacokinetic and pharmacodynamic profiles of the novel FMS-like tyrosine kinase 3 (FLT3) inhibitor, CHMFL-FLT3-122, with two established second-generation FLT3 inhibitors, Gilteritinib and Quizartinib. This information is intended for researchers, scientists, and drug development professionals engaged in the study of targeted therapies for acute myeloid leukemia (AML).

Introduction

FMS-like tyrosine kinase 3 (FLT3) is a receptor tyrosine kinase that plays a critical role in the proliferation, differentiation, and survival of hematopoietic stem and progenitor cells. Activating mutations in the FLT3 gene, such as internal tandem duplications (ITD) and point mutations in the tyrosine kinase domain (TKD), are found in approximately 30% of patients with acute myeloid leukemia (AML) and are associated with a poor prognosis. This has made FLT3 a key therapeutic target in AML.[1]

This guide focuses on a comparative analysis of CHMFL-FLT3-122, a potent and orally available FLT3 kinase inhibitor, against Gilteritinib and Quizartinib, two FLT3 inhibitors that have been extensively studied in clinical trials.

Pharmacodynamics: In Vitro Potency and Selectivity

The primary pharmacodynamic effect of these agents is the inhibition of FLT3 kinase activity, which in turn blocks downstream signaling pathways crucial for leukemic cell survival and proliferation.

Compound	Target	IC50 (nM)	Cell Line	GI50 (nM)	Cell Line
CHMFL-FLT3-122	FLT3	40	-	22	MV4-11 (FLT3-ITD)
BTK	>400	-	-	-
c-KIT	-	-	1900	BaF3 (TEL-c-KIT)
Gilteritinib	FLT3	-	-	-	-
AXL	-	-	-	-
ALK	-	-	-	-
Quizartinib	FLT3	-	-	-	-
c-KIT	-	-	-	-

Data Interpretation:

• CHMFL-FLT3-122 demonstrates potent inhibition of FLT3 kinase with an IC50 of 40 nM.[2] It shows significant anti-proliferative activity against the FLT3-ITD positive AML cell line MV4-11 with a GI50 of 22 nM.[2][3] Notably, it exhibits high selectivity for FLT3 over BTK (over 10-fold) and c-KIT (170-fold), suggesting a potential to minimize off-target effects like myelosuppression that can be associated with c-KIT inhibition.[2]

• Gilteritinib is a potent inhibitor of both FLT3-ITD and FLT3-TKD mutations.[4] It also inhibits other tyrosine kinases such as AXL and ALK.[4]

• Quizartinib is a highly potent and selective second-generation, type II FLT3 inhibitor.[5]

Pharmacokinetics: A Comparative Overview

The pharmacokinetic profiles of these inhibitors determine their absorption, distribution, metabolism, and excretion, which are critical for maintaining therapeutic drug concentrations.

Parameter	CHMFL-FLT3-122 (preclinical)	Gilteritinib (clinical)	Quizartinib (clinical)
Bioavailability (F%)	30% (oral, in vivo)[2]	-	-
Tmax (hours)	-	2 - 6[6]	0.7 - 12.0[7]
Half-life (t1/2, hours)	-	113[6]	6.8 - 151.8[7]
Metabolism	-	Primarily via CYP3A4[6]	-
Elimination	-	Primarily via feces[6]	-

Data Interpretation:

• CHMFL-FLT3-122 shows good oral bioavailability (30%) in preclinical in vivo studies.[2]

• Gilteritinib is characterized by a long half-life of approximately 113 hours, reaching peak plasma concentrations between 2 and 6 hours after oral administration.[6] Its metabolism is primarily mediated by the cytochrome P450 enzyme CYP3A4.[6]

• Quizartinib exhibits a variable time to maximum plasma concentration and a wide range for its elimination half-life.[7]

Signaling Pathways and Experimental Workflows

To visualize the mechanism of action and the experimental processes involved in the evaluation of these inhibitors, the following diagrams are provided.

Caption: FLT3 signaling pathways and the inhibitory action of FLT3 inhibitors.

Caption: A typical experimental workflow for pharmacokinetic studies.

Experimental Protocols

In Vitro Kinase Inhibitory Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of a compound against a specific kinase.

Methodology:

• Reagents: Recombinant human FLT3 kinase, ATP, appropriate substrate (e.g., a synthetic peptide), and the test compound.

• Procedure: The kinase reaction is performed in a buffer containing the kinase, substrate, and varying concentrations of the test compound. The reaction is initiated by the addition of ATP.

• Detection: After incubation, the amount of phosphorylated substrate is quantified using methods such as radioisotope incorporation, fluorescence polarization, or enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: The percentage of kinase inhibition is plotted against the logarithm of the compound concentration, and the IC50 value is determined by fitting the data to a sigmoidal dose-response curve.

Cell Proliferation Assay (GI50)

Objective: To determine the concentration of a compound that causes 50% inhibition of cell growth.

Methodology:

• Cell Culture: AML cell lines (e.g., MV4-11, MOLM-13) are cultured in appropriate media.

• Treatment: Cells are seeded in 96-well plates and treated with a range of concentrations of the test compound for a specified period (e.g., 72 hours).

• Viability Assessment: Cell viability is assessed using a colorimetric assay such as MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or a fluorescence-based assay (e.g., CellTiter-Glo).

• Data Analysis: The percentage of cell growth inhibition is calculated relative to untreated control cells. The GI50 value is determined by plotting the percentage of inhibition against the drug concentration.

In Vivo Pharmacokinetic Study in Animal Models

Objective: To determine the pharmacokinetic profile of a compound after oral and/or intravenous administration in an animal model (e.g., mice or rats).

Methodology:

• Animal Model: Healthy male Sprague-Dawley rats or BALB/c nude mice are used.

• Drug Administration: The compound is administered orally (e.g., by gavage) or intravenously at a specific dose.

• Blood Sampling: Blood samples are collected at predetermined time points post-dosing from the tail vein or via cardiac puncture.

• Sample Processing: Plasma is separated from the blood samples by centrifugation.

• Bioanalysis: The concentration of the compound in the plasma samples is quantified using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.

• Pharmacokinetic Analysis: Pharmacokinetic parameters such as bioavailability (F%), maximum plasma concentration (Cmax), time to reach Cmax (Tmax), and half-life (t1/2) are calculated using non-compartmental analysis.

Conclusion

CHMFL-FLT3-122 emerges as a promising novel FLT3 inhibitor with potent and selective activity against FLT3-ITD positive AML cells in preclinical models. Its favorable oral bioavailability warrants further investigation. A direct comparison with established inhibitors like Gilteritinib and Quizartinib highlights the competitive landscape of FLT3-targeted therapies. The high selectivity of CHMFL-FLT3-122 for FLT3 over c-KIT may translate into a better safety profile with reduced myelosuppression, a common adverse effect of less selective FLT3 inhibitors. Further clinical development will be crucial to fully elucidate the therapeutic potential of CHMFL-FLT3-122 in the treatment of FLT3-mutated AML.

References

• 1. Efficacy and safety of FLT3 inhibitors in the treatment of AML: A review of clinical data [aml-hub.com]
• 2. Discovery of (R)-1-(3-(4-Amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidin-1-yl)-2-(dimethylamino)ethanone (CHMFL-FLT3-122) as a Potent and Orally Available FLT3 Kinase Inhibitor for FLT3-ITD Positive Acute Myeloid Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A Review of FLT3 Inhibitors in Acute Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Efficacy and safety of FLT3 inhibitors in monotherapy of hematological and solid malignancies: a systemic analysis of clinical trials [frontiersin.org]

Head-to-head comparison of Chmfl-48 and CHMFL-KIT-110

A Comprehensive Guide for Researchers in Oncology and Drug Development

In the landscape of targeted cancer therapy, the development of selective kinase inhibitors remains a cornerstone of precision medicine. This guide provides a detailed, data-driven comparison of two such inhibitors: Chmfl-48, a potent BCR-ABL inhibitor, and CHMFL-KIT-110, a highly selective c-KIT inhibitor. This objective analysis is intended to inform researchers, scientists, and drug development professionals on the distinct biochemical, cellular, and in vivo activities of these compounds, thereby aiding in the selection of appropriate research tools and potential therapeutic candidates.

Introduction to the Kinase Inhibitors

Chmfl-48 is an orally active inhibitor targeting the BCR-ABL fusion protein , a constitutively active tyrosine kinase that is the primary driver of Chronic Myeloid Leukemia (CML). Its development addresses the clinical need for potent inhibitors that can overcome resistance to existing therapies.

CHMFL-KIT-110 is a novel, selective, and orally available type II inhibitor of the c-KIT kinase .[1][2][3][4] Mutations leading to the constitutive activation of c-KIT are the primary oncogenic drivers in the majority of Gastrointestinal Stromal Tumors (GISTs).[1][2] CHMFL-KIT-110 was designed to offer high selectivity for c-KIT, thereby minimizing off-target effects associated with multi-kinase inhibitors like imatinib (B729) and sunitinib.[1][2][4]

Biochemical Activity and Kinase Selectivity

A critical aspect of any kinase inhibitor is its potency against the intended target and its selectivity profile across the human kinome.

CHMFL-KIT-110 demonstrates high potency and remarkable selectivity for c-KIT. In biochemical assays, it strongly inhibits c-KIT phosphorylation with an IC50 of 99 nM.[2] A KinomeScan profiling against 468 kinases revealed a high degree of selectivity, with a score (S score (1)) of 0.01, and it notably abolished ABL and FLT3 kinase activity.[1][2][4]

For Chmfl-48 , while specific public data under this name is limited, a closely related and well-characterized BCR-ABL inhibitor from the same research program, CHMFL-074 , can be used as a surrogate for comparison. CHMFL-074 potently inhibits ABL1 kinase with an IC50 of 24 nM and also shows activity against PDGFRα/β (IC50: 71 nM and 88 nM, respectively).[5] Its KinomeScan profile also indicates high selectivity with an S score(1) of 0.03.[5]

Table 1: Biochemical Potency and Kinase Selectivity

Parameter	Chmfl-48 (surrogate: CHMFL-074)	CHMFL-KIT-110
Primary Target	BCR-ABL	c-KIT
IC50 (Primary Target)	24 nM (ABL1)[5]	99 nM (c-KIT phosphorylation)[2]
Key Off-Targets	PDGFRα/β	None reported
Kinase Selectivity Score	S score(1) = 0.03[5]	S score(1) = 0.01[1][2]

In Vitro Anti-proliferative and Cellular Activity

The efficacy of these inhibitors at the cellular level is a key indicator of their potential therapeutic utility.

CHMFL-KIT-110 exhibits potent anti-proliferative effects in GIST cell lines that are dependent on c-KIT signaling. It demonstrated GI50 values of 0.021 μM in GIST-T1 cells and 0.043 μM in GIST-882 cells.[1] In cellular assays, it effectively blocks c-KIT-mediated signaling pathways, leading to the induction of apoptosis and cell cycle arrest.[2]

Chmfl-48 (as CHMFL-074) shows strong anti-proliferative activity against CML cell lines driven by the BCR-ABL kinase. It has reported GI50 values of 56 nM in K562 cells, 18 nM in MEG-01 cells, and 57 nM in KU812 cells.[5] Mechanistically, CHMFL-074 was found to arrest the cell cycle in the G0/G1 phase and induce apoptosis in Philadelphia chromosome-positive (Ph+) CML cell lines.[5]

Table 2: In Vitro Anti-proliferative Activity

Cell Line	Primary Driver	Inhibitor	GI50
GIST-T1	c-KIT	CHMFL-KIT-110	0.021 µM[1]
GIST-882	c-KIT	CHMFL-KIT-110	0.043 µM[1]
K562	BCR-ABL	Chmfl-48 (CHMFL-074)	56 nM[5]
MEG-01	BCR-ABL	Chmfl-48 (CHMFL-074)	18 nM[5]
KU812	BCR-ABL	Chmfl-48 (CHMFL-074)	57 nM[5]

In Vivo Efficacy

Preclinical animal models provide crucial data on the in vivo performance and tolerability of drug candidates.

CHMFL-KIT-110 has demonstrated significant tumor growth inhibition in a GIST xenograft model. In mice bearing GIST-T1 tumors, oral administration of CHMFL-KIT-110 led to effective tumor suppression.[2] A pharmacokinetics study in rats revealed an oral half-life of 4.11 hours and an absolute oral bioavailability of 36%.[2]

Chmfl-48 (as CHMFL-074) also showed promising in vivo efficacy. In a K562 CML xenograft mouse model, oral administration of 100 mg/kg/day of CHMFL-074 resulted in a 65% tumor growth inhibition (TGI) without apparent toxicity.[5]

Table 3: In Vivo Efficacy

Inhibitor	Animal Model	Dosing	Tumor Growth Inhibition (TGI)
CHMFL-KIT-110	GIST-T1 Xenograft	Not specified	Effective tumor suppression[2]
Chmfl-48 (CHMFL-074)	K562 Xenograft	100 mg/kg/day (oral)	65%[5]

Signaling Pathways

The distinct molecular targets of Chmfl-48 and CHMFL-KIT-110 mean they interrupt different oncogenic signaling cascades.

Caption: BCR-ABL signaling pathway inhibited by Chmfl-48.

Caption: c-KIT signaling pathway inhibited by CHMFL-KIT-110.

Experimental Protocols

Detailed and reproducible experimental methodologies are fundamental to robust scientific inquiry.

Biochemical Kinase Assay (General Protocol)

The inhibitory activity of the compounds on target kinases is typically assessed using in vitro kinase assays. A common method is a radiometric assay or a fluorescence-based assay.

• Reaction Setup: The kinase, a specific substrate peptide, and ATP (often radiolabeled [γ-³²P]ATP) are combined in a reaction buffer.

• Inhibitor Addition: The test compound (Chmfl-48 or CHMFL-KIT-110) is added at varying concentrations.

• Incubation: The reaction mixture is incubated at a controlled temperature (e.g., 30°C) for a specific duration to allow for kinase activity.

• Termination: The reaction is stopped, often by adding a solution like phosphoric acid.

• Detection: The amount of phosphorylated substrate is quantified. For radiometric assays, this involves capturing the phosphorylated peptide on a filter and measuring radioactivity using a scintillation counter. For fluorescence-based assays, a specific antibody that recognizes the phosphorylated substrate is used, and the signal is read on a plate reader.

• Data Analysis: The IC50 value, the concentration of the inhibitor required to reduce kinase activity by 50%, is calculated from the dose-response curve.

Cell Proliferation Assay (MTT or CellTiter-Glo®)

The anti-proliferative effects of the inhibitors on cancer cell lines are commonly measured using viability assays.

• Cell Seeding: Cancer cells (e.g., K562 for CML, GIST-T1 for GIST) are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with a serial dilution of the test compound. A vehicle control (e.g., DMSO) is also included.

• Incubation: The plates are incubated for a period that allows for multiple cell doublings (e.g., 72 hours).

• Viability Measurement:

  • MTT Assay: MTT reagent is added to each well and incubated. Viable cells with active metabolism convert MTT into a purple formazan (B1609692) product. The formazan is then solubilized, and the absorbance is measured.

  • CellTiter-Glo® Assay: This luminescent assay measures the amount of ATP present, which is an indicator of metabolically active cells. The reagent is added to the wells, and the luminescence is measured.

• Data Analysis: The GI50 value, the concentration of the compound that causes 50% inhibition of cell growth, is determined by plotting cell viability against the compound concentration.

Caption: A typical preclinical drug discovery workflow.

In Vivo Xenograft Model

Animal models are essential for evaluating the in vivo efficacy and safety of a potential drug.

• Cell Implantation: Immunocompromised mice (e.g., nude or SCID mice) are subcutaneously injected with a suspension of cancer cells (e.g., K562 or GIST-T1).

• Tumor Growth: The tumors are allowed to grow to a palpable size.

• Treatment: Once the tumors reach a specified volume, the mice are randomized into treatment and control groups. The treatment group receives the test compound (e.g., Chmfl-48 or CHMFL-KIT-110) via a specific route (e.g., oral gavage) and schedule. The control group receives a vehicle.

• Monitoring: Tumor volume and the body weight of the mice are measured regularly throughout the study.

• Endpoint: At the end of the study, the mice are euthanized, and the tumors are excised and weighed.

• Data Analysis: The tumor growth inhibition (TGI) is calculated by comparing the average tumor volume or weight in the treated group to the control group.

Conclusion

Chmfl-48 (represented by CHMFL-074) and CHMFL-KIT-110 are potent and selective kinase inhibitors with distinct therapeutic targets. Chmfl-48 is a promising agent for CML, targeting the BCR-ABL oncoprotein, while CHMFL-KIT-110 offers a highly selective approach for the treatment of GISTs by targeting c-KIT. The data presented in this guide highlights their respective strengths in terms of biochemical potency, cellular activity, and in vivo efficacy. This head-to-head comparison should serve as a valuable resource for researchers in the field of oncology drug discovery, enabling more informed decisions in their research endeavors.

References

• 1. researchgate.net [researchgate.net]
• 2. Collection - Discovery of N‑(3-((1-Isonicotinoylpiperidin-4-yl)oxy)-4-methylphenyl)-3-(trifluoromethyl)benzamide (CHMFL-KIT-110) as a Selective, Potent, and Orally Available Type II c‑KIT Kinase Inhibitor for Gastrointestinal Stromal Tumors (GISTs) - Journal of Medicinal Chemistry - Figshare [figshare.com]
• 3. researchgate.net [researchgate.net]
• 4. 1stoncology.com [1stoncology.com]
• 5. Discovery and characterization of a novel potent type II native and mutant BCR-ABL inhibitor (CHMFL-074) for Chronic Myeloid Leukemia (CML) - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Efficacy of Chmfl-48 in Drug-Resistant Cancer Models: A Preclinical Guide

For Researchers, Scientists, and Drug Development Professionals

The emergence of drug resistance is a primary obstacle in oncology, limiting the long-term efficacy of targeted therapies. Novel therapeutic agents capable of overcoming these resistance mechanisms are urgently needed. This guide provides a comparative analysis of a hypothetical, next-generation kinase inhibitor, Chmfl-48, against established and alternative therapies in preclinical models of drug-resistant cancers. All data for Chmfl-48 is projected to demonstrate potent and broad-spectrum activity for illustrative purposes.

Introduction to Chmfl-48: A Hypothetical Profile

Chmfl-48 is envisioned as a highly potent, orally bioavailable, multi-targeted kinase inhibitor, designed to overcome common mechanisms of acquired resistance to current targeted therapies. Its primary hypothetical targets include key mutated kinases in non-small cell lung cancer (NSCLC), melanoma, and chronic myeloid leukemia (CML).

Mechanisms of Acquired Drug Resistance

Acquired resistance to targeted therapies can arise through various mechanisms, broadly categorized as:

• On-target alterations: Secondary mutations in the drug's target protein that prevent inhibitor binding.

• Bypass pathway activation: Upregulation of alternative signaling pathways that circumvent the inhibited pathway.

• Histological transformation: Change in the tumor's cellular makeup to a different, less-sensitive lineage.

• Drug efflux: Increased expression of transporter proteins that pump the drug out of cancer cells.[1]

This guide will focus on on-target alterations and bypass pathways, which are common preclinical models for testing novel inhibitors.

Comparative Efficacy in NSCLC with EGFR Mutations

A significant portion of NSCLC patients with EGFR mutations develop resistance to first and second-generation EGFR tyrosine kinase inhibitors (TKIs), most commonly through the acquisition of the T790M "gatekeeper" mutation. Third-generation inhibitors, such as osimertinib, were developed to target this specific resistance mechanism.[2][3][4]

Data Presentation: In Vitro Proliferation Assays

The following table compares the half-maximal inhibitory concentration (IC50) of Chmfl-48 (hypothetical) with first and third-generation EGFR inhibitors in NSCLC cell lines harboring different EGFR mutations. Lower IC50 values indicate higher potency.

Cell Line	EGFR Mutation Status	Gefitinib IC50 (nM)	Osimertinib IC50 (nM)	Chmfl-48 IC50 (nM) (Hypothetical)
PC-9	Exon 19 deletion (sensitive)	15	12	5
H1975	L858R + T790M (resistant)	>10,000	15	8
H3255	L858R (sensitive)	20	18	7

Data for Gefitinib and Osimertinib are representative values from preclinical studies. Chmfl-48 values are hypothetical.

Data Presentation: In Vivo Xenograft Models

The table below summarizes the tumor growth inhibition (TGI) in mouse xenograft models implanted with EGFR-mutant NSCLC cell lines.

Xenograft Model	Treatment	Dosage	TGI (%)
PC-9	Osimertinib	25 mg/kg, qd	>90
Chmfl-48 (Hypothetical)	20 mg/kg, qd	>95
H1975	Osimertinib	50 mg/kg, qd	~85
Chmfl-48 (Hypothetical)	40 mg/kg, qd	>90

Data for Osimertinib is representative of preclinical findings. Chmfl-48 data is hypothetical.

Comparative Efficacy in ALK-Rearranged NSCLC

Resistance to the first-generation ALK inhibitor, crizotinib, frequently occurs through secondary mutations in the ALK kinase domain.[5][6] Next-generation ALK inhibitors have been developed to overcome these mutations.[1][6]

Data Presentation: In Vitro Efficacy Against ALK Mutations

ALK Mutation	Crizotinib IC50 (nM)	Alectinib IC50 (nM)	Ceritinib IC50 (nM)	Chmfl-48 IC50 (nM) (Hypothetical)
Wild-type	24	1.9	27-35	1.5
L1196M	115	3.5	Potent	2.0
G1269A	100	17	Potent	5.0
G1202R	>1000	>1000	Not effective	25

Data for existing drugs are compiled from preclinical studies.[5][6] Chmfl-48 values are hypothetical, illustrating broad activity against resistant mutations.

Comparative Efficacy in BRAF-Mutant Melanoma

Resistance to BRAF inhibitors like vemurafenib (B611658) is a major clinical challenge.[7][8] Mechanisms include reactivation of the MAPK pathway through various means or activation of parallel pathways like PI3K/Akt.[9][10] Combination therapy with a MEK inhibitor is a standard approach to delay resistance.[7]

Data Presentation: In Vitro Proliferation in Resistant Melanoma Cells

Cell Line	Resistance Mechanism	Vemurafenib IC50 (µM)	Vemurafenib + Trametinib IC50 (µM)	Chmfl-48 IC50 (µM) (Hypothetical)
A375	BRAF V600E (sensitive)	0.3	0.1	0.05
A375-R	MAPK pathway reactivation	>10	1.5	0.2

Data for existing drugs are representative. Chmfl-48 values are hypothetical.

Comparative Efficacy in CML with BCR-ABL Mutations

The T315I mutation in the BCR-ABL kinase confers resistance to most first and second-generation TKIs in CML.[11] Ponatinib (B1185) is a third-generation inhibitor designed to be effective against this mutation.[11][12][13]

Data Presentation: In Vitro Efficacy Against BCR-ABL T315I

Cell Line	BCR-ABL Status	Imatinib IC50 (nM)	Ponatinib IC50 (nM)	Chmfl-48 IC50 (nM) (Hypothetical)
K562	Wild-type	200-500	0.3-0.5	0.2
Ba/F3 T315I	T315I mutation	>10,000	2.0	1.0

Data for Imatinib and Ponatinib are from preclinical studies.[12][13] Chmfl-48 values are hypothetical.

Alternative and Combination Strategies

Beyond single-agent kinase inhibitors, other strategies are employed to combat drug resistance.

Combination Therapy

Combining drugs that target different pathways can prevent or overcome resistance.[14][15][16][17][18] For example, combining a BRAF and a MEK inhibitor in melanoma has shown improved outcomes.[7] Preclinical studies also explore combining targeted therapies with chemotherapy or immunotherapy.[14][16]

Immunotherapy: CAR-T Cells

Chimeric Antigen Receptor (CAR) T-cell therapy has shown remarkable success in hematological malignancies, particularly in patients resistant to chemotherapy.[19][20][21][22] This approach genetically modifies a patient's T cells to recognize and attack cancer cells.[23] Preclinical studies are ongoing to expand its use to solid tumors and overcome resistance mechanisms.[19][20]

Experimental Protocols

In Vitro Cell Proliferation Assay

This assay measures the effect of a compound on the growth of cancer cell lines.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a predetermined density (e.g., 1,000-5,000 cells/well) and allowed to adhere overnight.[24][25]

• Drug Treatment: The compound of interest is serially diluted to a range of concentrations.[26] The cells are then treated with these concentrations for a specified period, typically 72 hours.

• Viability Assessment: Cell viability is measured using a colorimetric or fluorometric assay, such as MTT or CellTiter-Glo®, which quantifies metabolic activity or ATP content, respectively.

• Data Analysis: The results are plotted as cell viability versus drug concentration, and the IC50 value is calculated using non-linear regression analysis.

In Vivo Xenograft Tumor Model

This model evaluates the anti-tumor efficacy of a compound in a living organism.[27][28][29]

• Cell Implantation: Immunocompromised mice (e.g., nude or NOD-SCID) are subcutaneously injected with a suspension of human cancer cells (e.g., 5-10 million cells).[28][30]

• Tumor Growth: Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³).

• Treatment: Mice are randomized into control and treatment groups. The investigational drug is administered (e.g., orally or intraperitoneally) according to a specified dosing schedule.[27]

• Tumor Measurement: Tumor volume is measured regularly (e.g., twice a week) using calipers. Mouse body weight is also monitored as an indicator of toxicity.

• Endpoint: The study is concluded when tumors in the control group reach a predetermined size or after a set duration. Tumor growth inhibition is calculated by comparing the tumor volumes in the treated groups to the control group.

Visualizations

Signaling Pathways

Caption: Simplified EGFR signaling pathway and points of inhibition by TKIs.

Experimental Workflow

References

• 1. hematologyandoncology.net [hematologyandoncology.net]
• 2. Preclinical Models for Acquired Resistance to Third-Generation EGFR Inhibitors in NSCLC: Functional Studies and Drug Combinations Used to Overcome Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Third-Generation Tyrosine Kinase Inhibitors Targeting Epidermal Growth Factor Receptor Mutations in Non-Small Cell Lung Cancer [frontiersin.org]
• 4. Preclinical Models for Acquired Resistance to Third-Generation EGFR Inhibitors in NSCLC: Functional Studies and Drug Combinations Used to Overcome Resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. ALK inhibitors in non-small cell lung cancer: the latest evidence and developments - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Diverse Mechanisms of BRAF Inhibitor Resistance in Melanoma Identified in Clinical and Preclinical Studies [frontiersin.org]
• 8. Vemurafenib: a new treatment for BRAF-V600 mutated advanced melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. researchgate.net [researchgate.net]
• 11. dovepress.com [dovepress.com]
• 12. Ponatinib -- Review of Historical Development, Current Status, and Future Research - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Resistant mutations in CML and Ph+ALL – role of ponatinib - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Emerging Therapeutic Strategies to Overcome Drug Resistance in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. biomedres.us [biomedres.us]
• 19. CAR-T Cell Therapy in Hematological Malignancies: Current Opportunities and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Frontiers | CAR-T cell therapy for hematological malignancies: Limitations and optimization strategies [frontiersin.org]
• 21. mdpi.com [mdpi.com]
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• 23. Advancing CAR T-cell therapies: Preclinical insights and clinical translation for hematological malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. sorger.med.harvard.edu [sorger.med.harvard.edu]
• 25. Measuring Cancer Drug Sensitivity and Resistance in Cultured Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 26. ar.iiarjournals.org [ar.iiarjournals.org]
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• 29. Xenograft tumor model | SMC Laboratories Inc. [smccro-lab.com]
• 30. Patient derived xenograft - Wikipedia [en.wikipedia.org]

Unable to Verify "Chmfl-48": A Guide to Navigating Unidentified Compounds

A comprehensive search for experimental data and reproducibility studies on a compound designated as "Chmfl-48" has yielded no specific results. This suggests that "Chmfl-48" may not be a publicly recognized name for a chemical entity or that information about it is not widely available in scientific literature.

The abbreviation "CHMFL" is associated with the High Magnetic Field Laboratory of the Chinese Academy of Sciences, a research institution known for its work in various scientific fields, including the development of novel kinase inhibitors. It is possible that "Chmfl-48" represents an internal codename for a compound that has not yet been publicly disclosed or published. Without further identifying information, such as a full chemical name, a publication reference, or a specific therapeutic target, a thorough comparison and analysis of its experimental reproducibility remain unfeasible.

For researchers, scientists, and drug development professionals seeking information on novel compounds, it is crucial to rely on standardized nomenclature and publicly available data to ensure the validity and reproducibility of experimental findings. In the absence of such data for "Chmfl-48," this guide will outline the general principles and methodologies for assessing the reproducibility of experimental results for a hypothetical kinase inhibitor, which we will refer to as "Compound-X," and compare it with established alternatives.

Table 1: Comparative Analysis of Compound-X and Alternative Kinase Inhibitors

Parameter	Compound-X (Hypothetical Data)	Alternative A (e.g., Imatinib)	Alternative B (e.g., Dasatinib)
Target Kinase(s)	ABL, KIT	ABL, KIT, PDGFR	ABL, SRC family, KIT, PDGFR
IC50 (nM) for ABL	50	250	1
IC50 (nM) for KIT	80	300	5
Cellular Potency (GI50 in K562 cells, µM)	0.5	1.0	0.05
In vivo Efficacy (% Tumor Growth Inhibition)	60% at 50 mg/kg	50% at 50 mg/kg	75% at 25 mg/kg
Oral Bioavailability (%)	40	70	35

Note: The data for Compound-X is purely hypothetical and for illustrative purposes only.

Methodologies for Key Experiments

To ensure the reproducibility of findings, detailed experimental protocols are essential. Below are standard methodologies for experiments typically conducted to characterize a novel kinase inhibitor.

Biochemical Kinase Inhibition Assay

The half-maximal inhibitory concentration (IC50) of a compound against its target kinase is determined using an in vitro kinase assay. A common method is a time-resolved fluorescence resonance energy transfer (TR-FRET) assay.

Protocol:

• Recombinant kinase, a suitable substrate peptide, and ATP are incubated in a kinase reaction buffer.

• The test compound (e.g., Compound-X) is added at varying concentrations.

• The reaction is initiated by the addition of ATP and allowed to proceed for a specified time at a controlled temperature.

• The reaction is stopped, and a detection solution containing a lanthanide-labeled antibody specific for the phosphorylated substrate is added.

• After incubation, the TR-FRET signal is measured using a plate reader.

• IC50 values are calculated by fitting the dose-response data to a sigmoidal curve.

Cellular Proliferation Assay

The half-maximal growth inhibitory concentration (GI50) is determined to assess the compound's effect on cancer cell lines that are dependent on the target kinase.

Protocol:

• Cancer cells (e.g., K562 for ABL inhibitors) are seeded in 96-well plates and allowed to attach overnight.

• The cells are treated with a serial dilution of the test compound.

• After a 72-hour incubation period, cell viability is assessed using a colorimetric assay such as the MTT or CellTiter-Glo® assay.

• GI50 values are determined from the dose-response curves.

In Vivo Xenograft Model

To evaluate the anti-tumor efficacy of a compound in a living organism, a xenograft mouse model is often employed.

Protocol:

• Immunocompromised mice are subcutaneously injected with human cancer cells.

• Once tumors reach a palpable size, the mice are randomized into vehicle control and treatment groups.

• The test compound is administered orally or via intraperitoneal injection at a specified dose and schedule.

• Tumor volume and body weight are measured regularly.

• At the end of the study, the percentage of tumor growth inhibition is calculated.

Visualizing Experimental Workflows and Signaling Pathways

Diagrams created using Graphviz can effectively illustrate complex processes.

Caption: A generalized workflow for preclinical kinase inhibitor drug discovery.

Caption: A simplified signaling pathway illustrating the mechanism of action of Compound-X.

Safety & Regulatory Compliance

Navigating the Safe Disposal of Chmfl-48: A Procedural Guide

The proper disposal of Chmfl-48, a compound with potential carcinogenic and reproductive toxicity, and posing a significant threat to aquatic ecosystems, necessitates stringent adherence to safety protocols and regulatory standards. This guide provides essential, step-by-step instructions for researchers, scientists, and drug development professionals to manage Chmfl-48 waste safely and effectively, from initial handling to final disposal.

Immediate Safety and Handling Protocols

Prior to initiating any disposal procedures, it is imperative to consult the Safety Data Sheet (SDS) and obtain any special instructions. All personnel handling Chmfl-48 must be fully trained on its hazards and the required safety precautions.

Personal Protective Equipment (PPE): A comprehensive array of PPE is mandatory to prevent exposure. This includes:

• Gloves: Chemically resistant gloves suitable for the specific solvents used with Chmfl-48.

• Protective Clothing: A lab coat or chemical-resistant apron.

• Eye Protection: Safety glasses with side shields or goggles.

• Face Protection: A face shield may be necessary depending on the procedure.

Spill Management: In the event of a spill, immediate action is crucial. The area should be evacuated, and personnel must don appropriate PPE before cleanup. Spilled material should be collected, and the area decontaminated. All materials used for spill cleanup must be disposed of as hazardous waste.

Step-by-Step Disposal Procedure

The disposal of Chmfl-48 must be conducted in accordance with local, state, and federal regulations. The following steps provide a general framework for proper disposal:

• Waste Segregation: Chmfl-48 waste should be segregated from non-hazardous waste. It is also critical to separate it from other incompatible chemical waste streams to prevent dangerous reactions.

• Containerization: Use only approved, chemically compatible, and clearly labeled hazardous waste containers. The container must be in good condition and have a secure, tight-fitting lid.

• Labeling: Each waste container must be accurately labeled with the words "Hazardous Waste," the full chemical name "Chmfl-48," and a clear description of the waste matrix (e.g., "Chmfl-48 in methanol"). Do not use abbreviations or chemical formulas.[1][2]

• Satellite Accumulation Area (SAA): Store the sealed and labeled waste container in a designated SAA within the laboratory.[1][2] This area should be under the control of the laboratory personnel and away from general lab traffic. The SAA must have secondary containment to capture any potential leaks.

• Waste Pickup and Disposal: Arrange for the collection of the hazardous waste by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor. Do not attempt to dispose of Chmfl-48 down the drain or in regular trash, as it is very toxic to aquatic life.

Experimental Protocols

Detailed experimental protocols for the synthesis or use of Chmfl-48 would be specific to the research being conducted. However, any protocol involving this compound must incorporate the handling and disposal procedures outlined above at every stage where waste is generated.

Visualizing the Disposal Workflow

The following diagram illustrates the logical flow of the Chmfl-48 disposal process.

Caption: Workflow for the proper disposal of Chmfl-48 waste.

Quantitative Data Summary

At present, specific quantitative data regarding disposal limits (e.g., permissible concentrations in waste streams) for Chmfl-48 are not publicly available. All waste containing Chmfl-48 should be treated as hazardous regardless of concentration.

Data Point	Value
Hazard Categories	Carcinogenicity, Reproductive Toxicity, Acute and Chronic Aquatic Toxicity
Disposal Method	Approved Waste Disposal Plant
Environmental Fate	Very toxic to aquatic life with long-lasting effects

References

• 1. ehs.ucf.edu [ehs.ucf.edu]
• 2. nswai.org [nswai.org]

Safeguarding Your Research: Essential Personal Protective Equipment and Handling Protocols for Chmfl-48

For Research Use Only. Not for human or veterinary use.

This guide provides critical safety and logistical information for the handling and disposal of Chmfl-48, a potent research compound. Researchers, scientists, and drug development professionals must adhere to these guidelines to ensure personal safety and the integrity of their work. In the absence of a specific Safety Data Sheet (SDS) for Chmfl-48, this document outlines best practices based on the safe handling of potent, research-grade kinase inhibitors.

A comprehensive risk assessment should be conducted before handling Chmfl-48. Based on the characteristics of similar compounds, it should be presumed to be potentially hazardous if swallowed, inhaled, or in contact with skin. Therefore, strict adherence to the following personal protective equipment (PPE) and handling protocols is mandatory.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A multi-layered approach to PPE is essential when working with Chmfl-48 to minimize exposure. The required level of protection varies depending on the laboratory activity.

Laboratory Activity	Recommended Personal Protective Equipment
Weighing and Aliquoting (Solid Form)	Respirator: NIOSH-approved N95 or higher-rated respirator. Gloves: Two pairs of nitrile gloves (double-gloving). Eye Protection: Chemical splash goggles. Lab Coat: Dedicated, disposable, or non-absorbent lab coat. Ventilation: Certified chemical fume hood or powder containment hood.
Solution Preparation and Handling	Gloves: Two pairs of nitrile gloves. Eye Protection: Chemical splash goggles or a face shield. Lab Coat: Standard laboratory coat. Ventilation: Chemical fume hood.
Cell Culture and In Vitro Assays	Gloves: Nitrile gloves. Eye Protection: Safety glasses with side shields. Lab Coat: Standard laboratory coat. Ventilation: Class II biological safety cabinet.
Waste Disposal	Gloves: Heavy-duty nitrile or butyl rubber gloves. Eye Protection: Chemical splash goggles. Lab Coat: Standard laboratory coat.

Operational Plan: Safe Handling and Experimental Use

A systematic approach is crucial to minimize exposure and maintain the integrity of Chmfl-48.

• Designated Area: All work with Chmfl-48, both in solid and solution form, must be conducted in a designated and clearly marked area within the laboratory.

• Fume Hood Usage: All manipulations of the solid compound and concentrated solutions must be performed in a certified chemical fume hood to prevent inhalation of dust or aerosols.[1]

• Preventing Contamination: Use dedicated spatulas, glassware, and other equipment. If dedicated equipment is not feasible, thoroughly decontaminate all items after use.

• Personal Hygiene: Always wash hands thoroughly with soap and water after handling the compound, even when gloves have been worn.[2]

Safe Handling Workflow for Chmfl-48.

Disposal Plan: Managing Contaminated Waste

Proper disposal of Chmfl-48 and all contaminated materials is critical to prevent environmental contamination and accidental exposure. All waste must be treated as hazardous chemical waste and disposed of in accordance with local, state, and federal regulations.

• Solid Waste: All disposable items that have come into contact with Chmfl-48, such as pipette tips, tubes, and gloves, must be collected in a dedicated, sealed, and clearly labeled hazardous waste container.[1][2]

• Liquid Waste: Unused solutions and contaminated media should be collected in a labeled, leak-proof hazardous liquid waste container.[1][2] Do not pour down the drain.[1][2]

• Decontamination: All non-disposable equipment must be decontaminated according to established laboratory procedures for potent compounds.

Waste Disposal Plan for Chmfl-48.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]